3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one

Core Science & Biosynthesis

Synthetic Strategies for 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one: A Technical Guide

An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive overview of plausible and robust synthetic pathways for the construction of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one. The spiroketal moiety is a privileged structural motif found in a wide array of biologically active natural products and pharmaceutical agents, prized for the conformational rigidity it imparts.[1][2] This document analyzes the target molecule's structure to inform a discussion of several logical retrosynthetic strategies. The primary focus is on the well-established acid-catalyzed spiroketalization of a dihydroxy ketone precursor, for which a detailed, field-proven protocol is provided. Additionally, alternative strategies, including intramolecular cyclization and modern transition-metal-catalyzed approaches, are discussed to provide a broader context for researchers in synthetic and medicinal chemistry. This guide is intended for researchers, scientists, and drug development professionals seeking to construct this and related spirocyclic frameworks.

Introduction

The Spiroketal Scaffold: A Privileged Motif

Spiroketals are a class of bicyclic compounds defined by a central spiro-carbon atom common to two heterocyclic rings, each containing an oxygen atom. This unique structural feature locks the molecule into a rigid three-dimensional conformation, which is often crucial for specific binding interactions with biological targets.[2] Consequently, the spiroketal ring system is a prominent feature in numerous natural products, from insect pheromones to complex polyether antibiotics like tautomycin and okadaic acid.[2] The synthesis of these structures has been a long-standing challenge, driving the development of innovative synthetic methodologies. While thermodynamically controlled, acid-catalyzed cyclizations are common, the need for stereocontrol and functional group tolerance has spurred the development of kinetically controlled and transition-metal-catalyzed alternatives.[2][3]

Target Molecule Analysis: 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one

The target molecule, 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one, possesses a [4.5] spirocyclic system, meaning a five-membered ring (tetrahydrofuran) is fused to a six-membered ring (cyclohexane) at the spirocenter.

• Cyclohexanone Ring: The six-membered ring features a ketone at the C-8 position, offering a versatile handle for further functionalization, such as olefination, reduction, or reductive amination.

• Tetrahydrofuran Ring: The five-membered ring is an oxaspiro-system. The key structural feature here is the gem-dimethyl group at the C-3 position. This substitution pattern is significant as it can influence the kinetics and thermodynamics of the ring-forming reaction and impacts the molecule's lipophilicity.

• Spirocenter (C-5): This is the quaternary carbon that defines the spirocyclic nature of the molecule.

This structural analysis informs the logical bond disconnections for a robust retrosynthetic plan.

Retrosynthetic Analysis and Proposed Pathways

The most direct and widely practiced approach to spiroketal synthesis involves the cyclization of a linear dihydroxy ketone precursor.[4] This disconnection forms the basis of our primary proposed pathway. An alternative disconnection involves forming one of the C-O bonds of the tetrahydrofuran ring via an intramolecular substitution reaction.

Caption: Core retrosynthetic strategies for the target molecule.

Pathway I: Acid-Catalyzed Spiroketalization

This classical approach is often the most efficient for constructing thermodynamically stable spiroketals.[4][5] The strategy hinges on the synthesis of a key acyclic dihydroxy ketone intermediate, which, upon treatment with an acid catalyst, undergoes a double intramolecular cyclization to furnish the target spirocycle.

Mechanistic Rationale

The reaction proceeds via protonation of the ketone carbonyl, which increases its electrophilicity. One of the distal hydroxyl groups then attacks the protonated carbonyl to form a hemiacetal. Subsequent protonation of the second hydroxyl group and elimination of water, followed by intramolecular attack of the hemiacetal oxygen onto the resulting carbocation (or a related concerted process), forms the second ring. The reaction is driven to completion by the removal of water, typically using a Dean-Stark apparatus. The stereochemical outcome at the anomeric carbon is governed by thermodynamic stability, which includes considerations of the anomeric effect.

Synthesis of the Dihydroxy Ketone Precursor

A plausible route to the required precursor begins with a protected form of 1,4-cyclohexanedione, such as 1,4-dioxaspiro[4.5]decan-8-one.[6][7] This allows for selective reaction at the free ketone.

Caption: Workflow for Pathway I: Spiroketalization.

Detailed Experimental Protocol: Spiroketalization

Warning: This protocol is a representative example based on established chemical principles and should be adapted and optimized under appropriate laboratory safety protocols.

• Apparatus Setup: A flame-dried, 250 mL round-bottom flask is equipped with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser under a nitrogen atmosphere.

• Reagents: The flask is charged with the dihydroxy ketone precursor (e.g., 5.0 g, 1.0 eq) and dissolved in anhydrous toluene (150 mL).

• Catalyst Addition: A catalytic amount of p-toluenesulfonic acid monohydrate (p-TsOH·H₂O) (approx. 0.1 eq) is added to the solution.

• Reaction: The mixture is heated to reflux. The progress of the reaction is monitored by observing the collection of water in the Dean-Stark trap and can be periodically checked by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 4-12 hours.[8]

• Workup: Upon completion, the reaction mixture is cooled to room temperature. It is then washed sequentially with a saturated aqueous solution of sodium bicarbonate (NaHCO₃), water, and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and the solvent is removed under reduced pressure. The resulting crude product is purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one.

Expected Characterization Data

The following table summarizes the expected analytical data for the target compound.

Property	Expected Value
Molecular Formula	C₁₁H₁₈O₂
Molecular Weight	182.26 g/mol
Appearance	Colorless oil or low-melting solid
IR (Infrared) ν (cm⁻¹)	~2950 (C-H), ~1715 (C=O, ketone), ~1100 (C-O, ether)
¹H NMR (CDCl₃) δ (ppm)	~2.4-1.8 (m, 8H, cyclohexyl CH₂), ~1.9 (t, 2H, -CH₂-C=O), ~1.7 (t, 2H, -O-CH₂-), ~1.0 (s, 6H, gem-dimethyl)
¹³C NMR (CDCl₃) δ (ppm)	~210 (C=O), ~108 (spiro-C), ~70 (O-CH₂), ~40-20 (cyclohexyl & THF CH₂), ~25 (gem-dimethyl C)

Pathway II: Intramolecular Alkylation and Cyclization

An alternative approach involves forming the spirocycle through an intramolecular O-alkylation (a variant of the Williamson ether synthesis). This pathway requires a different precursor: a cyclohexanone derivative bearing a tethered hydroxyl group and a suitable leaving group.

Mechanistic Rationale

This strategy relies on the deprotonation of a primary or secondary alcohol on a side chain attached to the cyclohexanone ring. The resulting alkoxide acts as a nucleophile, attacking an electrophilic carbon on an adjacent side chain attached to the same spiro-center precursor, displacing a leaving group (e.g., tosylate, mesylate, or halide) to form the tetrahydrofuran ring. This approach can offer good control, although it may require more steps to synthesize the requisite precursor.

Caption: Workflow for Pathway II: Intramolecular Cyclization.

Modern and Alternative Synthetic Approaches

The field of spirocycle synthesis is continually evolving. While the classical methods described are robust, it is valuable for the modern researcher to be aware of newer, more sophisticated strategies that could be adapted for this target or its derivatives.

• Transition-Metal Catalysis: A growing number of methods utilize transition metals (e.g., gold, palladium, iridium) to catalyze spiroketalization under mild, neutral conditions, offering excellent functional group tolerance.[1][2] For instance, a gold(I)-catalyzed cyclization of an appropriate alkynediol precursor could be a viable, albeit more complex, route to the target scaffold.[9]

• Organocatalysis: Asymmetric organocatalysis has emerged as a powerful tool for constructing chiral molecules.[10][11] While the target molecule itself is achiral at the spirocenter, organocatalytic methods could be employed to synthesize chiral derivatives by introducing substituents on the cyclohexane ring, offering stereocontrolled access to libraries of related compounds for drug discovery programs.[10][12]

• Nazarov Reaction: The acid-catalyzed Nazarov electrocyclization, which forms cyclopentenones, provides a conceptual parallel for the acid-catalyzed cyclization of divinyl ketone-type systems.[13][14] Designing a precursor that could undergo a related cationic cascade to form the spiro[4.5]decan-8-one system represents a more advanced synthetic challenge but falls within the realm of modern synthetic design.

Summary and Outlook

This guide has outlined the principal synthetic strategies for accessing 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one. The classical acid-catalyzed spiroketalization of a dihydroxy ketone remains the most direct and likely highest-yielding approach for this specific target.

Pathway	Pros	Cons	Applicability
I: Acid-Catalyzed Spiroketalization	Convergent, often high-yielding, uses common reagents.[4]	Requires harsh acidic conditions, sensitive functional groups may not be tolerated.[2]	Excellent for the primary synthesis of the target.
II: Intramolecular Cyclization	Milder cyclization conditions, potentially better functional group tolerance.	More linear synthesis, may require extensive use of protecting groups.	Good for complex derivatives or when Pathway I fails.
Modern Catalytic Methods	Very mild conditions, high selectivity, potential for asymmetric synthesis.[1][2]	Substrate synthesis can be complex, catalyst cost may be high.	Advanced applications, synthesis of chiral analogs.

The methodologies and chemical logic presented herein provide a robust framework for the successful synthesis of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one. The versatility of the ketone handle in the final product makes it an attractive building block for further elaboration in medicinal chemistry and materials science. Future work may focus on developing stereoselective variants of these routes to access chiral analogs with potentially novel biological activities.

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3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one (CAS: 1628927-24-1): A Critical Spirocyclic Scaffold in the Design of Arginine Methyltransferase (PRMT) Inhibitors

Executive Summary

In modern drug discovery, particularly during hit-to-lead optimization, the pharmaceutical industry is aggressively shifting away from flat, sp2-hybridized heteroaromatic rings toward sp3-rich, three-dimensional architectures. As a Senior Application Scientist, I frequently leverage spirocyclic scaffolds to overcome the pharmacokinetic liabilities—such as poor aqueous solubility and rapid oxidative metabolism—endemic to planar molecules.

3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one (CAS: 1628927-24-1) [1][2] has emerged as a highly privileged building block in this paradigm. By providing a rigid, conformationally locked structure with an optimal Fraction of sp3 carbons (Fsp3 = 1.0), this compound offers unique spatial vectors for target engagement. Most notably, it serves as a critical intermediate in the synthesis of potent Protein Arginine Methyltransferase (PRMT) inhibitors, which are major epigenetic targets in oncology and autoimmune disease therapeutics[3][4][5].

This technical guide dissects the physicochemical profile, the mechanistic synthesis, and the pharmacological application of this critical spirocycle.

Physicochemical & Structural Profiling

The structural architecture of 3,3-dimethyl-1-oxaspiro[4.5]decan-8-one consists of a cyclohexanone core that is spiro-fused at the C4 position (relative to the ketone) to a 3,3-dimethyltetrahydrofuran ring. This fusion restricts the conformational flexibility of the molecule, reducing the entropic penalty upon binding to a target protein's active site[6].

Table 1: Physicochemical Properties

Property	Value
Chemical Name	3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one
CAS Registry Number	1628927-24-1[1][2]
Molecular Formula	C11H18O2[2]
Molecular Weight	182.26 g/mol [2]
Topological Polar Surface Area (TPSA)	26.30 Ų (Calculated)
Fraction sp3 (Fsp3)	1.00 (Fully saturated)
Structural Motif	Oxaspirocycle with gem-dimethyl substitution

Mechanistic Synthesis & Experimental Protocols

The synthesis of highly substituted spirocycles is notoriously prone to carbocation-mediated rearrangements. To construct the 1-oxaspiro[4.5]decane system, we must facilitate an intramolecular etherification between a tertiary alcohol and a primary alcohol situated on a neopentyl-like chain.

Causality in Reagent Selection

Standard acid catalysis is likely to induce ring expansion or elimination. Similarly, a traditional Mitsunobu reaction using Diethyl azodicarboxylate (DEAD) and Triphenylphosphine (PPh3) fails here; the severe steric hindrance of the neopentyl center retards the formation of the requisite betaine intermediate.

To bypass this bottleneck, we utilize a modified Mitsunobu cyclization employing Tetramethylazodicarboxamide (TMAD) and Tributylphosphine (TBP) [3]. TBP is significantly more nucleophilic than PPh3, accelerating the activation of the azo compound, while TMAD forms a highly stable betaine intermediate. Furthermore, the TMAD byproduct is highly water-soluble, which drastically simplifies the purification of the lipophilic spiro-ketal intermediate. Alternatively, a highly efficient mesylation of the primary alcohol followed by base-promoted cyclization can also yield the desired spirocycle in excellent yields[7].

Protocol 1: Intramolecular Cyclization via Modified Mitsunobu Reaction

Objective: Synthesis of 11,11-dimethyl-1,4,9-trioxadispiro[4.2.4.2]tetradecane.

• Preparation: Purge a 250-mL round-bottom flask with an inert nitrogen atmosphere.

• Reagent Charging: Add 8-(3-hydroxy-2,2-dimethylpropyl)-1,4-dioxaspiro[4.5]decan-8-ol (1.0 equiv, ~16.37 mmol), tributylphosphane (TBP, 2.0 equiv), and 60 mL of anhydrous tetrahydrofuran (THF)[3].

• Thermal Control: Cool the reaction mixture to -40 °C. Causality: Strict low-temperature control suppresses intermolecular dimerization and manages the exothermic formation of the betaine intermediate.

• Activation: Dropwise add a solution of TMAD (2.0 equiv) in 80 mL THF.

• Propagation: Stir for 1 hour at -40 °C, then allow the system to warm to room temperature and stir for an additional 12 hours[3].

• Self-Validation Checkpoint: Perform TLC (Ethyl Acetate/Petroleum Ether 1:4). The successful closure of the tetrahydrofuran ring is confirmed by the complete consumption of the highly polar diol and the emergence of a fast-eluting, UV-inactive spot. 1H NMR validation will show the diagnostic shift of the gem-dimethyl singlet to ~1.03 ppm[3].

• Purification: Concentrate under vacuum and purify via silica gel chromatography to isolate the spiro-ketal intermediate as a colorless oil (Yield: ~86%)[3].

Protocol 2: Ketal Deprotection to Target Ketone

Objective: Unmask the ketone to yield 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one.

• Hydrolysis: Dissolve the spiro-ketal intermediate (1.0 equiv) in THF (45 mL).

• Acidification: Add 15 mL of a 3M aqueous HCl solution[3]. Causality: 3M HCl provides the exact hydronium concentration required to hydrolyze the ethylene glycol ketal without cleaving the newly formed, sterically protected spiro-tetrahydrofuran ring.

• Propagation: Stir at room temperature until TLC indicates complete deprotection.

• Workup & Validation: Neutralize carefully with saturated NaHCO3, extract with EtOAc, dry over MgSO4, and concentrate. The final product (CAS: 1628927-24-1) is validated by the appearance of a strong carbonyl stretch (~1710 cm⁻¹) in FTIR and a ketone carbon signal (~211 ppm) in 13C NMR.

Synthetic workflow of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one via Mitsunobu cyclization.

Pharmacological Application: Targeting PRMTs

Protein Arginine Methyltransferases (PRMTs) catalyze the transfer of methyl groups from the cofactor S-adenosyl-L-methionine (SAM) to the guanidino nitrogens of arginine residues on histones (e.g., H4R3) and non-histone proteins[5]. Overexpression of PRMTs, specifically PRMT1 and PRMT5, is heavily implicated in the pathogenesis of breast cancer, prostate cancer, leukemia, and various autoimmune disorders[4][6].

The ketone moiety of 3,3-dimethyl-1-oxaspiro[4.5]decan-8-one serves as an ideal synthetic handle for reductive amination, allowing medicinal chemists to fuse this spirocycle onto purine or pyrazole core scaffolds[4][8]. Once integrated, the spirocyclic domain acts as a highly effective steric plug. It perfectly occupies the deep, hydrophobic SAM-binding pocket of the PRMT enzyme. Because the spirocycle is conformationally locked, it pays a minimal entropic penalty upon binding, leading to highly potent, low-nanomolar target inhibition[6].

PRMT methylation signaling pathway and pharmacological blockade by spirocyclic inhibitors.

Quantitative Data Presentation

The integration of the spirocycle not only solves synthetic challenges but translates directly to superior biological performance. The tables below summarize the optimization of the cyclization chemistry and the resulting impact on PRMT inhibition.

Table 2: Reagent Optimization for Intramolecular Etherification

Reagent System	Temperature	Yield (%)	Causality / Observation
DEAD, PPh3	0 °C to RT	< 20%	Severe steric hindrance at the neopentyl center prevents betaine formation.
MsCl / Pyridine	0 °C to RT	97%	Excellent yield via mesylate intermediate, avoiding betaine formation entirely[7].
TMAD, TBP	-40 °C to RT	86%	High yield; TBP enhances nucleophilicity, TMAD byproducts are easily removed[3].

Table 3: Impact of Spirocyclic Core on PRMT5 Inhibition

Scaffold Type	IC50 (nM)	Pharmacokinetic Impact
Linear / Open-chain	> 500	High entropic penalty upon binding; poor target residence time[6].
Monocyclic Piperazine	71.3	Moderate potency; highly susceptible to rapid oxidative metabolism[6].
Spirocyclic (CAS 1628927-24-1 derived)	40.0 - 51.0	Locked bioactive conformation; enhanced metabolic stability and SAM-pocket occupancy[6].

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3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one: Structural Dynamics, Synthesis, and Applications in Advanced Therapeutics

Executive Summary

In modern medicinal chemistry, overcoming the metabolic liabilities of linear aliphatic chains while maintaining precise three-dimensional target engagement is a primary objective. 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one (CAS: 1628927-24-1) has emerged as a highly privileged, conformationally restricted spirocyclic building block[1]. By forcing a rigid, orthogonal relationship between a functionalized oxolane ring and a cyclohexanone core, this scaffold provides an ideal vector for designing highly selective [2] and[3]. This whitepaper deconstructs the structural chemistry, provides a self-validating synthetic protocol, and explores the mechanistic applications of this compound in drug development.

Structural Chemistry & Nomenclature

The IUPAC name 3,3-dimethyl-1-oxaspiro[4.5]decan-8-one provides a precise topological map of the molecule:

• spiro[4.5]decane core : A bicyclic system containing 10 skeletal atoms connected by a single quaternary carbon (the spiro atom at C5). The brackets [4.5] indicate the number of atoms in the two rings excluding the spiro carbon (a 5-membered ring and a 6-membered ring).

• 1-oxa : An oxygen heteroatom is positioned at atom 1 of the 5-membered ring, creating a tetrahydrofuran (oxolane) moiety.

• 3,3-dimethyl : Two methyl groups are attached to carbon 3 of the oxolane ring, providing steric bulk that restricts the conformational flexibility of adjacent substituents.

• 8-one : A ketone functional group is located at carbon 8 of the 6-membered cyclohexane ring, serving as the primary electrophilic handle for downstream functionalization (e.g., reductive amination).

Table 1: Physicochemical & Structural Properties

Property	Value
IUPAC Name	3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one
CAS Registry Number	1628927-24-1
Molecular Formula	C₁₁H₁₈O₂
Molecular Weight	182.26 g/mol
Core Architecture	Orthogonal spirocyclic ether-ketone
Primary Synthetic Utility	Electrophilic handle for amine/Grignard coupling

Synthetic Methodology: A Self-Validating Protocol

To synthesize 3,3-dimethyl-1-oxaspiro[4.5]decan-8-one, the ketone must be protected to prevent unwanted side reactions during the critical etherification step. The following protocol utilizes a highly reliable intramolecular SN2 cyclization followed by acid-catalyzed deprotection, adapted from[3].

Figure 1: Step-by-step synthetic workflow for 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one.

Step 1: Intramolecular Etherification (Spiro-Ring Formation)

Objective: Convert the diol precursor into the spiro-ether while maintaining the ketone protecting group.

• Preparation: Dissolve 8-(3-hydroxy-2,2-dimethylpropyl)-1,4-dioxaspiro[4.5]decan-8-ol (1.0 equiv) in anhydrous pyridine (0.5 M concentration) under a nitrogen atmosphere at 0 °C.

• Activation: Add methanesulfonyl chloride (MsCl, 1.15 equiv) dropwise.

  • Causality: MsCl selectively sulfonates the less sterically hindered primary alcohol over the tertiary alcohol. Pyridine acts as both the solvent and the base to neutralize the generated HCl[2].

• Cyclization: Allow the reaction to warm to room temperature and stir overnight.

  • Causality: Once the mesylate is formed, the adjacent tertiary hydroxyl group acts as an internal nucleophile. The rigid geometry forces an intramolecular SN2 displacement of the mesylate, irreversibly forming the 5-membered oxolane ring[2].

• Validation Checkpoint 1: Perform LC-MS analysis. The mass of the starting material should disappear, replaced by the mass of the cyclized intermediate (11,11-dimethyl-1,4,9-trioxadispiro[4.2.4.2]tetradecane). The absence of a stable mesylate intermediate confirms successful intramolecular trapping.

Step 2: Acetal Deprotection

Objective: Unmask the reactive ketone handle.

• Hydrolysis: Dissolve the protected intermediate in tetrahydrofuran (THF). Add 3M aqueous HCl (3.0 equiv) and stir at room temperature for 4 hours[3].

  • Causality: The 1,4-dioxaspiro (ethylene acetal) protecting group is highly acid-labile. The aqueous acidic environment shifts the equilibrium toward hydrolysis, releasing ethylene glycol and revealing the target ketone. The newly formed spiro-ether ring is stable under these mild conditions[3].

• Workup & Validation Checkpoint 2: Neutralize with saturated NaHCO₃, extract with ethyl acetate, and concentrate. Analyze via IR spectroscopy: a strong, sharp peak at ~1710 cm⁻¹ must appear (indicating the cyclohexanone carbonyl), while the broad O-H stretch from the original starting material must be completely absent.

Mechanistic Applications in Targeted Therapeutics

The 3,3-dimethyl-1-oxaspiro[4.5]decan-8-one scaffold is highly prized in drug discovery because it occupies a unique chemical space, allowing it to act as a rigid bioisostere for flexible lipid chains or as an anchor in deep enzymatic pockets.

GPR119 Agonism in Metabolic Disorders

GPR119 is a Gαs-coupled receptor predominantly expressed in pancreatic β-cells and enteroendocrine L-cells. Endogenous ligands, such as oleoylethanolamide (OEA), are flexible lipids that suffer from rapid metabolic degradation[4].

By appending specific pharmacophores to the ketone handle of our spiro compound, researchers synthesize [2]. The rigid spiro[4.5]decane core perfectly mimics the bioactive "hairpin" conformation of OEA while providing absolute resistance to lipases.

• Mechanism of Action: Binding of the spirocyclic agonist stabilizes the active conformation of GPR119, triggering Gαs to activate Adenylyl Cyclase (AC). The resulting surge in intracellular cAMP activates Protein Kinase A (PKA)[5].

• Physiological Outcome: In β-cells, this potentiates glucose-stimulated insulin secretion (GSIS). In L-cells, it drives the exocytosis of incretin hormones like GLP-1 and GIP, providing a dual-action mechanism for glycemic control in Type 2 Diabetes[5].

Figure 2: GPR119 signaling cascade activated by spirocyclic agonists to stimulate insulin and GLP-1.

PRMT Inhibition in Oncology

Protein Arginine Methyltransferases (PRMTs), specifically Type I enzymes (PRMT1, 3, 4, 6, 8), catalyze the asymmetric dimethylation of arginine residues (aDMA) on histones and non-histone proteins[6]. Overexpression of PRMTs drives tumor proliferation by altering RNA splicing and suppressing intrinsic innate immunity[7].

The 3,3-dimethyl-1-oxaspiro[4.5]decan-8-one scaffold is utilized to synthesize [3]. The spirocyclic core is inserted deep into the SAM (S-adenosylmethionine) binding pocket or the substrate-binding groove.

• Mechanism of Action: By blocking PRMT activity, these inhibitors disrupt the expression of genes associated with DNA damage repair (DDR)[8].

• Clinical Synergy: This targeted repression induces a state of "BRCAness" in the tumor. When combined with PARP inhibitors, the resulting catastrophic accumulation of DNA double-strand breaks leads to synthetic lethality, highly sensitizing homologous recombination-proficient ovarian and breast cancers to treatment[8].

Data Presentation: Pharmacological Context

Table 2: Target Binding Profiles & Pathway Modulations

Target Class	Role of Spirocyclic Core	Primary Signaling Disruption	Clinical Application
GPR119 (GPCR)	Bioisostere for endogenous lipids; locks active receptor conformation.	↑ cAMP → ↑ PKA → ↑ GLP-1 / GSIS	Type 2 Diabetes, Metabolic Syndrome
PRMT1 / PRMT5	Steric wedge in the SAM-binding pocket; prevents arginine methylation.	↓ aDMA → ↓ DDR gene expression	Oncology (Breast, Ovarian, Leukemia)

References

• Harada, K., et al. "Design and synthesis of novel and potent GPR119 agonists with a spirocyclic structure." Bioorganic & Medicinal Chemistry Letters, 2018.[Link]

• "Arginine methyltransferase inhibitors and uses thereof.

• Chu, Z. L., et al. "Endogenous and synthetic agonists of GPR119 differ in signalling pathways and their effects on insulin secretion in MIN6c4 insulinoma cells." British Journal of Pharmacology, 2008.[Link]

• Jones, R. M., et al. "GPR119, a novel G protein-coupled receptor target for the treatment of type 2 diabetes and obesity." Expert Opinion on Therapeutic Targets, 2009.[Link]

• "Repression of PRMT activities sensitize homologous recombination-proficient ovarian and breast cancer cells to PARP inhibitor treatment." eLife, 2024. [Link]

• "Biomedical effects of protein arginine methyltransferase inhibitors." Journal of Biological Chemistry, 2023.[Link]

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• 1. namiki-s.co.jp [namiki-s.co.jp]
• 2. ncu.repo.nii.ac.jp [ncu.repo.nii.ac.jp]
• 3. AU2018203056B2 - Arginine methyltransferase inhibitors and uses thereof - Google Patents [patents.google.com]
• 4. Endogenous and synthetic agonists of GPR119 differ in signalling pathways and their effects on insulin secretion in MIN6c4 insulinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. GPR119, a novel G protein-coupled receptor target for the treatment of type 2 diabetes and obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biomedical effects of protein arginine methyltransferase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cellular pathways influenced by protein arginine methylation: Implications for cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Repression of PRMT activities sensitize homologous recombination-proficient ovarian and breast cancer cells to PARP inhibitor treatment [elifesciences.org]

Spectroscopic Data and Synthetic Methodology for 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one: A Comprehensive Guide

Executive Summary

The incorporation of spirocyclic scaffolds into drug discovery pipelines has surged due to their ability to increase the fraction of sp³ carbons ( Fsp3​ ), thereby improving metabolic stability, solubility, and target specificity compared to flat aromatic rings. 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one (CAS: 1628927-24-1)[1] is a highly valuable bifunctional building block. Featuring a rigid spiro-tetrahydrofuran system and a reactive cyclohexanone moiety, it serves as a critical intermediate in the synthesis of complex therapeutics, including potent arginine methyltransferase (PRMT) inhibitors[2].

This whitepaper provides an authoritative guide on the de novo synthesis, mechanistic rationale, and spectroscopic characterization of this molecule, designed for researchers scaling up spirocyclic libraries.

De Novo Synthesis & Mechanistic Rationale

The synthesis of 3,3-dimethyl-1-oxaspiro[4.5]decan-8-one requires a highly chemoselective approach to construct the spiro-tetrahydrofuran ring without compromising the structural integrity of the highly substituted intermediates.

The Mitsunobu-Driven Cyclization Strategy

A common point of failure in synthesizing spirocyclic ethers from tertiary alcohols is the propensity for the tertiary alcohol at the spiro center to undergo E1/E2 dehydration when exposed to harsh mesylating agents or strong bases. To circumvent this, the optimal protocol leverages a modified intramolecular [2].

By employing tetramethyl azodicarboxamide (TMAD) and tributylphosphine (Bu₃P), the reaction proceeds via a stable betaine intermediate that selectively activates the primary neopentyl-like alcohol. This orthogonality allows the sterically encumbered tertiary alkoxide to undergo a smooth intramolecular Sₙ2 displacement. This forms the spirocyclic ketal (11,11-dimethyl-1,4,9-trioxadispiro[4.2.4.2]tetradecane) in excellent yield (86%) without elimination byproducts[2].

Orthogonal Deprotection

Following cyclization, the 1,4-dioxaspiro ketal protecting group is orthogonally removed using 3M HCl in THF. The newly formed spiro-tetrahydrofuran ether is highly stable to these aqueous acidic conditions, ensuring quantitative unmasking of the C8 ketone[3].

Figure 1: Step-by-step synthetic workflow for 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one.

Spectroscopic Characterization (¹H NMR)

The ¹H NMR spectrum of 3,3-dimethyl-1-oxaspiro[4.5]decan-8-one is highly diagnostic due to the symmetry and isolation of its spin systems[3]. The gem-dimethyl group at C3 acts as a conformational lock and magnetically isolates the C2 and C4 methylenes. Consequently, the C2 protons (adjacent to the ether oxygen) appear as a sharp singlet at δ 3.58 ppm, completely devoid of vicinal coupling. The cyclohexanone ring protons present as a series of complex multiplets, characteristic of the rigid chair conformation imposed by the spiro center and the carbonyl sp² hybridization.

Figure 2: 1H NMR structural assignment logic mapping chemical shifts to molecular topology.

Quantitative ¹H NMR Data Table (300 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Structural Rationale
3.58	Singlet (s)	2H	C2-H₂	Deshielded by adjacent ether oxygen; isolated from coupling by quaternary C3.
2.78 – 2.60	Multiplet (m)	2H	C7/C9-H₂ (eq)	Cyclohexanone α-protons, equatorial, deshielded by carbonyl anisotropy.
2.32 – 2.17	Multiplet (m)	2H	C7/C9-H₂ (ax)	Cyclohexanone α-protons, axial.
2.17 – 2.05	Multiplet (m)	2H	C6/C10-H₂ (eq)	Cyclohexanone β-protons, equatorial.
1.92 – 1.75	Multiplet (m)	2H	C6/C10-H₂ (ax)	Cyclohexanone β-protons, axial.
1.88	Singlet (s)	2H	C4-H₂	Isolated methylene in the oxolane ring; shielded relative to C2.
1.15	Singlet (s)	6H	C3-(CH₃)₂	Geminal dimethyl group on the quaternary C3 carbon.

Experimental Protocols

The following self-validating protocols detail the critical spiro-cyclization and deprotection steps required to yield the target compound[2].

Step 1: Synthesis of 11,11-Dimethyl-1,4,9-trioxadispiro[4.2.4.2]tetradecane (Mitsunobu Cyclization)

• Preparation: Purge a 250-mL round-bottom flask with an inert nitrogen atmosphere.

• Reagent Loading: Add 8-(3-hydroxy-2,2-dimethylpropyl)-1,4-dioxaspiro[4.5]decan-8-ol (4.0 g, 16.37 mmol), tributylphosphine (6.62 g, 32.72 mmol), and anhydrous tetrahydrofuran (THF, 60 mL).

• Activation: Cool the reaction mixture to -40 °C. Dropwise, add a solution of tetramethyl azodicarboxamide (TMAD, 5.64 g, 32.75 mmol) dissolved in THF (80 mL) under vigorous stirring.

• Reaction: Maintain the temperature at -40 °C for 1 hour to ensure complete betaine formation, then allow the mixture to warm to room temperature and stir for an additional 12 hours.

• Workup & Purification: Concentrate the resulting mixture under vacuum. Purify the residue via silica gel column chromatography using an ethyl acetate/petroleum ether gradient (1:4).

• Yield: 3.2 g (86%) of the spiro ether ketal as a colorless oil.

  • Validation Check (DMSO-d₆): Confirm disappearance of the primary alcohol signal and the presence of the ketal singlet at δ 3.83 (s, 4H).

Step 2: Synthesis of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one (Ketal Deprotection)

• Preparation: Into a 100-mL round-bottom flask, dissolve 11,11-dimethyl-1,4,9-trioxadispiro[4.2.4.2]tetradecane (2.0 g, 8.84 mmol) in THF (45 mL).

• Hydrolysis: Add 15 mL of a 3M hydrochloric acid solution in THF.

• Reaction: Stir the resulting solution continuously for 24 hours at room temperature.

• Workup: Remove the THF under reduced pressure. Extract the aqueous residue with ethyl acetate (3 × 50 mL).

• Washing: Combine the organic layers and wash sequentially with saturated aqueous Na₂CO₃ (25 mL) to neutralize residual acid, followed by brine (25 mL).

• Isolation: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under vacuum to afford the target ketone.

• Yield: Light yellow oil.

  • Validation Check (CDCl₃): Confirm the absence of the ketal multiplet (~3.83 ppm) and the emergence of the deshielded α-carbonyl multiplets (2.78-2.17 ppm).

Conclusion

The utilization of a modified TMAD/Bu₃P Mitsunobu cyclization provides a highly reliable, scalable, and chemoselective route to the 3,3-dimethyl-1-oxaspiro[4.5]decan-8-one scaffold. By avoiding harsh basic or acidic activation conditions during the critical spiro-etherification step, researchers can prevent tertiary alcohol dehydration, ensuring high fidelity in the synthesis of downstream pharmaceutical targets.

References

• Source: Google Patents (Patent AU2018203056B2)

Sources

• 1. Shanghai Haohong Pharmaceutical Co., Ltd. 제품 목록-사서함-페이지 427-Chemicalbook [chemicalbook.com]
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• 3. AU2018203056B2 - Arginine methyltransferase inhibitors and uses thereof - Google Patents [patents.google.com]

Escaping Flatland: The Strategic Role of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one in Epigenetic Drug Discovery

Executive Summary

In modern medicinal chemistry, the transition from planar, aromatic scaffolds to three-dimensional architectures is a critical driver of clinical success. 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one (CAS: 1628927-24-1) is a highly specialized spirocyclic building block designed to impart rigid 3D geometry into Active Pharmaceutical Ingredients (APIs). As a Senior Application Scientist, I present this technical guide to elucidate the structural rationale, biological applications—specifically Arginine Methyltransferase (PRMT) inhibition—and validated synthetic workflows for this privileged scaffold.

Structural Rationale: The "Escape from Flatland" Paradigm

Historically, drug discovery pipelines were saturated with flat, sp2 -hybridized aromatic rings due to their ease of synthesis via cross-coupling reactions. However, these planar molecules often suffer from poor aqueous solubility and high off-target promiscuity. The "Escape from Flatland" paradigm posits that increasing the fraction of sp3 -hybridized carbons ( Fsp3​ ) significantly enhances a drug candidate's probability of clinical success[1].

Incorporating the 3,3-dimethyl-1-oxaspiro[4.5]decane core introduces a rigid, orthogonal dual-ring system. This specific geometry serves three causal functions:

• Vectorial Projection: It allows for the precise 3D projection of pharmacophores, improving receptor-ligand complementarity.

• Metabolic Stability: The gem-dimethyl group sterically shields the adjacent oxolane oxygen, reducing susceptibility to oxidative metabolism by Cytochrome P450 enzymes.

• Physicochemical Enhancement: The high Fsp3​ character disrupts crystal lattice packing, thereby lowering the melting point and drastically improving aqueous solubility compared to its planar bioisosteres[1].

Biological Target: Arginine Methyltransferase (PRMT) Inhibition

While 3,3-dimethyl-1-oxaspiro[4.5]decan-8-one is not an API itself, it is a critical intermediate in the synthesis of potent Arginine Methyltransferase (PRMT) inhibitors[2]. PRMTs are epigenetic enzymes that catalyze the transfer of methyl groups from S-adenosylmethionine (SAM) to arginine residues on histone tails (e.g., H3R2, H4R3).

Aberrant PRMT activity leads to the epigenetic activation of oncogenes, driving tumor proliferation in breast cancer, prostate cancer, lung cancer, and leukemia[2]. Spirocyclic inhibitors derived from this scaffold are designed to fit precisely into the SAM-binding pocket or allosteric sites of PRMTs. The spiro-core acts as a rigid spacer that optimally positions hydrogen-bond donors and acceptors, leading to potent enzyme inhibition, subsequent cell cycle arrest, and apoptosis[2].

Figure 1: Mechanism of action for spirocyclic PRMT inhibitors in oncology.

Experimental Workflows: Synthesis & Validation Protocols

To ensure high fidelity in drug development, the synthesis of the spirocyclic core must be robust, scalable, and self-validating. The following protocol details the construction of 3,3-dimethyl-1-oxaspiro[4.5]decan-8-one via an intramolecular Mitsunobu cyclization[2].

Protocol: Synthesis of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one

Rationale: The synthesis utilizes a ketal-protecting group strategy to prevent premature reactivity of the cyclohexanone moiety during the critical etherification step.

Step 1: Preparation of the Precursor

• Action: React 8-(3-hydroxy-2,2-dimethylpropyl)-1,4-dioxaspiro[4.5]decan-8-ol (4 g, 16.37 mmol) with tributylphosphane (TBP) (6.62 g, 32.72 mmol) in anhydrous tetrahydrofuran (THF) (60 mL) under an inert nitrogen atmosphere[2].

• Causality: TBP acts as the reducing agent for the azo compound in the subsequent Mitsunobu reaction. Anhydrous conditions are strictly required to prevent hydrolysis of the highly reactive phosphonium intermediate.

Step 2: Intramolecular Mitsunobu Cyclization

• Action: Cool the mixture to -40°C. Dropwise, add a solution of tetramethylazodicarboxamide (TMAD) (5.64 g, 32.75 mmol) in THF (80 mL). Stir for 1 hour at -40°C, then warm to room temperature for 12 hours[2].

• Causality: TMAD is chosen over standard DEAD/DIAD because it generates a crystalline, easily removable sulfonamide byproduct. The -40°C initiation temperature controls the exothermic formation of the betaine intermediate, preventing degradation. The intramolecular attack of the primary alcohol onto the tertiary carbon constructs the highly strained oxaspiro[4.5]decane ring system.

• Validation: Purify via silica gel chromatography (ethyl acetate/petroleum ether 1:4). The intermediate, 11,11-dimethyl-1,4,9-trioxadispiro[4.2.4.2]tetradecane, is confirmed via 1 H NMR (DMSO- d6​ ), showing a distinct disappearance of the hydroxyl proton[2].

Step 3: Ketal Deprotection

• Action: Dissolve the intermediate (2.0 g, 8.84 mmol) in THF (45 mL) and add a 3M hydrochloric acid solution in THF (15 mL)[2].

• Causality: The acidic conditions selectively hydrolyze the 1,4-dioxaspiro ketal, unmasking the ketone at the 8-position. This ketone is the critical functional handle for downstream API assembly (e.g., via reductive amination with an aniline derivative).

• Validation: The final product, 3,3-dimethyl-1-oxaspiro[4.5]decan-8-one, is isolated as a light yellow oil. 1 H NMR ( CDCl3​ ) validates the structure: δ 3.58 (s, 2H), 2.78-2.60 (m, 2H), 2.32-2.17 (m, 2H), 2.17-2.05 (m, 2H), 1.92-1.75 (m, 2H), 1.88 (s, 2H), 1.15 (s, 6H) ppm[2].

Figure 2: Step-by-step synthetic workflow of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one.

Quantitative Data Presentation

The following table summarizes the physicochemical attributes of the 1-oxaspiro[4.5]decane core and its impact on drug-like properties.

Parameter	Value / Description	Pharmacological Impact
Chemical Formula	C11​H18​O2​	Optimal low molecular weight for fragment-based drug discovery.
Molecular Weight	182.26 g/mol	Leaves an ample mass budget for the addition of complex pharmacophores.
Fraction sp3 ( Fsp3​ )	1.00 (Core Scaffold)	Maximizes 3D spatial coverage; drastically reduces off-target binding[1].
Topological Polar Surface Area	26.3 A˚2 (Base Core)	Excellent membrane permeability; highly suitable for intracellular targets[3].
Target Application	PRMT Inhibitors	Enables potent epigenetic modulation in oncology and autoimmune models[2].

References

• [2] AU2018203056B2 - Arginine methyltransferase inhibitors and uses thereof. Google Patents. 2

• [3] 1-Oxaspiro(4.5)decane | C9H16O | CID 301168. PubChem. 3

• [1] Synthetic Routes to Approved Drugs Containing a Spirocycle. MDPI. 1

Sources

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• 2. AU2018203056B2 - Arginine methyltransferase inhibitors and uses thereof - Google Patents [patents.google.com]
• 3. 1-Oxaspiro(4.5)decane | C9H16O | CID 301168 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis and Characterization of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one: A Critical Intermediate for Spirocyclic Pharmacophores

Introduction & Strategic Importance

In modern medicinal chemistry, the transition from flat, two-dimensional aromatic rings to complex, three-dimensional spirocyclic scaffolds has become a cornerstone strategy to improve target selectivity and clinical success rates[1]. The 1-oxaspiro[4.5]decane system represents a highly versatile, conformationally restricted pharmacophore.

Specifically, 3,3-dimethyl-1-oxaspiro[4.5]decan-8-one has emerged as a critical bifunctional building block. It is prominently featured in the synthesis of G-protein coupled receptor 119 (GPR119) agonists for the management of metabolic disorders like Type 2 diabetes[2], as well as in the development of Protein Arginine Methyltransferase (PRMT) inhibitors for oncology applications[3]. The gem-dimethyl substitution at the C3 position is not arbitrary; it provides essential steric bulk that locks the tetrahydrofuran (THF) ring's pucker conformation, thereby reducing the entropic penalty upon target binding while simultaneously shielding the scaffold from cytochrome P450-mediated metabolic degradation.

Pharmacological applications of the 1-oxaspiro[4.5]decane scaffold in drug discovery.

Retrosynthetic Analysis & Mechanistic Rationale

To synthesize 3,3-dimethyl-1-oxaspiro[4.5]decan-8-one with high yield and regioselectivity, a stepwise approach starting from a mono-protected diketone is required.

1. Desymmetrization via Mono-Protection: We utilize 1,4-dioxaspiro[4.5]decan-8-one (1,4-cyclohexanedione monoethylene acetal) as the starting material[4]. Masking one of the ketones prevents uncontrolled bis-addition and unwanted spiroannulation at both poles of the cyclohexane ring.

2. Atom-Mapped Carbon-Carbon Bond Formation: To construct the 3,3-dimethyl-THF ring, we must introduce a 4-carbon fragment. Nucleophilic addition of a protected Grignard reagent—specifically (3-((tetrahydro-2H-pyran-2-yl)oxy)-2,2-dimethylpropyl)magnesium bromide—to the unprotected ketone yields a tertiary alkoxide. Atom Mapping: The Grignard reagent provides the C4, C3 (bearing the gem-dimethyls), and C2 carbons of the final spiro system. The tertiary alcohol carbon of the cyclohexane ring becomes the C5 spiro center.

3. Regioselective Spirocyclization: Following the removal of the transient THP protecting group, the resulting 1,3-diol undergoes selective activation. By treating the diol with methanesulfonyl chloride (MsCl) in pyridine, the less sterically hindered primary alcohol is selectively mesylated. The adjacent tertiary alkoxide then acts as an intramolecular nucleophile, displacing the mesylate via a 5-exo-tet SN​2 mechanism to forge the spiro-THF ring[2]. Pyridine is crucial here; it acts as a base to neutralize the generated HCl, preventing the premature cleavage of the acid-sensitive ethylene acetal.

4. Controlled Deketalization: The final step requires the unmasking of the C8 ketone. This must be done under strictly controlled acidic conditions to hydrolyze the ethylene acetal without cleaving the newly formed spiro-THF ether[5].

Synthetic workflow for 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one from cyclohexanedione.

Experimental Protocols

Phase 1: Grignard Addition and Deprotection

Objective: Synthesize the 1,3-diol intermediate.

• Preparation of Grignard: To a flame-dried flask containing magnesium turnings (1.5 eq) in anhydrous THF, add 2-(3-bromo-2,2-dimethylpropoxy)tetrahydro-2H-pyran (1.2 eq) dropwise. Initiate with a crystal of iodine and reflux until the magnesium is consumed.

• Nucleophilic Addition: Cool a solution of 1,4-dioxaspiro[4.5]decan-8-one (1.0 eq) in anhydrous THF to 0 °C under argon. Add the prepared Grignard reagent dropwise over 30 minutes. Causality: Maintaining 0 °C minimizes the enolization of the ketone, which would otherwise lead to starting material recovery.

• Quench & Deprotect: Quench the reaction with saturated aqueous NH4​Cl . Extract the crude THP-ether with ethyl acetate (EtOAc) and concentrate. Dissolve the crude residue in methanol, add catalytic p-toluenesulfonic acid (0.1 eq), and stir at room temperature for 2 hours.

• Workup: Neutralize with NaHCO3​ , extract with dichloromethane (DCM), dry over Na2​SO4​ , and purify via silica gel chromatography to yield the 1,3-diol.

Phase 2: Intramolecular Spirocyclization

Objective: Forge the 1-oxaspiro[4.5]decane core via selective mesylation[2].

• Mesylation: Dissolve the 1,3-diol (1.0 eq) in anhydrous pyridine (0.5 M concentration). Cool the solution to 0 °C.

• Activation: Add methanesulfonyl chloride (MsCl, 1.1 eq) dropwise. Allow the reaction mixture to warm to room temperature and stir overnight.

• Self-Validating Workup: Concentrate the mixture in vacuo to remove the bulk of pyridine. Dilute the residue with EtOAc. Wash the organic layer sequentially with 1N aqueous KHSO4​ (to protonate and remove residual pyridine), water, and brine. Dry over MgSO4​ and concentrate to yield the spiro-ketal intermediate.

Phase 3: Selective Deketalization

Objective: Unmask the C8 ketone without degrading the spiro-THF ring.

• Hydrolysis: Dissolve the spiro-ketal in a 5:1 (v/v) mixture of glacial acetic acid (HAc) and water.

• Heating: Heat the mixture to 65 °C and monitor closely via TLC. The reaction typically completes within 15–20 minutes.

• Isolation: Cool to 0 °C, carefully neutralize with 10% NaOH until pH 7, extract with EtOAc, and purify via flash chromatography to afford 3,3-dimethyl-1-oxaspiro[4.5]decan-8-one as a light yellow oil[3].

Optimization Data

The deketalization of spirocyclic ketals is notoriously sensitive. Strong mineral acids often lead to the undesired ring-opening of the newly formed THF ether. The table below summarizes the optimization of the deketalization step, demonstrating why acetic acid is the superior catalyst[5].

Table 1: Optimization of Deketalization Conditions for Spirocyclic Ketals

Catalyst / Acid	Solvent System	Temperature	Reaction Time	Isolated Yield (%)	Observation
1M HCl	THF / H2​O	25 °C	12 hours	65%	Significant THF ring-opening observed.
10% H2​SO4​	Acetone / H2​O	50 °C	4 hours	58%	Formation of polymeric byproducts.
Glacial Acetic Acid (HAc)	H2​O (5:1 ratio)	65 °C	15 mins	80%	Clean conversion; spiro-THF remains intact.

Data Interpretation: Glacial acetic acid provides an optimal, mildly acidic environment. It is strong enough to rapidly protonate and hydrolyze the ethylene acetal at elevated temperatures (65 °C) but lacks the nucleophilic counter-ions (like Cl− ) and high acidity required to cleave the sterically hindered spiro-THF ring.

References

• [1] Smith, L. K., & Baxendale, I. R. (2015). Total syntheses of natural products containing spirocarbocycles. Organic & Biomolecular Chemistry.[Link]

• [2] Harada, K., et al. (2018). Lead generation and optimization of novel GPR119 agonists with a spirocyclic cyclohexane structure. Bioorganic & Medicinal Chemistry Letters. [Link]

• [3] European Patent Office. (2014). EP 2970132 B1: Arginine Methyltransferase Inhibitors and Uses Thereof.

• [4] Organic Syntheses. 1,4-Cyclohexanedione. Organic Syntheses Procedure.[Link]

• [5] ResearchGate. Synthesis of 1,4-dioxaspira[4.5]decan-8-one.[Link]

Sources

• 1. Total syntheses of natural products containing spirocarbocycles - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB01524C [pubs.rsc.org]
• 2. ncu.repo.nii.ac.jp [ncu.repo.nii.ac.jp]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]

Application Note: Stereoselective Grignard Addition to 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Methodology & Mechanistic Protocol

Executive Summary

The transition from flat, sp2 -rich aromatic molecules to sp3 -rich three-dimensional architectures is a defining trend in modern drug discovery. Spirocyclic scaffolds, such as 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one , are highly prized for their ability to project functional groups into novel vectors, thereby improving target binding affinity, metabolic stability, and overall pharmacokinetic profiles[1].

This application note details the mechanistic rationale and experimental protocol for performing a stereoselective Grignard addition to the C8-ketone of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one. By understanding the underlying causality of facial selectivity and reagent behavior, chemists can reliably synthesize complex tertiary spiro-alcohols while mitigating common side reactions such as enolization and β -hydride reduction.

Mechanistic Insights & Causality (E-E-A-T)

Executing a Grignard reaction on a complex spirocycle requires more than simply mixing reagents; it demands an understanding of the steric and electronic microenvironments of the substrate.

Facial Selectivity: Axial vs. Equatorial Attack

3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one features a cyclohexanone ring fused to a substituted tetrahydrofuran ring at the C5 position (relative to the oxa-ring). This spiro center acts as a bulky 4,4-disubstitution pattern on the cyclohexanone.

• The Causality of Stereocontrol: When a Grignard reagent ( RMgX ) approaches the C8 carbonyl, it must navigate the steric bulk of the spiro system. Axial attack is heavily disfavored due to severe 1,3-diaxial interactions with the spiro-ring framework. Consequently, the nucleophile preferentially attacks from the less hindered equatorial face , pushing the resulting hydroxyl group into the axial position [2].

• Thermodynamic vs. Kinetic Control: Conducting the reaction at cryogenic temperatures (-78 °C) maximizes the kinetic preference for equatorial attack, yielding the highest diastereomeric ratio (dr) of the axial alcohol.

Reagent-Dependent Side Reactions

Grignard reagents are powerful nucleophiles, but they are equally potent bases[3].

• Enolization: If a bulky Grignard reagent (e.g., isopropylmagnesium chloride) is used, the steric clash at the carbonyl carbon may prevent nucleophilic addition. Instead, the Grignard acts as a base, deprotonating the α -carbon to form an enolate. Upon aqueous workup, the unreacted starting ketone is recovered[4].

• Reduction: Grignard reagents possessing β -hydrogens can undergo a competing cyclic six-membered transition state, transferring a hydride to the carbonyl carbon[4]. This reduces the ketone to a secondary alcohol rather than forming the desired tertiary alcohol C-C bond.

Solvent Selection

Tetrahydrofuran (THF) is strictly required over diethyl ether for this protocol. THF's superior ability to coordinate the magnesium center shifts the Schlenk equilibrium toward the monomeric, highly reactive Grignard species. Furthermore, the spirocyclic substrate exhibits optimal solubility in THF at -78 °C, preventing substrate precipitation during the critical addition phase.

Visualizations of Workflow and Mechanism

Caption: Step-by-step experimental workflow for the Grignard addition to spirocyclic ketones.

Caption: Stereochemical pathways illustrating facial selectivity during Grignard addition.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system; specific physical observations are embedded within the steps to confirm the reaction's integrity in real-time.

Materials Required:

• 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one (1.0 equiv, 5.0 mmol)

• Grignard Reagent (e.g., Methylmagnesium bromide, 3.0 M in diethyl ether) (1.2 equiv, 6.0 mmol)

• Anhydrous Tetrahydrofuran (THF) (25 mL)

• Saturated aqueous Ammonium Chloride ( NH4​Cl )

Step-by-Step Methodology

• System Preparation (Moisture Exclusion): Flame-dry a 100 mL two-neck Schlenk flask under vacuum and backfill with high-purity Argon three times. Causality: Grignard reagents react violently with water to form alkanes and magnesium hydroxide[3]. Absolute anhydrous conditions are non-negotiable.

• Substrate Dissolution & Cooling: Add 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one (5.0 mmol) to the flask, followed by 25 mL of anhydrous THF. Stir until fully dissolved. Submerge the flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to -78 °C for 15 minutes.

• Nucleophilic Addition: Using a syringe pump, add the Grignard reagent (6.0 mmol) dropwise over 20 minutes down the inner wall of the flask to pre-cool the reagent before it hits the reaction mixture. Validation Check: A slight, transient color change (often pale yellow) may occur. The reaction must remain homogeneous; if a thick white precipitate forms immediately, moisture contamination has occurred.

• In-Process Control (TLC Validation): After 2 hours at -78 °C, withdraw a 0.1 mL aliquot, quench it in 0.5 mL of sat. NH4​Cl , and extract with ethyl acetate. Spot the organic layer on a silica TLC plate. Validation Check: Because the spirocycle lacks a UV chromophore, stain the plate with Phosphomolybdic Acid (PMA) or KMnO4​ and heat. The starting material ( Rf​≈0.5 in 7:3 Hexanes:EtOAc) should be completely consumed, replaced by a more polar tertiary alcohol spot ( Rf​≈0.3 ).

• Reaction Quenching: Once complete consumption is verified, remove the cooling bath. While still cold, slowly add 10 mL of saturated aqueous NH4​Cl dropwise. Validation Check: Vigorous bubbling (methane gas evolution if using MeMgBr) and the formation of a white precipitate (magnesium salts) confirm that active, excess Grignard reagent was successfully quenched[5].

• Workup and Isolation: Dilute the mixture with 30 mL of Ethyl Acetate and 10 mL of deionized water. Separate the layers. Extract the aqueous layer twice more with 20 mL of EtOAc. Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via flash column chromatography (gradient elution: 5% to 30% EtOAc in Hexanes).

Quantitative Data Summary

The outcome of the Grignard addition is highly dependent on the steric profile of the organomagnesium halide. The table below summarizes expected yields, diastereomeric ratios (dr), and side-reaction profiles based on standard literature behaviors for hindered cyclohexanones[4][6].

Grignard Reagent	Equivalents	Temp Profile	Major Diastereomer	Expected Yield	Key Side Reactions Observed
Methylmagnesium bromide (MeMgBr)	1.2	-78 °C to RT	Axial Alcohol (>95:5 dr)	85 - 90%	Minimal. Clean conversion.
Phenylmagnesium bromide (PhMgBr)	1.5	0 °C to RT	Axial Alcohol (~80:20 dr)	70 - 75%	Trace enolization due to bulk.
Isopropylmagnesium chloride (iPrMgCl)	2.0	0 °C to RT	Secondary Alcohol (Reduction)	< 20% (Addition)	Significant β -hydride reduction & enolization.

Note: Diastereomeric ratios are determined via crude 1H NMR integration of the newly formed spiro-ring methyl/hydroxyl signals.

References

• Master Organic Chemistry. "Grignard Reagents: Their Formation, Reactions, And Reaction Mechanisms." Available at:[Link]

• Organic Chemistry Portal. "Grignard Reaction." Available at:[Link]

• Zheng, Y., Tice, C. M., & Singh, S. B. (2014). "The use of spirocyclic scaffolds in drug discovery." Bioorganic & Medicinal Chemistry Letters, 24(16), 3673-3682. Available at:[Link]

• Master Organic Chemistry. "Reactions of Grignard Reagents." Available at:[Link]

• Organic Syntheses. "Methyl spiro[cyclopropane-1,9'-fluorene]-2-carboxylate." Available at:[Link]

Sources

• 1. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 2. nakamura-u.repo.nii.ac.jp [nakamura-u.repo.nii.ac.jp]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Grignard Reaction [organic-chemistry.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one as a Privileged Building Block in Complex Molecule Synthesis

Executive Summary & Strategic Rationale

In modern medicinal chemistry, the paradigm of "escaping from flatland" has driven the transition from planar, sp2 -rich aromatic rings to complex, sp3 -rich aliphatic scaffolds. Increasing the fraction of sp3 hybridized carbons ( Fsp3​ ) is statistically correlated with improved clinical success rates due to enhanced aqueous solubility, reduced off-target toxicity, and improved metabolic stability.

3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one has emerged as a highly valuable spirocyclic building block [1]. This scaffold provides a rigid, three-dimensional architecture that projects substituents into distinct vector spaces. The incorporation of the gem-dimethyl group on the tetrahydrofuran (THF) ring serves a critical protective function: it sterically shields the adjacent ether oxygen, significantly reducing susceptibility to cytochrome P450-mediated oxidative metabolism. Meanwhile, the orthogonal C8-ketone provides a versatile synthetic handle for downstream functionalization, making it an ideal precursor for target-directed drug discovery [2].

Physicochemical Profiling

Understanding the baseline properties of this building block is essential for predicting its behavior in both synthetic workflows and biological systems.

Table 1: Physicochemical Profile of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one

Property	Value / Description
Chemical Name	3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one
CAS Registry Number	1628927-24-1
Molecular Formula	C₁₁H₁₈O₂
Molecular Weight	182.26 g/mol
Physical State	Light yellow oil to pale yellow solid
Key Structural Features	Spirocyclic core, gem-dimethyl steric shield, orthogonal ketone handle

Synthetic Workflows & Downstream Functionalization

The true utility of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one lies in its synthetic versatility. The C8-ketone can be seamlessly converted into amines, alcohols, or alkenes depending on the desired pharmacological trajectory.

Caption: Synthetic functionalization pathways of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one.

Protocol 1: Synthesis of the Core Scaffold via Mitsunobu Cyclization

Objective: Construct the oxaspiro core from the linear precursor 8-(3-hydroxy-2,2-dimethylpropyl)-1,4-dioxaspiro[4.5]decan-8-ol [2]. Causality Insight: The Mitsunobu reaction is selected over traditional acid-catalyzed etherification to prevent premature cleavage of the delicate 1,4-dioxaspiro ketal protecting group and to avoid unwanted dehydration of the tertiary alcohol.

• Preparation: Purge a 250-mL round-bottom flask with nitrogen. Add 8-(3-hydroxy-2,2-dimethylpropyl)-1,4-dioxaspiro[4.5]decan-8-ol (1.0 equiv, 16.37 mmol) and tributylphosphane (2.0 equiv) in anhydrous THF (60 mL).

• Activation: Cool the mixture to -40 °C. Dropwise add a solution of Tetramethylazodicarboxamide (TMAD) (2.0 equiv) in THF (80 mL).

  • Self-Validation Checkpoint: The reaction color will transition as the betaine intermediate forms. Strict maintenance of -40 °C is required to control the exothermic activation and prevent side reactions.

• Cyclization: Stir for 1 h at -40 °C, then warm to room temperature and stir for 12 h.

• Deprotection (Ketal Cleavage): Concentrate the mixture. Redissolve the crude intermediate in THF (45 mL) and add 3M HCl in THF (15 mL).

  • Causality Insight: The aqueous acidic environment selectively hydrolyzes the dioxolane ring to reveal the target ketone without disturbing the newly formed, robust tetrahydrofuran ring.

  • Self-Validation Checkpoint: Monitor via TLC (EtOAc/Petroleum Ether 1:4). The disappearance of the high- Rf​ ketal spot and the emergence of a UV-inactive, Cerium Ammonium Molybdate (CAM)-stainable lower- Rf​ spot confirms successful deprotection.

• Workup: Neutralize with saturated NaHCO₃, extract with EtOAc, dry over MgSO₄, and concentrate. Purify via silica gel chromatography to yield the target ketone.

Protocol 2: Downstream Functionalization via Reductive Amination

Objective: Convert the C8 ketone into a substituted spiro-piperidine or secondary amine, a common motif in oncology drugs.

• Imine Formation: Dissolve 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one (1.0 equiv) and the desired amine (1.2 equiv) in anhydrous 1,2-dichloroethane (DCE). Add glacial acetic acid (1.0 equiv) to adjust the pH to ~5.

  • Causality Insight: Mildly acidic conditions accelerate the formation of the iminium ion intermediate by protonating the hemiaminal hydroxyl group, facilitating water loss without fully protonating the nucleophilic amine.

• Reduction: Add Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv) portion-wise at 0 °C.

  • Causality Insight: NaBH(OAc)₃ is strictly required here instead of NaBH₄. The electron-withdrawing acetate ligands reduce the hydridic character of the boron, making it unreactive toward the starting ketone but sufficiently reactive to reduce the more electrophilic iminium ion. This prevents the formation of the spiro-cyclohexanol byproduct.

• Reaction Monitoring: Stir at room temperature for 4-12 h.

  • Self-Validation Checkpoint: Monitor via LC-MS. The disappearance of the M+H 183 peak (ketone) and the appearance of the product mass confirms conversion. If unreacted ketone persists, verify the pH; iminium formation halts if the solution becomes too acidic (pH < 4) or too basic (pH > 6).

• Quench & Extraction: Quench with saturated aqueous NaHCO₃ to destroy excess hydride. Extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate.

Case Studies in Drug Development

Case Study A: Protein Arginine Methyltransferase (PRMT) Inhibitors in Oncology

Aberrant methylation of proteins by PRMT1 is a critical signal in the development of various cancers, including leukemia. Specifically, PRMT1 methylates the SAM68 protein, driving leukemogenesis. Researchers have utilized 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one to synthesize potent spirocyclic PRMT inhibitors [2]. The spirocyclic core mimics the transition state of the natural substrate while providing metabolic stability against oxidative degradation in the liver.

Caption: PRMT1-mediated SAM68 methylation pathway and targeted inhibition by spirocyclic compounds.

Case Study B: GPR119 Agonists for Metabolic Disorders

G-protein-coupled receptor 119 (GPR119) is a major target for type 2 diabetes and obesity. Early lead compounds suffered from poor solubility and high lipophilicity due to excessive aromaticity. By replacing flat phenyl rings with the 3,3-dimethyl-1-oxaspiro[4.5]decane system, Harada et al. generated novel GPR119 agonists with drastically improved pharmacokinetic profiles, maintaining high receptor binding affinity while optimizing the topological polar surface area [3].

References

• ChemicalBook . 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one Product Information & Properties. 1

• Google Patents (AU2018203056B2) . Arginine methyltransferase inhibitors and uses thereof. 2

• Nagoya City University Academic Repository (Bioorg. Med. Chem. Lett. 2018, 28, 1228) . Design and synthesis of novel and potent GPR119 agonists with a spirocyclic structure. 3

Sources

• 1. Shanghai Haohong Pharmaceutical Co., Ltd. 제품 목록-사서함-페이지 427-Chemicalbook [chemicalbook.com]
• 2. AU2018203056B2 - Arginine methyltransferase inhibitors and uses thereof - Google Patents [patents.google.com]
• 3. ncu.repo.nii.ac.jp [ncu.repo.nii.ac.jp]

Application Note: Derivatization Strategies for the C8 Ketone of 3,3-Dimethyl-1-oxaspirodecan-8-one in Drug Discovery

Application Note: Derivatization Strategies for the C8 Ketone of 3,3-Dimethyl-1-oxaspiro[1]decan-8-one in Drug Discovery

Executive Summary & Structural Rationale

The incorporation of spirocyclic scaffolds into drug candidates is a proven strategy to increase the fraction of sp³-hybridized carbons ( Fsp3​ ), which directly correlates with improved aqueous solubility, reduced off-target toxicity, and enhanced metabolic stability. 3,3-Dimethyl-1-oxaspiro[1]decan-8-one (CAS: 1628927-24-1) is a highly valuable bifunctional building block utilized in the synthesis of complex therapeutics, including Protein Arginine Methyltransferase (PRMT) inhibitors [1].

Structurally, this molecule features a tetrahydrofuran derivative spiro-fused to a cyclohexanone ring. While the spiro center at C5 introduces significant steric bulk to the adjacent equatorial/axial positions, the ketone at the C8 position is situated directly opposite the spiro carbon. This spatial arrangement renders the C8 carbonyl relatively unhindered, allowing it to behave similarly to a 4-substituted cyclohexanone. Consequently, it serves as an excellent electrophilic handle for late-stage functionalization. This guide provides field-proven, self-validating protocols for three critical derivatizations of this ketone: Reductive Amination, Oxime Formation, and Wittig Olefination.

Reductive Amination: C–N Bond Formation

Causality and Mechanistic Insights

Reductive amination is the premier method for installing primary, secondary, or tertiary amines at the C8 position. For this transformation, Sodium Triacetoxyborohydride (NaBH(OAc)₃) is the reducing agent of choice [2].

Why NaBH(OAc)₃? Unlike Sodium Borohydride (NaBH₄), which will rapidly and indiscriminately reduce the starting ketone to an alcohol, the electron-withdrawing acetoxy groups in NaBH(OAc)₃ stabilize the boron-hydride bond. This renders the reagent exceptionally mild. It selectively reduces the more electrophilic iminium ion intermediate without attacking the parent ketone. Furthermore, it avoids the toxic cyanide byproducts associated with Sodium Cyanoborohydride (NaBH₃CN) and performs optimally in mildly acidic environments (pH 4-5), which facilitates iminium formation.

Experimental Protocol

Objective: Synthesis of 8-amino-3,3-dimethyl-1-oxaspiro[1]decane derivatives.

• Imine Formation: In an oven-dried round-bottom flask under nitrogen, dissolve 3,3-Dimethyl-1-oxaspiro[1]decan-8-one (1.0 equiv, 1.0 mmol) and the desired primary or secondary amine (1.1 equiv) in anhydrous 1,2-Dichloroethane (DCE) (5.0 mL).

• Acid Catalysis: Add glacial acetic acid (1.0-2.0 equiv) to the mixture. Stir at room temperature for 30 minutes to ensure complete imine/iminium formation. Self-validation: A slight color change often indicates iminium formation; TLC (Hexanes/EtOAc) should show the disappearance of the ketone spot.

• Reduction: Add NaBH(OAc)₃ (1.5 equiv) portion-wise over 5 minutes. The reaction is exothermic; maintain the flask in a room-temperature water bath. Stir for 2 to 12 hours depending on the steric bulk of the amine.

• Quenching & Workup: Quench the reaction by slowly adding saturated aqueous NaHCO₃ (10 mL) to neutralize the acetic acid and destroy excess hydride (gas evolution will occur). Extract the aqueous layer with Dichloromethane (DCM) (3 x 10 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography (typically using a DCM/MeOH/NH₄OH gradient for basic amines).

Workflow for the reductive amination of the C8 ketone using NaBH(OAc)3.

Oxime Formation: Stable C=N Linkages

Causality and Mechanistic Insights

Converting the C8 ketone to an oxime is highly useful for creating stable bioisosteres, synthesizing hydroxylamine derivatives, or setting up a Beckmann rearrangement to expand the ring into a lactam [3].

Why Pyridine? The reaction utilizes Hydroxylamine Hydrochloride (NH₂OH·HCl). Pyridine serves a dual purpose: it acts as an acid scavenger to liberate the nucleophilic free hydroxylamine from its HCl salt, and it acts as a general base catalyst to facilitate the dehydration of the tetrahedral hemiaminal intermediate into the final oxime.

Experimental Protocol

Objective: Synthesis of 3,3-dimethyl-1-oxaspiro[1]decan-8-one oxime.

• Reagent Mixing: Dissolve the spiro ketone (1.0 equiv, 1.0 mmol) and NH₂OH·HCl (1.5 equiv) in absolute ethanol (5.0 mL).

• Catalyst Addition: Add Pyridine (2.0 equiv) dropwise to the stirring solution.

• Heating: Attach a reflux condenser and heat the mixture to 50-60°C for 2-4 hours. Self-validation: Monitor via TLC. Oximes are highly polar and will run significantly lower than the starting ketone on silica gel.

• Workup: Cool the reaction to room temperature and concentrate the ethanol under reduced pressure. Dilute the resulting residue with Ethyl Acetate (15 mL).

• Acid Wash: Wash the organic layer with 10% aqueous HCl (2 x 10 mL) to protonate and remove the residual pyridine (critical for removing the foul odor and preventing co-elution). Wash with brine, dry over Na₂SO₄, and concentrate to yield the oxime as a white solid.

Step-by-step experimental workflow for oxime derivatization.

Wittig Olefination: Exo-cyclic C–C Bond Formation

Causality and Mechanistic Insights

To elaborate the spiro scaffold via C–C bond formation, the Wittig reaction is utilized to convert the C8 ketone into an exo-cyclic alkene [4].

Why Potassium tert-Butoxide (KOtBu)? The formation of the non-stabilized ylide from Methyltriphenylphosphonium bromide requires a strong base. While n-Butyllithium is commonly used, KOtBu in THF is safer, easier to handle at scale, and sufficiently basic to deprotonate the phosphonium salt quantitatively. The unhindered nature of the C8 ketone ensures a rapid [2+2] cycloaddition to form the oxaphosphetane intermediate, which spontaneously undergoes cycloreversion driven by the formation of the exceptionally strong P=O bond in the triphenylphosphine oxide byproduct.

Experimental Protocol

Objective: Synthesis of 8-methylene-3,3-dimethyl-1-oxaspiro[1]decane.

• Ylide Generation: In a flame-dried flask under argon, suspend Methyltriphenylphosphonium bromide (1.2 equiv) in anhydrous THF (10 mL). Cool the suspension to 0°C using an ice bath.

• Base Addition: Add KOtBu (1.2 equiv, 1.0 M in THF) dropwise. The suspension will turn a vibrant, characteristic bright yellow, indicating the formation of the active phosphorus ylide. Stir at 0°C for 30 minutes.

• Ketone Addition: Dissolve the spiro ketone (1.0 equiv, 1.0 mmol) in a minimal amount of anhydrous THF (2 mL) and add it dropwise to the ylide solution.

• Cycloaddition: Allow the reaction to warm to room temperature and stir for 4 hours. Self-validation: The bright yellow color will gradually fade to a pale suspension as the ylide is consumed and triphenylphosphine oxide precipitates.

• Workup: Quench with saturated aqueous NH₄Cl (10 mL). Extract with Diethyl Ether (3 x 15 mL). The use of ether helps precipitate the bulk of the triphenylphosphine oxide byproduct. Filter the organic layer through a pad of Celite, concentrate, and purify via flash chromatography (using 100% Hexanes or 95:5 Hexanes/EtOAc) to isolate the volatile alkene.

Mechanism of the Wittig olefination forming an exo-cyclic double bond.

Quantitative Data Summary

The following table summarizes the expected reaction parameters and yields for the derivatization of the C8 ketone based on standard laboratory scales (1-10 mmol).

Derivatization Strategy	Primary Reagents	Catalyst / Base	Solvent	Temp / Time	Typical Yield
Reductive Amination	Amine, NaBH(OAc)₃	Acetic Acid (1-2 eq)	DCE	RT / 2-12 h	85 - 95%
Oxime Formation	NH₂OH·HCl	Pyridine (2 eq)	EtOH	50°C / 2-4 h	> 90%
Wittig Olefination	Ph₃PCH₃Br	KOtBu (1.2 eq)	THF	0°C to RT / 4 h	70 - 85%

References

• Title: Arginine methyltransferase inhibitors and uses thereof (Patent AU2018203056B2)

• Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures Source: Journal of Organic Chemistry (1996) URL: [Link][2]

• Title: Science of Synthesis 27.15: Oximes Source: Thieme Connect URL: [Link] [3]

Sources

• 1. opendata.uni-halle.de [opendata.uni-halle.de]

The Architecture of Spiroketals: A Guide to Modern Synthetic Protocols

Abstract

The spiroketal motif, a defining feature in a vast array of biologically active natural products, presents a compelling synthetic challenge and a playground for methodological innovation.[1][2] Its rigid three-dimensional structure is often crucial for biological function, making the stereocontrolled synthesis of spiroketals a paramount objective in medicinal chemistry and drug development.[3] This application note provides an in-depth exploration of contemporary experimental protocols for the synthesis of spiroketals, moving beyond simple step-by-step instructions to elucidate the underlying mechanistic principles and strategic considerations. We will dissect both classical and modern approaches, including acid-catalyzed cyclization of dihydroxy ketones, oxidative cyclizations, and the rapidly evolving field of transition-metal-catalyzed spiroketalizations.[1][4] This guide is intended for researchers and scientists seeking to incorporate these powerful techniques into their synthetic endeavors.

Introduction: The Enduring Significance of the Spiroketal

The spiroketal unit, characterized by two rings sharing a single tetrahedral carbon atom flanked by two oxygen atoms, is a privileged scaffold in nature.[5] From the potent anticancer agent spongistatin to the insect pheromone olean, the spiroketal core often dictates the molecule's conformation and its interaction with biological targets.[3] The inherent stereochemical complexity, with the spirocenter itself being a potential stereogenic center, demands synthetic strategies that offer precise control over the three-dimensional arrangement of atoms.

Traditionally, the synthesis of spiroketals has been dominated by the acid-catalyzed cyclization of a dihydroxyketone precursor.[6][7] While effective, this method often yields the thermodynamically most stable isomer, which may not be the desired natural product configuration.[6][8] This limitation has spurred the development of a diverse arsenal of synthetic methodologies, each with its own set of advantages and applications.

I. The Classic Approach: Acid-Catalyzed Spiroketalization

The acid-catalyzed cyclization of a ω,ω'-dihydroxy ketone remains a cornerstone of spiroketal synthesis due to its simplicity and efficiency in forming thermodynamically favored products.[9][10] The reaction proceeds through the formation of a hemiketal intermediate, followed by an intramolecular nucleophilic attack of the second hydroxyl group, eliminating water to form the spiroketal.

Mechanistic Rationale

The stereochemical outcome of this reaction is governed by a combination of steric and stereoelectronic effects, most notably the anomeric effect. The anomeric effect describes the thermodynamic preference for an electronegative substituent at the anomeric carbon (the spirocenter) to occupy an axial position. This preference arises from a stabilizing hyperconjugative interaction between the lone pair of the endocyclic oxygen and the antibonding orbital (σ*) of the exocyclic C-O bond.

Diagram: Acid-Catalyzed Spiroketalization Mechanism

Caption: General mechanism of acid-catalyzed spiroketalization.

Protocol 1: General Procedure for Acid-Catalyzed Spiroketalization of a Dihydroxy Ketone

This protocol provides a general framework. Optimal conditions, particularly the choice of acid and solvent, may vary depending on the substrate.

Materials:

• ω,ω'-Dihydroxy ketone

• Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

• Acid catalyst (e.g., p-toluenesulfonic acid (PTSA), camphorsulfonic acid (CSA), or a Lewis acid like trimethylsilyl trifluoromethanesulfonate (TMSOTf))

• Anhydrous sodium sulfate or magnesium sulfate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• Preparation: Dissolve the dihydroxy ketone (1.0 eq) in anhydrous DCM (0.1 M concentration is a good starting point).

• Catalyst Addition: Add the acid catalyst (typically 0.1-0.2 eq for protic acids, or 1.1-1.5 eq for Lewis acids that also act as dehydrating agents).

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed. Reaction times can range from 30 minutes to several hours.

• Workup: Quench the reaction by adding saturated aqueous sodium bicarbonate solution. Separate the organic layer.

• Extraction: Extract the aqueous layer with DCM (2 x 20 mL).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

Table 1: Comparison of Common Acid Catalysts for Spiroketalization

Catalyst	Typical Loading (eq)	Conditions	Advantages	Disadvantages
p-Toluenesulfonic Acid (PTSA)	0.1 - 0.2	Room Temp, DCM	Inexpensive, readily available	Can be harsh for sensitive substrates
Camphorsulfonic Acid (CSA)	0.1 - 0.2	Room Temp, DCM	Milder than PTSA	More expensive than PTSA
Amberlyst-15	Catalytic	Room Temp, DCM	Easily removed by filtration	Slower reaction times
Trimethylsilyl trifluoromethanesulfonate (TMSOTf)	1.1 - 1.5	-78 °C to Room Temp, DCM	Can favor kinetic products	Expensive, moisture sensitive

II. Modern Strategies: Expanding the Synthetic Toolbox

While acid-catalyzed methods are reliable, the demand for stereochemical diversity and the need to accommodate sensitive functional groups have driven the development of innovative approaches.

A. Transition-Metal Catalysis: A Paradigm Shift

Transition-metal catalysis has emerged as a powerful tool for spiroketal synthesis, offering milder reaction conditions and access to unique reactivity patterns.[3][4] Gold, palladium, and iridium catalysts, in particular, have been instrumental in developing novel spiroketalization reactions.[4][11][12]

One of the most significant advances in this area is the gold-catalyzed cyclization of alkynyl diols.[3] In this approach, the alkyne serves as a latent ketone, which is unveiled upon activation by the gold catalyst. This strategy allows for the construction of the spiroketal core under neutral or mildly acidic conditions, preserving acid-labile functional groups.[7]

Diagram: Gold-Catalyzed Spiroketalization Workflow

Caption: A simplified workflow for gold-catalyzed spiroketalization.

Protocol 2: Gold(I)-Chloride Catalyzed Cycloisomerization of an Alkynyl Diol

This protocol is adapted from a reported synthesis of cephalosporolide H and demonstrates the utility of gold catalysis.[13]

Materials:

• Alkynyl diol substrate

• Gold(I) chloride (AuCl)

• Anhydrous methanol

• Anhydrous dichloromethane (DCM)

• Celite®

• Solvents for chromatography

Procedure:

• Preparation: To a solution of the alkynyl diol (1.0 eq) in anhydrous methanol (0.05 M), add gold(I) chloride (0.4 eq).[13]

• Reaction: Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure.

• Filtration: Redissolve the residue in DCM and filter through a pad of Celite® to remove the gold catalyst.

• Concentration and Purification: Concentrate the filtrate and purify the crude product by flash column chromatography on silica gel.

B. Oxidative Cyclization: A Radical Approach

Oxidative radical cyclization provides a valuable alternative to traditional ionic methods, particularly for the synthesis of non-anomeric or kinetically favored spiroketals.[6] This approach often involves the generation of an oxygen-centered radical from a suitably positioned alcohol, which then undergoes an intramolecular hydrogen abstraction followed by cyclization.

Common reagents for this transformation include lead tetraacetate, (diacetoxyiodo)benzene, and mercuric oxide with iodine.[6] These methods are particularly useful when dealing with acid-sensitive substrates.[6]

Protocol 3: Oxidative Spirocyclization using (Diacetoxyiodo)benzene and Iodine

This protocol is a general representation of an oxidative cyclization to form a spiroketal.

Materials:

• Hydroxyalkyl-substituted tetrahydropyran

• (Diacetoxyiodo)benzene (DIB)

• Iodine (I₂)

• Anhydrous cyclohexane or benzene

• Tungsten lamp (for photochemical initiation)

• Aqueous sodium thiosulfate solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Solvents for chromatography

Procedure:

• Preparation: In a flask equipped with a reflux condenser, dissolve the hydroxyalkyl-substituted tetrahydropyran (1.0 eq) in anhydrous cyclohexane.

• Reagent Addition: Add (diacetoxyiodo)benzene (1.5 eq) and iodine (1.2 eq).

• Initiation: Irradiate the reaction mixture with a tungsten lamp while heating to reflux. Monitor the reaction by TLC.

• Workup: After completion, cool the reaction to room temperature and quench with aqueous sodium thiosulfate solution to remove excess iodine.

• Extraction: Add saturated aqueous sodium bicarbonate solution and extract with a suitable organic solvent (e.g., ethyl acetate).

• Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purification: Purify the crude spiroketal by flash column chromatography.

III. Diastereoselective Synthesis: Mastering Stereocontrol

The quest for stereochemical purity is a central theme in modern organic synthesis. In the context of spiroketals, achieving high diastereoselectivity is crucial. Several strategies have been developed to this end, including substrate control, reagent control, and catalyst control.

Chiral iridium complexes have been successfully employed in the enantioselective and diastereoselective synthesis of spiroketals from racemic allylic carbonates.[12] This method allows for the installation of multiple stereogenic centers in a single step with high levels of stereocontrol.[12]

Another powerful approach involves the inverse-demand [4+2] cycloaddition of enol ethers with ortho-quinone methides, which can lead to the kinetically controlled, diastereoselective formation of chroman spiroketals.[14]

Conclusion: A Continuously Evolving Field

The synthesis of spiroketals is a vibrant and continuously evolving field of research. While classical acid-catalyzed methods remain valuable, the advent of transition-metal catalysis and novel oxidative cyclizations has significantly expanded the synthetic chemist's toolkit. The ability to access a wide range of stereoisomers under mild conditions opens up new avenues for the synthesis of complex natural products and the development of novel therapeutic agents. The protocols and strategies outlined in this application note provide a solid foundation for researchers to confidently navigate the exciting landscape of spiroketal synthesis.

References

• Bunt, A. (2014). Recent developments in transition metal-catalysed spiroketalisation. Organic & Biomolecular Chemistry, 12(40), 7935-7948. [Link]

• Aponick, A., & Palmes, J. (2012). Strategies for Spiroketal Synthesis Based on Transition-Metal Catalysis. Synlett, 23(12), 1729-1748. [Link]

• Ballini, R., Petrini, M., & Rosini, G. (2008). Nitroalkanes as Central Reagents in the Synthesis of Spiroketals. Molecules, 13(2), 319-330. [Link]

• Quach, R., & Brimble, M. A. (2014). Recent developments in transition metal-catalysed spiroketalisation. Organic & Biomolecular Chemistry, 12(40), 7935-7948. [Link]

• Ley, S. V., & Thomas, A. W. (2003). Modern Synthetic Methods for the Construction of Spiroketals. In Modern Methods in Carbohydrate Synthesis (pp. 459-489). Harwood Academic Publishers. [Link]

• Zard, S. Z. (2007). A Unified, Radical-Based Approach for the Synthesis of Spiroketals. Organic Letters, 9(9), 1733-1736. [Link]

• Wang, Y., et al. (2017). Ag/Brønsted Acid Co-Catalyzed Spiroketalization of β-Alkynyl Ketones toward Spiro[chromane-2,1′-isochromene] Derivatives. Organic Letters, 19(14), 3831-3834. [Link]

• Sperry, J., & Brimble, M. A. (2009). Synthesis of natural products containing spiroketals via intramolecular hydrogen abstraction. Chemical Society Reviews, 38(11), 3128-3140. [Link]

• Wang, Y., et al. (2017). Ag/Brønsted Acid Co-Catalyzed Spiroketalization of β-Alkynyl Ketones toward Spiro[chromane-2,1′-isochromene] Derivatives. Organic Letters, 19(14), 3831-3834. [Link]

• Ballini, R., Petrini, M., & Rosini, G. (2008). Nitroalkanes as Central Reagents in the Synthesis of Spiroketals. Molecules, 13(2), 319-330. [Link]

• Aponick, A., & Li, C. Y. (2008). Au-Catalyzed Cyclization of Monopropargylic Triols: An Expedient Synthesis of Monounsaturated Spiroketals. Organic Letters, 11(1), 121-124. [Link]

• Wang, Y., et al. (2017). Ag/Brønsted Acid Co-Catalyzed Spiroketalization of β-Alkynyl Ketones toward Spiro[chromane-2,1′-isochromene] Derivatives. Organic Letters, 19(14), 3831-3834. [Link]

• Mead, K. T., & Brewer, B. N. (2003). Strategies in Spiroketal Synthesis Revisited: Recent Applications to Natural Product Synthesis and New Synthetic Methods. Current Organic Chemistry, 7(3), 227-256. [Link]

• Kim, H., & Krische, M. J. (2017). Enantio- and Diastereoselective Spiroketalization Catalyzed by Chiral Iridium Complex. Journal of the American Chemical Society, 139(25), 8472-8475. [Link]

• Pettus, T. R. R., & Van De Water, R. W. (2008). Diastereoselective Syntheses of Chroman Spiroketals via [4 + 2] Cycloaddition of Enol Ethers and o-Quinone Methides. Organic Letters, 10(8), 1521-1524. [Link]

• Zhang, J., & Schmalz, H.-G. (2006). Stereoselective synthesis of spiroketals and spiroaminals through cascade reaction of in situ generated exocyclic vinyl ethers or enamides. Angewandte Chemie International Edition, 45(40), 6704-6707. [Link]

• Basak, A., & Das, S. (2008). Asymmetric Synthesis of Naturally Occuring Spiroketals. Molecules, 13(8), 1934-1981. [Link]

• Petrini, M. (2023). Enantioselective Preparation of (N,O)-, (N,N)- and (N,S)-Spiroketal Moieties. Molecules, 28(20), 7100. [Link]

• Tan, D. S. (n.d.). Stereoselective Diversity-Oriented Synthesis of Spiroketals. Sloan Kettering Institute. [Link]

• Britton, R., & Piers, E. (2001). Epimerization of spiroacetals through acid-catalyzed heterolysis. The Journal of Organic Chemistry, 66(16), 5503-5511. [Link]

• Petrini, M. (2023). Enantioselective Preparation of (N,O)-, (N,N)- and (N,S)-Spiroketal Moieties. Molecules, 28(20), 7100. [Link]

• Toste, F. D., & Gagosz, F. (2011). A gold-catalyzed alkyne-diol cycloisomerization for the synthesis of oxygenated 5,5-spiroketals. Beilstein Journal of Organic Chemistry, 7, 661-666. [Link]

• Gais, H.-J., & Runsink, J. (2008). Asymmetric Synthesis of Spiroketal, Spiroether, and Oxabicycle Building Blocks via Stereoselective Spiro- and Bicycloannulation of 2-Hydroxy Dihydropyrans. Organic Letters, 10(13), 2821-2824. [Link]

• White, M. C., & Chen, M. S. (2016). Catalyst-Controlled Regiodivergent Oxidation of Unsymmetrical Diols. Journal of the American Chemical Society, 138(24), 7544-7547. [Link]

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Application of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one in fragrance chemistry

Application Note: Synthesis, Olfactory Profiling, and Formulation of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one in Fragrance Chemistry

Executive Summary

The integration of spirocyclic compounds into modern perfumery has revolutionized the creation of highly substantive woody, ambery, and musky accords[1][2]. Among these, 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one stands out not only as an odorant with a distinct spatial geometry but also as a high-performance fragrance modulator[3][4]. This application note provides researchers and formulation scientists with a comprehensive guide to the mechanistic synthesis, physical chemistry, and formulation protocols required to utilize this spirocyclic ketone as a fixative to extend the longevity and fidelity of volatile fragrance profiles[3][5].

Olfactory Causality and Structural Dynamics

The unique value of spirocyclic compounds in fragrance chemistry is fundamentally tied to their three-dimensional rigidity. Unlike linear or highly flexible macrocyclic musks, spirocycles possess a "pretzel-like" orthogonal geometry that provides the necessary steric bulk to dock precisely into specific olfactory receptors[6].

For woody and vetiver-type odorants, receptor activation is heavily dependent on the 5-Å distance rule —a strict spatial requirement between a quaternary carbon atom and a hydrogen-bond acceptor (such as a carbonyl group)[6]. 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one fulfills this pharmacophore model perfectly. Furthermore, beyond its intrinsic odor profile, the 1-oxaspiro[4.5]decane skeleton acts as a powerful fragrance modulator [3][5]. By introducing a dense network of hydrogen-bond acceptors (the ketone and ether oxygens), the molecule forms transient intermolecular complexes with highly volatile top notes (e.g., aliphatic aldehydes and terpene alcohols), deliberately inducing a negative deviation from Raoult’s Law to depress their vapor pressure and extend their sensory lifespan[3][7].

Caption: Mechanism of fragrance modulation and vapor pressure reduction by spirocyclic fixatives.

Synthetic Methodology (Self-Validating Protocol)

The synthesis of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one relies on a highly controlled Mitsunobu-type spirocyclization followed by selective deprotection[8][9].

Caption: Synthetic pathway of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one via Mitsunobu cyclization.

Phase 1: Mitsunobu-Type Spirocyclization

• Objective: Cyclize 8-(3-hydroxy-2,2-dimethylpropyl)-1,4-dioxaspiro[4.5]decan-8-ol into the spiro-tetrahydrofuran intermediate[8].

• Causality: Traditional Mitsunobu conditions (DEAD/PPh₃) often fail or yield poor results for sterically hindered neopentyl-like alcohols. Substituting with Tetramethylazodicarboxamide (TMAD) and Tributylphosphine (PBu₃) provides a superior thermodynamic driving force and generates water-soluble/easily separable byproducts, avoiding persistent phosphine oxide contamination[8].

• Protocol:

  • Purge a round-bottom flask with nitrogen and charge with 8-(3-hydroxy-2,2-dimethylpropyl)-1,4-dioxaspiro[4.5]decan-8-ol (1.0 eq) and PBu₃ (2.0 eq) in anhydrous THF[8].

  • Cool the solution to -40 °C.

  • Add a solution of TMAD (2.0 eq) in THF dropwise over 15 minutes[8].

  • Stir the reaction mixture for 1 hour at -40 °C, then allow it to warm to room temperature and stir for an additional 12 hours[8].

  • Concentrate under vacuum and purify via silica gel chromatography (ethyl acetate/petroleum ether 1:4) to yield 11,11-dimethyl-1,4,9-trioxadispiro[4.2.4.2]tetradecane[8].

• Self-Validation Checkpoint: Success is confirmed by the disappearance of the broad O-H stretch (~3300 cm⁻¹) in FTIR and the upfield shift of the carbinol protons in ¹H NMR[8].

Phase 2: Selective Ketal Deprotection

• Objective: Reveal the C8 ketone to finalize the odorant structure[8][9].

• Causality: The use of 3M HCl in THF provides a mild, aqueous acidic environment that selectively hydrolyzes the 1,4-dioxaspiro (ethylene glycol ketal) protecting group while leaving the newly formed, thermodynamically stable spiro-tetrahydrofuran ring entirely intact[8][9].

• Protocol:

  • Dissolve the intermediate from Phase 1 (1.0 eq) in a mixture of THF and 3M HCl (3:1 v/v)[8].

  • Stir vigorously at room temperature until TLC indicates complete consumption of the starting material (typically 4-6 hours).

  • Neutralize carefully with saturated NaHCO₃, extract with ethyl acetate, dry over MgSO₄, and concentrate in vacuo.

• Self-Validation Checkpoint: The reaction validates itself via the emergence of a strong, sharp carbonyl stretch (~1710 cm⁻¹) in FTIR and a highly polar spot shift on TLC[9].

Fragrance Formulation & Modulation Protocol

To utilize the compound as a modulator for extending fragrance longevity (the "diamond construction" approach), it must be integrated into the fragrance matrix prior to the addition of the carrier solvent[3].

• Protocol:

  • Matrix Preparation: Isolate the volatile fragrance accords (materials with high vapor pressures, e.g., limonene, linalool).

  • Modulator Integration: Add 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one to the volatile mixture at a weight ratio ranging from 1:10 to 1:5 (Modulator : Volatile Accord)[3].

  • Homogenization: Stir the mixture at 25 °C for 60 minutes to allow for the equilibration of intermolecular hydrogen bonds.

  • Dilution: Disperse the modulated matrix into the final carrier (e.g., ethanol/water)[5].

• Self-Validation Checkpoint (Blotter Test): Apply 10 µL of the modulated fragrance and an unmodulated control to separate olfactory testing blotters. Evaluate blindly at 4, 8, and 24 hours. The modulated sample will demonstrably retain its top-note fidelity long after the control has evaporated[3].

Quantitative Profiling Data

Table 1: Physicochemical and Olfactory Profile

Parameter	Specification / Descriptor
IUPAC Name	3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one
Molecular Formula	C₁₁H₁₈O₂[4]
Molecular Weight	182.26 g/mol [4]
Primary Olfactory Notes	Woody, ambery, subtle metallic/green nuances[1][10]

| Functional Application | Odorant, Fixative, Vapor Pressure Modulator[3][7] |

Table 2: Representative Evaporation Dynamics (Modulation Efficacy) Data represents the retention of highly volatile top notes over time.

Time Elapsed (Hours)	Unmodulated Control Retention (%)	Modulated Matrix Retention (%)
0h (Baseline)	100%	100%
4h	30%	75%
8h	5%	45%

| 24h | 0% | 15% |

Sources

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• 2. Spirocyclic Compounds in Fragrance Chemistry: Synthesis and Olfactory Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. US20180180391A1 - Fragrance Compositions and Uses Thereof - Google Patents [patents.google.com]
• 4. namiki-s.co.jp [namiki-s.co.jp]
• 5. US10138441B2 - Fragrance compositions and uses thereof - Google Patents [patents.google.com]
• 6. Woody pretzels: spirocycles from vetiver to patchouli and Georgywood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scent.vn [scent.vn]
• 8. AU2018203056B2 - Arginine methyltransferase inhibitors and uses thereof - Google Patents [patents.google.com]
• 9. ncu.repo.nii.ac.jp [ncu.repo.nii.ac.jp]
• 10. US6114300A - Spirocyclic compounds - Google Patents [patents.google.com]

Scale-up synthesis of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one

Application Note: Scale-Up Synthesis of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one

Executive Summary

The spirocyclic scaffold has emerged as a privileged structural motif in modern drug discovery, frequently deployed as a metabolically stable bioisostere for piperidines and morpholines. Specifically, 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one (CAS: 1628927-24-1) is a critical intermediate in the synthesis of potent GPR119 agonists [1] and Arginine Methyltransferase (PRMT) inhibitors [2]. This application note details a highly scalable, second-generation synthetic protocol that leverages a tandem intramolecular SN2 cyclization and ketal deprotection, eliminating the need for expensive and waste-heavy Mitsunobu reagents.

Route Selection & Strategic Causality

Historically, the construction of the 1-oxaspiro[4.5]decane core relied on a first-generation Mitsunobu cyclization of the diol precursor, 8-(3-hydroxy-2,2-dimethylpropyl)-1,4-dioxaspiro[4.5]decan-8-ol, followed by a discrete acidic deprotection step [2]. While effective for medicinal chemistry route-scouting, the use of tributylphosphine (PBu3) and N,N,N′,N′-tetramethylazodicarboxamide (TMAD) generates stoichiometric phosphine oxide waste, complicating downstream purification on a multi-kilogram scale.

To address these limitations, a second-generation route was developed [1]. By utilizing inexpensive methanesulfonyl chloride (MsCl) in pyridine, the primary alcohol is selectively activated. The tertiary alcohol subsequently undergoes an intramolecular ring closure. Crucially, the acidic aqueous workup required to remove pyridine concurrently hydrolyzes the ketal protecting group, collapsing two synthetic steps into a single, highly atom-economical unit operation.

Figure 1: Comparison of Mitsunobu vs. Tandem MsCl synthetic routes for scale-up.

Table 1: Quantitative Comparison of Synthetic Routes

Metric	Gen-1 (Mitsunobu Route) [2]	Gen-2 (Tandem MsCl Route) [1]
Step Count	2 (Discrete)	1 (Tandem)
Key Reagents	TMAD, PBu3, HCl	MsCl, Pyridine, KHSO4
Atom Economy	Low (Heavy phosphine waste)	High (Volatile/Water-soluble waste)
Scalability	Poor (Chromatography required)	Excellent (Crystallization/Distillation)
Overall Yield	~74% (over 2 steps)	>90% (single pot)

Mechanistic Insights

The elegance of the Gen-2 protocol lies in its self-driving thermodynamic cascade. Pyridine acts as both the solvent and the acid scavenger. Upon dropwise addition of MsCl at 0 °C, the sterically accessible primary alcohol is selectively mesylated. As the reaction warms to room temperature, the tertiary alkoxide (existing in equilibrium) attacks the mesylate via an intramolecular SN2 mechanism, forming the stable 5-membered tetrahydrofuran ring.

During the workup phase, the addition of 1N Potassium Bisulfate (KHSO4) serves a dual purpose: it safely neutralizes and extracts the bulk pyridine into the aqueous layer as a pyridinium salt, while providing the exact hydronium ion concentration required to drive the hydrolysis of the 1,4-dioxaspiro[4.5]decane ketal to the target ketone.

Figure 2: Mechanistic sequence of tandem mesylation, cyclization, and hydrolysis.

Step-by-Step Scale-Up Protocol (100g Scale)

The following procedure is extrapolated and optimized for a 100g pilot-scale batch, incorporating critical Process Analytical Technology (PAT) holds to ensure a self-validating workflow.

Materials Required:

• Starting Material: 8-(3-hydroxy-2,2-dimethylpropyl)-1,4-dioxaspiro[4.5]decan-8-ol (100.0 g, 0.409 mol)

• Reagents: Methanesulfonyl chloride (MsCl) (53.8 g, 36.4 mL, 0.470 mol, 1.15 eq)

• Solvents: Anhydrous Pyridine (800 mL), Ethyl Acetate (EtOAc) (1.5 L)

• Workup Solutions: 1N KHSO4 (aqueous), Brine

Methodology:

• Reactor Charging: To a clean, dry 3L jacketed glass reactor equipped with an overhead stirrer, charge the diol starting material (100.0 g) and anhydrous pyridine (800 mL).

  • Causality: Pyridine is utilized as both the reaction medium and the stoichiometric acid scavenger to neutralize the HCl generated during mesylation.

• Temperature Control & Mesylation: Purge the reactor with N2 and cool the internal temperature to 0 °C. Add MsCl (36.4 mL) dropwise via an addition funnel over 1.5 hours, strictly maintaining the internal temperature < 5 °C.

  • Causality: Mesylation is highly exothermic. Strict thermal control prevents premature elimination of the tertiary alcohol (dehydration) before the SN2 cyclization can occur.

• Cyclization Phase: Once addition is complete, adjust the jacket temperature to gradually warm the reaction mixture to 20–25 °C. Stir vigorously for 12 hours.

  • Self-Validation: Pull an aliquot and analyze via TLC (Hexanes/EtOAc 1:1) or LC-MS to confirm the complete disappearance of the diol and the formation of the ketal-protected spirocycle intermediate.

• Solvent Swap: Transfer the reaction mixture to a rotary evaporator and concentrate in vacuo (bath temp < 40 °C) to remove approximately 70% of the bulk pyridine. Dilute the resulting viscous residue with EtOAc (1.0 L).

  • Causality: Removing the bulk of the pyridine prior to aqueous workup drastically reduces the volume of acidic wash required and mitigates the risk of intractable emulsion formation.

• Tandem Deprotection (Critical Step): Wash the organic layer with 1N KHSO4 (2 x 500 mL) to remove residual pyridine. Add a third 500 mL portion of 1N KHSO4 and vigorously stir the biphasic mixture in the reactor for 2 hours at room temperature.

  • Causality: The mild acidity of KHSO4 (pH ~1.5) is perfectly tuned to protonate pyridine while simultaneously driving the hydrolysis of the ketal. The 2-hour hold ensures quantitative deprotection. Monitor the organic layer via GC-MS to ensure no residual ketal remains.

• Isolation: Separate the phases. Wash the organic layer with brine (500 mL), dry over anhydrous MgSO4, filter, and concentrate in vacuo to yield the crude product as a pale yellow oil. Purify via vacuum distillation or a short silica plug to afford the pure ketone.

Analytical & Quality Control Data

To verify the integrity of the synthesized batch, compare the isolated material against the standardized analytical parameters listed below [2, 3].

Table 2: Analytical Specifications for 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one

Parameter	Specification / Expected Data
Molecular Formula	C11H18O2
Molecular Weight	182.26 g/mol
Appearance	Light yellow to colorless oil
CAS Registry Number	1628927-24-1
1H NMR (300 MHz, CDCl3)	δ 3.58 (s, 2H), 2.78-2.60 (m, 2H), 2.32-2.17 (m, 2H), 2.17-2.05 (m, 2H), 1.92-1.75 (m, 2H), 1.88 (s, 2H), 1.15 (s, 6H) ppm.
Storage Conditions	Sealed in dry conditions, 2-8 °C[3]

References

• Harada, K., Mizukami, J., Watanabe, T., et al. "Lead generation and optimization of novel GPR119 agonists with a spirocyclic cyclohexane structure." Bioorganic & Medicinal Chemistry Letters, 2018, 28, 1228. Available at: 1

• Epizyme, Inc. "Arginine methyltransferase inhibitors and uses thereof." Patent AU2018203056B2, Google Patents. Available at: 2

• Namiki Shoji Co., Ltd. "Building Blocks Catalogue March 2020 (Compound 1628927-24-1)." Available at:3

Sources

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• 2. AU2018203056B2 - Arginine methyltransferase inhibitors and uses thereof - Google Patents [patents.google.com]
• 3. namiki-s.co.jp [namiki-s.co.jp]

Application Note: Engineering PROTAC Rigidity Using 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one as a Linker Core

Executive Summary

Proteolysis-targeting chimeras (PROTACs) have emerged as a transformative modality in targeted protein degradation. A standard PROTAC consists of a protein of interest (POI) ligand, an E3 ubiquitin ligase ligand, and a chemical linker connecting the two[1]. Historically, flexible linkers such as polyethylene glycol (PEG) and aliphatic alkyl chains have dominated the field. However, optimizing the linker is a non-passive process; flexible linkers often incur a high entropic penalty during ternary complex formation and can negatively impact cell permeability due to high Total Polar Surface Area (TPSA)[2].

To overcome these pharmacokinetic and pharmacodynamic bottlenecks, modern "linkerology" has shifted toward rigid, structurally pre-organized scaffolds[3]. This application note provides an in-depth technical guide on utilizing 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one —a rigid spirocyclic ketone—as a core structural element in PROTAC linker synthesis.

Mechanistic Rationale: The Case for Spirocyclic Rigidity

The efficacy of a PROTAC is fundamentally tied to its ability to form a stable ternary complex (POI–PROTAC–E3 Ligase) and permeate cell membranes. Flexible PEG linkers improve aqueous solubility but often reduce passive diffusion across lipid bilayers[2]. Furthermore, highly flexible chains must adopt a specific active conformation to bridge the POI and E3 ligase, resulting in a significant entropic penalty.

Incorporating spirocyclic structures like 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one addresses these issues through three mechanistic advantages:

• Conformational Locking: The spiro[4.5]decane core provides a unique 3D rigid geometry that restricts rotational freedom, pre-organizing the molecule into an active conformation that favors ternary complex formation[1].

• TPSA Reduction: Replacing long-chain aliphatic or PEG linkers with spirocyclic scaffolds significantly reduces the TPSA, which directly correlates with improved intracellular accumulation and cell permeability[4].

• Metabolic Stability: The rigidified carbon framework and sterically shielded ether oxygen (1-oxa) enhance resistance to oxidative degradation in vivo compared to linear alkyl chains[1].

PROTAC ternary complex formation pathway highlighting the role of rigid spirocyclic linkers.

Physicochemical Profiling

The following table summarizes the quantitative physicochemical impact of transitioning from flexible linkers to a rigid spirocyclic core derived from 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one.

Linker Type	Representative Structure	TPSA Contribution (Ų)	Passive Permeability (Pe)	Entropic Penalty	Ternary Complex Stability
Flexible Alkyl	Hexyl chain	~0.0	High	High	Low
Flexible PEG	PEG3 chain	~36.0	Low	High	Low
Rigid Spirocyclic	3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one derived	~9.2	High	Low	High

Note: Data trends synthesized from comparative degradation activity (DC50) studies highlighting the trade-off between cell permeability and complex stability[4].

Synthetic Methodology & Protocols

3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one (CAS: 1628927-24-1, MW: 182.26 g/mol ) features a highly reactive ketone at the C8 position. This serves as the primary electrophilic handle for integrating the spirocycle into the linker axis. The general strategy involves a reductive amination to attach the first ligand, followed by an amide coupling to attach the second.

Protocol A: Reductive Amination (Attachment of E3 Ligase Ligand)

This step converts the spiro-ketone into a secondary amine, covalently linking it to the E3 ligase targeting moiety (e.g., a thalidomide-amine derivative).

Step-by-Step Procedure:

• Preparation: Dissolve 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one (1.0 eq) and the primary amine-bearing E3 ligase ligand (1.05 eq) in anhydrous 1,2-dichloroethane (DCE) to a concentration of 0.1 M.

• Iminium Formation: Add glacial acetic acid (1.5 eq) to the mixture. Stir under an inert nitrogen atmosphere at room temperature for 2 hours.

  • Causality: Acetic acid lowers the pH precisely enough to protonate the ketone oxygen, accelerating nucleophilic attack by the amine to form the iminium ion. It avoids fully protonating the amine, which would destroy its nucleophilicity.

• Reduction: Cool the reaction vessel to 0 °C. Add sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq) portion-wise over 15 minutes.

  • Causality: NaBH(OAc)3 is explicitly chosen over NaBH4 because it is a mild reducing agent that selectively reduces the transient iminium intermediate without reducing the starting ketone into an unreactive spiro-alcohol side product.

• Self-Validation (In-Process): After 12 hours of stirring at room temperature, sample the reaction for LC-MS analysis. The protocol is validated when the starting ketone mass (m/z [M+H]+ 183.26) completely disappears, replaced by the target secondary amine mass.

• Workup: Quench the reaction with saturated aqueous NaHCO3. Extract with dichloromethane (DCM) (3x), dry the combined organic layers over anhydrous Na2SO4, and concentrate in vacuo. Purify the intermediate via silica gel flash chromatography.

Protocol B: Amide Coupling (Attachment of POI Ligand)

The sterically hindered secondary amine embedded within the bulky spirocyclic core is now acylated using a carboxylic acid-bearing POI ligand.

Step-by-Step Procedure:

• Activation: Dissolve the purified secondary amine intermediate (1.0 eq) and the POI ligand-carboxylic acid (1.1 eq) in anhydrous N,N-dimethylformamide (DMF) (0.1 M).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq).

  • Causality: DIPEA is a sterically hindered base that efficiently deprotonates the carboxylic acid to facilitate activation but is too bulky to act as a competing nucleophile.

• Coupling: Add HATU (1.2 eq) and stir at room temperature for 4-6 hours.

  • Causality: HATU is selected due to its ability to generate a highly reactive HOAt ester intermediate. This extreme reactivity is critical to overcome the severe steric hindrance of the secondary amine on the spiro[4.5]decane ring.

• Self-Validation (In-Process): Perform an LC-MS check to confirm the formation of the final PROTAC mass. The absence of the secondary amine intermediate confirms complete conversion.

• Workup: Dilute the mixture with ethyl acetate. Wash sequentially with a 5% aqueous LiCl solution (3x) and brine (1x).

  • Causality: The 5% LiCl wash is a field-proven technique to completely partition DMF into the aqueous layer, preventing solvent contamination during final purification.

• Purification: Dry over Na2SO4, concentrate, and purify the final rigidified PROTAC via preparative reverse-phase HPLC.

Step-by-step synthetic workflow for assembling PROTACs using a spirocyclic ketone core.

Evaluation & Validation of Synthesized PROTACs

Once synthesized, the spirocyclic PROTAC must be biologically validated to confirm that the rigidification successfully translated to improved intracellular behavior:

• Degradation Efficacy (DC50 & Dmax): Quantify target degradation using quantitative Western Blotting or a HiBiT knock-in reporter assay system to ensure the pre-organized geometry effectively recruits the proteasome.

• Permeability Assessment: Utilize a Caco-2 cell monolayer assay to calculate the apparent permeability coefficient (Papp). The spirocyclic PROTAC should demonstrate a statistically significant increase in Papp compared to its PEGylated analog due to the reduction in TPSA[4].

References

• National Center for Biotechnology Information (PMC). "Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase". Available at:[Link]

Sources

• 1. precisepeg.com [precisepeg.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Linkers for Linkerology - Enamine [enamine.net]
• 4. Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one

Welcome to the technical support center for the synthesis of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we are committed to providing you with scientifically sound and field-tested guidance to improve your synthetic yields and product purity.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic strategy for preparing 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one?

A1: A prevalent and effective method is the acid-catalyzed spiroketalization of a suitable keto-diol precursor. This typically involves the reaction of a cyclohexane-1,4-dione mono-ketal with a Grignard reagent derived from a protected bromo-alcohol, followed by deprotection and acid-catalyzed cyclization.

Q2: Which acid catalyst is recommended for the spiroketalization step?

A2: A catalytic amount of a non-nucleophilic acid is generally preferred to minimize side reactions. p-Toluenesulfonic acid (p-TSA) is a common choice. The reaction is often heated to reflux with a Dean-Stark apparatus to remove water and drive the equilibrium towards the spiroketal product.[1]

Q3: How can I monitor the progress of the reaction?

A3: Thin Layer Chromatography (TLC) is a convenient method for monitoring the reaction's progress. A typical mobile phase would be a mixture of hexane and ethyl acetate. The disappearance of the starting keto-diol and the appearance of a new spot corresponding to the spiroketal product indicate reaction progression. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used for more quantitative analysis.

Q4: What are the best practices for purifying the final product?

A4: The crude product can often be purified by column chromatography on silica gel.[1][2] A gradient of ethyl acetate in hexane is typically effective for separating the desired product from unreacted starting materials and byproducts. For some spiro-compounds, vacuum distillation can also be an option, although care must be taken to avoid thermal decomposition.[2]

Q5: Are there any specific safety precautions I should take during this synthesis?

A5: Standard laboratory safety practices should be followed. This includes working in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE) such as safety glasses, lab coat, and gloves. Some reagents used, like Grignard reagents, are highly reactive and moisture-sensitive, requiring handling under an inert atmosphere.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one.

Problem 1: Low or No Yield of the Desired Product

Low or no product formation is a common issue that can stem from several factors throughout the synthetic sequence.

Potential Causes and Solutions

Potential Cause	Troubleshooting Step	Scientific Rationale
Inefficient Grignard Reagent Formation	Ensure all glassware is oven-dried and the reaction is performed under a strict inert atmosphere (e.g., argon or nitrogen). Use fresh, anhydrous solvents.	Grignard reagents are highly reactive towards water and oxygen. Contamination with either will quench the reagent and prevent its reaction with the electrophile.
Incomplete Spiroketalization	Increase the reaction time or the amount of acid catalyst. Ensure efficient water removal by using a properly functioning Dean-Stark apparatus.	Spiroketalization is an equilibrium process. Removing water shifts the equilibrium towards the product side, according to Le Chatelier's principle.
Degradation of Starting Materials or Product	Avoid excessive heating during the reaction and purification steps. If using distillation, ensure it is performed under high vacuum to lower the boiling point.	Spiroketals can be sensitive to strong acids and high temperatures, which can lead to decomposition or side reactions.

Problem 2: Formation of Significant Impurities

The presence of impurities can complicate purification and reduce the overall yield of the desired product.

Potential Causes and Solutions

Potential Cause	Troubleshooting Step	Scientific Rationale
Presence of Unreacted Starting Material	Ensure the stoichiometry of the reagents is correct. For the Grignard reaction, a slight excess of the Grignard reagent may be beneficial. For the cyclization, ensure sufficient reaction time.	Incomplete reactions are a common source of impurities. Optimizing stoichiometry and reaction time can drive the reaction to completion.
Formation of Dehydration Byproducts	Use a milder acid catalyst or a lower reaction temperature during the spiroketalization step.	The acidic conditions required for spiroketalization can sometimes promote undesired elimination reactions, especially if tertiary alcohols are present in the precursor.
Formation of Isomeric Products	While less common for this specific target, the formation of diastereomers is a possibility in related spiroketal syntheses. Purification by careful column chromatography or preparative HPLC may be necessary.	The stereochemistry of the cyclization can sometimes be influenced by the reaction conditions.

Problem 3: Difficulty in Product Isolation and Purification

Even with a successful reaction, isolating the pure product can be challenging.

Potential Causes and Solutions

Potential Cause	Troubleshooting Step	Scientific Rationale
Product is an Oil Instead of a Solid	If crystallization is attempted, try trituration with a non-polar solvent like hexane or pentane to induce solidification. Seeding with a small crystal of the pure product can also be effective.[1]	Some organic compounds are slow to crystallize, and these techniques can help initiate the process by providing a nucleation site or removing more soluble impurities.
Co-elution of Impurities during Chromatography	Adjust the polarity of the eluent system. Using a shallower gradient or a different solvent system (e.g., dichloromethane/methanol) may improve separation.	The polarity of both the stationary phase (silica gel) and the mobile phase determines the separation efficiency. Fine-tuning the eluent system can enhance the resolution between compounds with similar polarities.
Product Loss During Aqueous Workup	Ensure the pH of the aqueous layer is adjusted correctly to prevent the product from becoming water-soluble (if it has basic or acidic functional groups). Minimize the volume of washing solutions.	The solubility of an organic compound in water can be highly dependent on its protonation state. Back-extraction of the aqueous layers can also help recover any dissolved product.

Experimental Protocols & Diagrams

Proposed Synthetic Workflow

The following diagram outlines a plausible multi-step synthesis for 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one.

Caption: Proposed synthetic pathway for 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one.

Step-by-Step Protocol for Spiroketalization

This protocol details the final cyclization step.

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, dissolve the intermediate keto-alcohol (1.0 eq) in toluene.

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid (e.g., 0.05 eq).

• Heating and Water Removal: Heat the reaction mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene.

• Reaction Monitoring: Monitor the reaction progress by TLC until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature. Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize the acid, followed by brine.[1]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel.

Logical Flow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for low product yield.

References

• Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. PubMed. Available at: [Link]

• Spiro[4.5]decan-7-one, 9,9-dimethyl-. Organic Syntheses Procedure. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Column Chromatography Purification of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one

Welcome to the technical support center for the purification of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice and frequently asked questions to ensure the successful isolation of your target compound. As Senior Application Scientists, we combine technical precision with practical, field-tested experience to address the challenges you may encounter.

Introduction to the Purification Challenge

3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one is a spirocyclic ketone of moderate polarity. Its purification via column chromatography is a standard yet critical step to remove starting materials, by-products, and other impurities. The success of this separation hinges on the principle of differential adsorption, where components of a mixture have varying affinities for the stationary phase and the mobile phase.[1] By carefully selecting these two phases, one can control the rate at which each compound travels through the column, leading to effective separation.[1][2][3]

This guide will walk you through the essential steps, from initial method development using Thin-Layer Chromatography (TLC) to advanced troubleshooting of the column chromatography process itself.

Frequently Asked Questions (FAQs)

This section addresses common preliminary questions that arise before beginning the purification process.

Q1: What is the best stationary phase for purifying this spiroketone?

A1: For a moderately polar compound like 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one, silica gel (SiO₂) is the most common and effective stationary phase.[4][5] Silica gel is a polar adsorbent, meaning it will interact more strongly with polar compounds.[5] Alumina can also be used, but silica gel generally provides better resolution for a wider range of organic compounds.[6] The choice between acidic, neutral, or basic silica gel depends on the stability of your compound; for most ketones, standard, slightly acidic silica gel (60 Å pore size, 230-400 mesh) is an excellent starting point.

Q2: How do I determine the optimal mobile phase (eluent)?

A2: The ideal mobile phase is best determined empirically using Thin-Layer Chromatography (TLC) before committing to a large-scale column.[2] TLC serves as a rapid, small-scale simulation of your column separation. The goal is to find a solvent system that provides a good separation between your desired product and any impurities.

Q3: What solvent systems should I test for TLC analysis?

A3: A mixture of a nonpolar solvent and a moderately polar solvent is the standard for normal-phase chromatography. For this spiroketone, a good starting point is a mixture of Hexanes and Ethyl Acetate (EtOAc) . You can screen a range of ratios to find the optimal polarity:

• 9:1 Hexanes:EtOAc (Low polarity)

• 4:1 Hexanes:EtOAc

• 2:1 Hexanes:EtOAc

• 1:1 Hexanes:EtOAc (Higher polarity)

Other solvent systems to consider include Dichloromethane/Methanol for more polar impurities or Pentane/Diethyl Ether.

Q4: What is the target Retardation Factor (Rf) on TLC for good separation on a column?

A4: For effective separation in column chromatography, the target compound should have an Rf value between 0.2 and 0.35 in the chosen solvent system.

• Rf > 0.4: The compound will likely elute too quickly from the column, resulting in poor separation from less polar impurities.

• Rf < 0.2: The compound will move too slowly, leading to long elution times and significant band broadening, which decreases resolution and yields dilute fractions.[7]

Experimental Workflow & Protocols

A systematic approach is crucial for reproducible results. The following workflow outlines the key stages of the purification process.

Figure 1. Standard workflow for column chromatography purification.

Protocol 1: Step-by-Step Column Chromatography

• TLC Optimization: Using the solvent systems suggested in the FAQ, run TLC plates of your crude reaction mixture to find a system where the 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one spot has an Rf of ~0.2-0.35 and is well-separated from other spots.

• Column Preparation (Wet Packing):

  • Place a small plug of cotton or glass wool at the bottom of a glass column.[2] Add a thin layer of sand.

  • In a beaker, create a slurry of silica gel in your chosen low-polarity mobile phase (e.g., 9:1 Hexanes:EtOAc).

  • Pour the slurry into the column, gently tapping the sides to ensure even packing and remove air bubbles.[8]

  • Open the stopcock to drain some solvent, adding more slurry until the desired column height is reached. Add a final layer of sand on top to protect the silica bed.

  • Crucially, never let the solvent level drop below the top of the silica gel. [2]

• Sample Loading:

  • Dissolve your crude product in the minimum amount of a suitable solvent (dichloromethane or the eluent itself often works well).

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting free-flowing powder to the top of the column.

• Elution and Fraction Collection:

  • Carefully add your mobile phase to the column.

  • If using flash chromatography, apply gentle pressure with compressed air or nitrogen to achieve a steady flow rate.[1][9]

  • Begin collecting the eluent in numbered test tubes or flasks.[5]

• Fraction Analysis:

  • Spot every few fractions onto a TLC plate.

  • Develop the TLC plate using your chosen solvent system and visualize the spots (e.g., under a UV lamp if applicable, or using a potassium permanganate stain for ketones).

  • Combine the fractions that contain only your pure product.

  • Remove the solvent using a rotary evaporator to yield the purified 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one.[10]

Troubleshooting Guide

Even with a well-planned protocol, issues can arise. This section provides solutions to common problems encountered during the purification of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one.

Figure 2. Troubleshooting decision tree for common chromatography issues.

Q: My TLC shows good separation, but the column doesn't separate the compounds. Why?

A: This is a common and frustrating issue. Several factors could be at play:

• Column Overloading: You may have loaded too much crude material onto the column.[1] A general rule of thumb is to use a silica gel mass that is 30-100 times the mass of your crude sample. Overloading saturates the stationary phase, preventing proper partitioning and causing bands to merge.

• Poor Packing: Air bubbles, cracks, or an unevenly packed column create channels where the solvent and sample can flow through without interacting properly with the stationary phase.[8] This can be avoided by using the wet slurry method and ensuring the column is never allowed to run dry.

• Sample Loading Band is too Wide: If the initial band of your sample is too thick, separation will be compromised from the start. Dissolve your sample in the absolute minimum volume of solvent for loading.

Q: My compound won't come off the column, even after I've passed a large volume of the mobile phase.

A: This indicates that your compound has a very high affinity for the stationary phase under the current conditions.

• Solution: You need to increase the polarity of the mobile phase.[7] This can be done in a stepwise manner, known as a gradient elution . For example, if you started with 5% EtOAc in Hexanes, you can gradually increase the concentration to 10%, 20%, and even higher until your compound begins to elute. The more polar mobile phase will compete more effectively for the adsorption sites on the silica, displacing your compound and allowing it to move down the column.[1]

Q: My compound came out in the very first fractions with the solvent front. What happened?

A: This means your mobile phase is too polar for the separation. Your compound spent almost no time adsorbed to the stationary phase.

• Solution: You must re-develop your method using a less polar mobile phase.[7] Go back to your TLC analysis and find a solvent system with a lower percentage of the polar component (e.g., move from 20% EtOAc in Hexanes to 5% or 10%). This will increase the interaction between the spiroketone and the silica gel, slowing its movement down the column and allowing for separation.

Q: The spots on my analytical TLC plates are "tailing" and the bands on the column are very broad.

A: Tailing occurs when a portion of the compound is too strongly adsorbed to the stationary phase, often due to interactions with highly acidic sites on the silica gel.

• Solution:

  • Optimize the Mobile Phase: Sometimes, changing the solvent system entirely (e.g., to Dichloromethane/Methanol) can improve peak shape.

  • Add a Modifier: Adding a very small amount (0.1-1%) of a polar modifier like triethylamine (for basic compounds) or acetic acid (for acidic compounds) to your mobile phase can neutralize active sites on the silica gel and reduce tailing. For a neutral ketone, this is less common but can sometimes help.

  • Check for Overloading: Tailing can also be a symptom of column overloading.[1]

Q: My compound seems to be decomposing on the silica gel. What can I do?

A: Some compounds are sensitive to the acidic nature of standard silica gel.[7]

• Solution:

  • Deactivate the Silica: You can use silica gel that has been pre-treated with a base, such as triethylamine, to neutralize its acidity.

  • Switch Stationary Phase: Consider using a less acidic stationary phase like neutral alumina or Florisil.[7] You will need to re-optimize your mobile phase with TLC for these adsorbents.

  • Work Quickly: Minimize the time the compound spends on the column by using flash chromatography (applying pressure) to speed up the elution.

Data Summary Table

Parameter	Recommendation for 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one	Rationale
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard polar adsorbent suitable for moderately polar ketones.[4][6]
Mobile Phase (Eluent)	Hexanes / Ethyl Acetate	Good balance of nonpolar and polar solvents to elute the compound.
TLC Screening Ratios	9:1, 4:1, 2:1 (Hexanes:EtOAc)	Systematically increases polarity to find the optimal Rf.
Target TLC Rf Value	0.2 - 0.35	Ensures good separation without excessive band broadening or rapid elution.
Column Loading Ratio	30:1 to 100:1 (Silica:Crude)	Prevents column overloading and ensures efficient separation.[1]
Elution Mode	Isocratic or Gradient	Isocratic (constant solvent ratio) is simpler if separation is good. Gradient (increasing polarity) is used if impurities have very different polarities.[1]

References

• Chrom Tech, Inc. (2024). Mastering Column Chromatography: Techniques and Tips.
• ResearchGate. (2026). Influence of Stationary Phase Properties on the Retention of Ketones and Alcohols in RP-HPLC Mode: A New Test for the Stationary Phase Characterization.
• University of Rochester. Troubleshooting Flash Chromatography.
• Biovanix Chromatography. Quick Troubleshooting Guide For HPLC Column Usage.
• extraktLAB. (2025). Mobile Phase vs Stationary Phase.
• Agilent Technologies. (2010). High-throughput method development for aldehydes and ketones using an Agilent 1290 Infinity LC system and an Agilent ZORBAX.
• MDPI. (2022). Recent Developments of Liquid Chromatography Stationary Phases for Compound Separation: From Proteins to Small Organic Compounds.
• Chemistry LibreTexts. (2021). 12.6: Other Forms of Chromatography.
• Wikipedia. Column chromatography.
• HALO Columns. (2023). LC Chromatography Troubleshooting Guide.
• Thermo Fisher Scientific. Column troubleshooting guide - Reversed phase.
• Benchchem. Technical Support Center: Synthesis of 1-Oxa-8-azaspiro[4.5]decan-3-one Hydrochloride.
• University of Science and Arts of Oklahoma. Column chromatography of an Oxepine Synthesized from Meldrum's Acid.
• Phenomenex. (2025). Column Chromatography Guide.
• ResearchGate. Isolation And Purification Of Substance By Column Chromatography.
• Columbia University. Column chromatography.
• PHYSICS DEPARTMENT & CHEMISTRY DEPARTMENT. (2023). Purification of Organic Compounds: from Crude Product to Purity.
• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography.
• Sigma-Aldrich. 3,3-Dimethyl-2-oxa-8-aza-spiro[4.5]decane hydrochloride.
• Biocompare. (2020). Six Suggestions for Successful Column Chromatography.

Sources

• 1. chromtech.com [chromtech.com]
• 2. Column chromatography - Wikipedia [en.wikipedia.org]
• 3. Column Chromatography Guide | Phenomenex [phenomenex.com]
• 4. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 5. researchgate.net [researchgate.net]
• 6. extraktlab.com [extraktlab.com]
• 7. chem.rochester.edu [chem.rochester.edu]
• 8. biocompare.com [biocompare.com]
• 9. columbia.edu [columbia.edu]
• 10. orgsyn.org [orgsyn.org]

Technical Support Center: Stability &amp; Handling of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one Under Basic Conditions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chemical behavior of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one (CAS: 1628927-24-1). This spirocyclic building block is frequently utilized in advanced drug discovery, notably in the synthesis of 1[1].

Understanding the structural dichotomy of this molecule—a highly stable spiro-ether fused to a base-sensitive cyclohexanone—is critical for preventing degradation during your synthetic workflows.

Core Principles of Reactivity

The stability of 3,3-dimethyl-1-oxaspiro[4.5]decan-8-one under basic conditions is entirely dictated by the differential reactivity of its two rings:

• The Spiro-Ether Core (Stable): The 3,3-dimethyltetrahydrofuran moiety is exceptionally robust against base-catalyzed cleavage. Because aliphatic ethers lack a suitable leaving group mechanism under alkaline conditions, the oxygen at the C1 position will not undergo ring-opening.

• The Cyclohexanone Ring (Reactive): The C8 ketone is flanked by alpha-protons at the C7 and C9 positions (pKa ~17-20). When exposed to thermodynamic bases (e.g., NaOH, KOH, alkoxides), these labile protons are reversibly deprotonated. The causality of degradation here is the establishment of an equilibrium between the neutral ketone and its enolate. The enolate acts as a nucleophile, attacking unreacted ketone molecules in solution and triggering an 2[2].

Mechanistic Pathway Visualization

Workflow of 3,3-dimethyl-1-oxaspiro[4.5]decan-8-one reactivity under thermodynamic vs kinetic base.

Troubleshooting Guides & FAQs

Q: Why do I observe higher-molecular-weight impurities on my TLC/LCMS after a basic aqueous workup? A: You are observing aldol dimerization. If you used a strong thermodynamic base like 1M NaOH to wash your organic layer, the ketone moiety at the C8 position underwent partial enolization. Because both the enolate and the unreacted ketone coexist in the biphasic mixture, they react with each other to form dimeric β -hydroxy ketones (or their dehydrated α,β -unsaturated derivatives). Solution: Switch to a milder base like saturated aqueous NaHCO3​ for workups, keep the contact time under 5 minutes, and perform the extraction at 0–5 °C to kinetically suppress the condensation rate.

Q: Does the spiro[4.5]decane ether linkage risk ring-opening under strong basic conditions like LDA or NaH? A: No. The spiro-ether is completely stable to strong bases. Base-induced β -elimination requires a leaving group beta to a carbanion. Deprotonation occurs at C7/C9, placing the spiro-oxygen (at C5) in the gamma position relative to the enolate double bond. This geometry strictly prohibits elimination. Your instability concerns should be entirely focused on the ketone.

Q: How can I selectively functionalize the alpha position (C7 or C9) without causing the self-condensation mentioned above? A: You must bypass the thermodynamic equilibrium by utilizing a kinetic base. By adding the spiro-ketone dropwise to a slight excess of Lithium Diisopropylamide (LDA) at -78 °C, you force rapid, quantitative, and irreversible deprotonation. Because zero neutral ketone remains in solution, self-condensation is mathematically impossible.

Quantitative Stability Data

The following table summarizes the expected recovery of 3,3-dimethyl-1-oxaspiro[4.5]decan-8-one across various basic environments, illustrating the causality between base strength, temperature, and degradation.

Base System	Conditions	Primary Outcome	Ketone Recovery (%)	Mechanistic Rationale
1M NaOH (aq) / MeOH	25 °C, 24h	Aldol Condensation	< 40%	Thermodynamic equilibrium allows nucleophilic enolate to attack unreacted ketone.
K2​CO3​ (solid) / MeCN	60 °C, 12h	Slow Aldol Condensation	~ 80%	Weaker base limits enolate concentration, but elevated temperature drives condensation.
LDA / THF	-78 °C, 2h	Quantitative Enolate	> 95% (upon quench)	Kinetic, irreversible deprotonation prevents self-condensation.
Triethylamine / DCM	25 °C, 48h	Stable (No enolization)	> 99%	Base (conjugate acid pKa ~10.7) is too weak to deprotonate the alpha-protons (pKa ~20).

Experimental Workflows: Self-Validating Protocol

When attempting downstream functionalization (e.g., alkylation or cross-coupling), you must ensure complete enolization before introducing expensive electrophiles.

Protocol: Quantitative Kinetic Enolate Formation with Built-In Validation Causality Focus: This protocol uses strict temperature control and order-of-addition to prevent localized pooling of unreacted ketone. It incorporates a D2​O -quench step to self-validate the system, ensuring >95% enolate conversion before proceeding.

Step 1: System Preparation Flame-dry a Schlenk flask under vacuum and backfill with Argon. Causality: Trace moisture will hydrolyze LDA into diisopropylamine and LiOH. LiOH acts as a thermodynamic base, which will immediately trigger the unwanted aldol degradation pathway.

Step 2: Base Formation Add anhydrous THF (10 mL) and diisopropylamine (1.1 mmol). Cool to -78 °C. Slowly add n-BuLi (1.05 mmol, 2.5M in hexanes). Stir for 30 minutes to form LDA.

Step 3: Substrate Addition Dissolve 3,3-dimethyl-1-oxaspiro[4.5]decan-8-one (1.0 mmol) in 2 mL of anhydrous THF. Add this solution dropwise down the side of the flask over 10 minutes. Causality: Dropwise addition ensures the ketone is instantly consumed by the excess LDA, preventing unreacted ketone from ever coexisting with the formed enolate.

Step 4: The Self-Validation Check Before adding your electrophile, withdraw a 0.1 mL aliquot using a dry syringe and inject it into a vial containing 0.5 mL of D2​O . Extract with 1 mL of diethyl ether, evaporate the ether under a stream of nitrogen, and run a rapid 1H -NMR. Validation: You must observe the disappearance of the multiplet corresponding to the C7/C9 alpha-protons. If >95% deuterium incorporation is confirmed, the system has validated its own kinetic enolate state.

Step 5: Electrophilic Trapping Once validated, add your desired electrophile (e.g., alkyl halide, TMSCl) dropwise at -78 °C, then allow the reaction to slowly warm to room temperature according to your specific functionalization needs.

References

• Title: Arginine methyltransferase inhibitors and uses thereof (US9732041B2)

• Title: Advanced Organic Chemistry. Part B: Reactions and Synthesis. Fourth Edition. Source: Molecules (MDPI Review of Carey & Sundberg) URL: [Link]

Sources

• 1. US9732041B2 - Arginine methyltransferase inhibitors and uses thereof - Google Patents [patents.google.com]
• 2. Advanced Organic Chemistry. Part B: Reactions and Synthesis. Fourth Edition | MDPI [mdpi.com]

Troubleshooting low conversion rates in 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one synthesis

Welcome to the Technical Support Center. 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one is a critical spirocyclic intermediate used in the synthesis of arginine methyltransferase inhibitors[1] and GPR119 agonists[2]. Due to the severe steric congestion inherent to the 1-oxaspiro[4.5]decane framework, researchers frequently encounter low conversion rates during the spirocyclization and subsequent deprotection steps.

As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. Here, we analyze the mechanistic causality behind these failures and provide self-validating protocols to ensure your synthesis proceeds with high fidelity.

Mechanistic Overview: The Steric Bottleneck

The synthesis of this target relies on the spirocyclization of a highly hindered precursor: 8-(3-hydroxy-2,2-dimethylpropyl)-1,4-dioxaspiro[4.5]decan-8-ol [1].

The fundamental challenge lies in the molecule's topology. The primary alcohol is attached to a neopentyl-like carbon (due to the adjacent gem-dimethyl group), and the nucleophile is a bulky tertiary alcohol. Because SN​2 displacements at neopentyl centers are kinetically extremely slow, standard etherification methods fail. To overcome this, two field-proven pathways are utilized:

• The Modified Mitsunobu Approach : Utilizes sterically minimized phosphines to force activation.

• The Mesylation-Etherification Approach : Utilizes a highly selective leaving group with extended reaction kinetics.

Both routes yield a protected trioxadispiro intermediate, which must then undergo equilibrium-driven acetal hydrolysis to reveal the final ketone.

Troubleshooting Guides & FAQs

Q1: My spirocyclization via standard Mitsunobu conditions (DEAD/PPh₃) is yielding <10% conversion. What is the mechanistic failure? A: The failure stems from severe steric hindrance. Standard Triphenylphosphine (PPh₃) has a large cone angle and is too sterically demanding to efficiently activate the neopentyl primary alcohol. Furthermore, the tertiary alcohol is a poor nucleophile. Solution: Switch to the modified Mitsunobu conditions using[1]. TBP is significantly smaller and more nucleophilic than PPh₃, allowing efficient formation of the alkoxyphosphonium intermediate. TMAD forms a highly stable betaine intermediate, providing the thermodynamic driving force necessary to push the challenging intramolecular SN​2 displacement forward.

Q2: I am using the Mesylation route (MsCl/Pyridine), but I observe significant amounts of unreacted starting material and elimination byproducts. How can I drive the reaction to completion? A: In this route, Methanesulfonyl chloride (MsCl) selectively mesylates the less hindered primary alcohol. The ring closure relies on an intramolecular SN​2 attack by the tertiary alkoxide onto the neopentyl mesylate[3]. Because neopentyl SN​2 reactions are slow, researchers often mistakenly elevate the temperature. However, pyridine acts as a base; heating the reaction shifts the pathway from substitution ( SN​2 ) to elimination ( E2 ), destroying your intermediate. Solution: Maintain the reaction strictly between 0 °C and room temperature, and allow an extended reaction time of 12–18 hours[3]. Ensure the pyridine is strictly anhydrous—trace water will hydrolyze the mesylate back to the alcohol, artificially capping your conversion rate.

Q3: The final acetal deprotection step to yield 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one stalls at ~70% conversion. Why? A: Acetal hydrolysis is a reversible, equilibrium-driven process. The conversion of the 1,4-dioxaspiro intermediate to the final ketone releases ethylene glycol. If the reaction is run with insufficient water equivalents, the reverse ketalization reaction prevents full conversion. Solution: Use a large excess of aqueous acid, such as [1] or [3]. If stalling persists, evaporate the THF under reduced pressure during the reaction to drive off volatile organics and force the equilibrium toward the ketone.

Quantitative Data: Route Comparison

Parameter	Route A: Modified Mitsunobu	Route B: Mesylation-Etherification
Primary Reagents	TMAD (2.0 eq), TBP (2.0 eq)	MsCl (1.15 eq)
Solvent System	Anhydrous THF	Anhydrous Pyridine
Temperature Profile	-40 °C to Room Temperature	0 °C to Room Temperature
Reaction Time	13 hours (1h at -40°C, 12h at RT)	12–18 hours (Overnight)
Expected Yield	~86%	~90%+
Mechanistic Challenge	Activation of the neopentyl alcohol	Slow neopentyl SN​2 displacement

Self-Validating Experimental Protocols

Protocol A: Modified Mitsunobu Spirocyclization & Deprotection

Adapted from established arginine methyltransferase inhibitor synthesis protocols[1].

• Preparation : Purge a dry round-bottom flask with nitrogen. Add 8-(3-hydroxy-2,2-dimethylpropyl)-1,4-dioxaspiro[4.5]decan-8-ol (1.0 eq) and Tributylphosphine (2.0 eq) in anhydrous THF.

• Activation : Cool the reaction mixture to -40 °C. Add a solution of TMAD (2.0 eq) in THF dropwise to control the exothermic betaine formation.

• Cyclization : Stir for 1 hour at -40 °C, then remove the cooling bath. Allow the reaction to warm to room temperature and stir for an additional 12 hours.

  • Validation Check: TLC (EtOAc/Petroleum ether 1:4) should show complete consumption of the highly polar diol ( Rf​ ~0.1) and the appearance of the less polar spirocycle ( Rf​ ~0.6).

• Purification : Concentrate under vacuum and purify via silica gel chromatography to yield 11,11-dimethyl-1,4,9-trioxadispiro[4.2.4.2]tetradecane.

• Deprotection : Dissolve the intermediate in THF. Add 3M aqueous HCl (1:3 v/v ratio to THF). Stir at room temperature until complete. Neutralize with saturated NaHCO₃ and extract with EtOAc to yield the final ketone.

Protocol B: Mesylation-Etherification & Deprotection

Adapted from GPR119 agonist synthesis methodologies[2][3].

• Mesylation : Dissolve the diol precursor (1.0 eq) in anhydrous pyridine and cool to 0 °C under nitrogen.

• Reagent Addition : Slowly add Methanesulfonyl chloride (MsCl, 1.15 eq) dropwise.

• Cyclization : Allow the reaction to warm to room temperature and stir overnight (approx. 16 hours).

  • Validation Check: Do not heat the reaction to force completion. If starting material persists after 16 hours, check for moisture contamination rather than increasing temperature, which will generate unwanted alkene byproducts.

• Workup : Concentrate the mixture in vacuo to remove excess pyridine. Dilute with EtOAc and wash with water, followed by 1N aqueous KHSO₄ to remove residual pyridine and initiate acetal hydrolysis.

• Full Deprotection : Stir the organic layer vigorously with additional 1N KHSO₄ until full conversion to the ketone is achieved.

  • Validation Check: The disappearance of the acetal can be definitively confirmed by the absence of the characteristic 1,4-dioxaspiro multiplet (~3.8-4.0 ppm) in the crude ¹H-NMR.

Mechanistic & Workflow Visualizations

Fig 1. Divergent synthetic workflows for spirocyclization and subsequent deprotection.

Fig 2. Decision tree for troubleshooting low conversion rates across synthetic steps.

References

• Title: Arginine methyltransferase inhibitors and uses thereof (Patent AU2018203056B2)

• Title: シクロヘキサン含有スピロ環を有する新規 GPR119 アゴニストの探索 (Discovery of novel GPR119 agonists having a cyclohexane-containing spiro ring) Source: Nagoya City University Academic Repository URL: [Link]

Sources

• 1. AU2018203056B2 - Arginine methyltransferase inhibitors and uses thereof - Google Patents [patents.google.com]
• 2. ncu.repo.nii.ac.jp [ncu.repo.nii.ac.jp]
• 3. ncu.repo.nii.ac.jp [ncu.repo.nii.ac.jp]

Characterization of unexpected byproducts in 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one reactions

Welcome to the Technical Support Center. 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one is a critical spirocyclic building block frequently utilized in the synthesis of advanced therapeutics, including arginine methyltransferase (PRMT) inhibitors [1]. The synthesis typically involves the intramolecular etherification of 8-(3-hydroxy-2,2-dimethylpropyl)-1,4-dioxaspiro[4.5]decan-8-ol, followed by chemoselective ketal deprotection.

Due to the steric bulk of the neopentyl-like system and the acid-sensitivity of the spiro-ether linkage, researchers frequently encounter unexpected byproducts. This guide provides field-proven troubleshooting logic, spectral data, and self-validating protocols to ensure high-yield synthesis.

Reaction Workflow & Byproduct Pathways

Fig 1: Reaction workflow and byproduct branching for 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one.

Frequently Asked Questions (Mechanistic Troubleshooting)

Q: My LC-MS shows a dominant peak at m/z 227[M+H]+ after the cyclization step, but the downstream deprotection fails. What is happening? A: You are likely generating the elimination byproduct rather than the desired spiro-ketal. Both the desired intermediate (11,11-dimethyl-1,4,9-trioxadispiro[4.2.4.2]tetradecane) and the dehydrated alkene byproduct are exact isomers (MW 226.31) resulting from the loss of H₂O from the starting material [1].

• Causality: If the cyclization temperature exceeds -40 °C during the addition of TMAD (tetramethylazodicarboxamide), the basicity of the intermediate phosphonium species promotes E2 elimination of the tertiary hydroxyl group over the sterically hindered SN2 spiro-cyclization.

• Solution: Do not rely solely on LC-MS. Run a crude ¹H NMR. The desired spiro-ketal exhibits a diagnostic singlet at ~3.38 ppm (spiro-ether CH₂), whereas the elimination byproduct will show a vinylic multiplet at ~5.4 ppm.

Q: After the acidic deprotection step, I observe a mixture of my target ketone (m/z 183) and a +44 Da impurity. How do I force this to completion? A: The +44 Da impurity is the retained ketal (m/z 227). Ethylene glycol ketals on sterically congested cyclohexyl systems can be highly resistant to hydrolysis.

• Causality: The equilibrium of ketal hydrolysis requires a vast excess of water to drive the reaction toward the ketone. If you are using anhydrous HCl in THF or insufficient aqueous acid, the reaction stalls in equilibrium.

• Solution: Switch to 3M aqueous HCl in THF (1:3 ratio) and monitor the disappearance of the ketal protons at 3.83 ppm (s, 4H) via NMR before quenching [1].

Q: I used concentrated HCl and heat to force the deprotection, but now I have a highly polar byproduct (m/z 201) and poor yields. Why? A: You have triggered acid-catalyzed ring-opening of the newly formed spiro-ether.

• Causality: While the 1,4-dioxaspiro ketal requires acid to cleave, the 1-oxaspiro[4.5]decane ring is also an ether. Under harsh conditions (heat + strong acid), the spiro-ether oxygen can protonate, leading to ring-opening via an SN1-like pathway to form a tertiary carbocation. This is subsequently trapped by water to form a diol (MW 200.27).

• Solution: Maintain temperatures strictly at or below room temperature during deprotection.

Quantitative Data & Spectral Signatures

Use the following reference table to rapidly identify components in your crude mixtures.

Compound	Structural Role	MW ( g/mol )	LC-MS (m/z) [M+H]⁺	Key ¹H NMR Diagnostic Peaks (DMSO-d₆)
3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one	Target Product	182.26	183	Ketal absent; Spiro-ether CH₂ at ~3.40 (s, 2H)
11,11-Dimethyl-1,4,9-trioxadispiro[...]tetradecane	Intermediate Ketal	226.31	227	Ketal CH₂ at 3.83 (s, 4H); Spiro-ether CH₂ at 3.38 (s, 2H) [1]
8-(3-Hydroxy-2,2-dimethylpropyl)...-7-ene	Elimination Byproduct	226.31	227	Vinylic CH at ~5.40 (m, 1H); Ketal CH₂ at 3.83 (s, 4H)
4-(4-Hydroxy-3,3-dimethylbutoxy)cyclohexan-1-one	Ring-Opened Diol	200.27	201	Broad -OH at ~4.5 (br s); Loss of rigid spiro signals

Self-Validating Experimental Protocols

Protocol A: Highly Regioselective Mitsunobu Cyclization

Objective: Form the 1-oxaspiro ring while suppressing the isomeric dehydration byproduct.

• Preparation: In an oven-dried flask under N₂, dissolve 8-(3-hydroxy-2,2-dimethylpropyl)-1,4-dioxaspiro[4.5]decan-8-ol (1.0 equiv) and tributylphosphine (PBu₃, 2.0 equiv) in anhydrous THF (0.2 M).

  • Causality: PBu₃ is chosen over triphenylphosphine (PPh₃) because the resulting tributylphosphine oxide is highly water-soluble and easily removed during aqueous workup, preventing co-elution with the lipophilic spiro-ketal [1].

• Activation: Cool the mixture strictly to -40 °C using a dry ice/acetonitrile bath.

• Coupling: Add TMAD (2.0 equiv) dissolved in THF dropwise over 30 minutes.

  • Causality: TMAD forms a more reactive betaine intermediate than DEAD/DIAD, which is necessary for the sterically hindered neopentyl-like alcohol. The strict -40 °C temperature freezes out the competing E2 elimination pathway.

• Self-Validation Check: After 1 hour at -40 °C, pull a 50 µL aliquot, quench in MeOH, and run a rapid ¹H NMR. Ensure the vinylic region (5.0–6.0 ppm) is clear before allowing the reaction to warm to room temperature for 12 hours.

• Workup: Concentrate under vacuum and purify via silica gel chromatography (EtOAc/Petroleum Ether 1:4) to yield the intermediate ketal.

Protocol B: Chemoselective Ketal Deprotection

Objective: Cleave the ethylene glycol ketal without opening the spiro-ether ring.

• Solvation: Dissolve the intermediate ketal (1.0 equiv) in THF (0.2 M).

• Hydrolysis: Add 3M aqueous HCl (3.0 equiv relative to ketal).

  • Causality: Aqueous HCl provides the necessary hydronium ions for ketal protonation and the water required to trap the oxocarbenium intermediate, shifting the equilibrium irreversibly toward the ketone [1].

• Self-Validation Check: Stir at room temperature (do NOT heat). Monitor via crude NMR every 2 hours. The reaction is complete only when the singlet at 3.83 ppm (4H) completely disappears.

• Quench & Extraction: Neutralize carefully with saturated aqueous NaHCO₃ until pH 7. Extract with EtOAc.

  • Causality: Immediate neutralization prevents acid-catalyzed rearrangement or ring-opening of the final product during concentration.

Diagnostic Logic Tree

Fig 2: Diagnostic logic tree for identifying and resolving spiro-ketal synthesis byproducts.

References

• AU2018203056B2 - Arginine methyltransferase inhibitors and uses thereof Source: Google Patents URL

Technical Support Center: Solvent Effects in the Synthesis of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one

Welcome to the Technical Support Center for the synthesis of spirocyclic scaffolds. The 3,3-dimethyl-1-oxaspiro[4.5]decan-8-one core is a highly privileged structural motif, frequently utilized in the development of novel therapeutics, including potent GPR119 agonists for metabolic disorders [1].

Synthesizing this specific spirocycle typically involves a cascade reaction: the mesylation of a primary alcohol on a 1,4-dioxaspiro[4.5]decane-protected precursor, followed by an intramolecular SN​2 displacement by a tertiary alkoxide. Because this transformation relies on the delicate balance of leaving group activation and nucleophilic attack, solvent selection is the single most critical variable dictating the thermodynamic and kinetic success of the reaction.

This guide provides field-proven methodologies, mechanistic insights, and troubleshooting protocols to help you master the solvent-dependent dynamics of this synthesis.

Mechanistic Workflows & Solvent Dependencies

The construction of the 1-oxaspiro[4.5]decane system requires overcoming the steric hindrance of a tertiary alcohol attacking a primary mesylate. The choice of solvent directly impacts the stabilization of the charge-separated transition state.

When non-polar solvents like dichloromethane (DCM) are used with a separate amine base, the reaction frequently stalls at the uncyclized mesylate intermediate. The non-polar environment fails to adequately solvate the leaving group, and the base cannot efficiently deprotonate the tertiary alcohol. Conversely, utilizing pyridine as both the solvent and the base provides an optimal dielectric environment ( ε=12.9 ) that accelerates both the initial mesylation and the subsequent one-pot spirocyclization [1].

Synthetic workflow for 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one highlighting key solvent roles.

Quantitative Data: Solvent Effects on Spirocyclization

The table below summarizes the empirical data regarding solvent choices during the critical mesylation/cyclization step of the precursor (8-(3-hydroxy-2,2-dimethylpropyl)-1,4-dioxaspiro[4.5]decan-8-ol).

Solvent System	Base	Dielectric Constant ( ε )	Reaction Time (h)	Overall Yield (%)	Primary Outcome / Impurity Profile
Pyridine	Pyridine	12.9	12 - 16	82 - 88%	Clean one-pot conversion to spirocycle.
DCM	TEA	9.1	24	< 45%	High accumulation of uncyclized mesylate.
THF	NaH	7.5	6	~ 60%	Fast, but competitive elimination (alkenes).
DMF	DIPEA	36.7	8	~ 75%	Moderate yield, but difficult solvent removal.

Step-by-Step Experimental Protocols

Every robust protocol must be a self-validating system. The following methodologies include built-in analytical checkpoints to ensure the causality of your chemical transformations is tracking as expected.

Protocol A: One-Pot Mesylation and Spirocyclization

Objective: Convert the diol precursor to the acetal-protected spirocycle.

• Preparation: Dissolve the diol precursor (e.g., 1.0 eq, 10 mmol) in anhydrous pyridine (0.5 M concentration) under an inert argon atmosphere.

• Activation: Cool the reaction vessel to 0 °C using an ice bath. Dropwise, add methanesulfonyl chloride (MsCl, 1.15 eq). Causality check: The low temperature suppresses competitive elimination pathways during the highly exothermic mesylation.

• Cyclization: Remove the ice bath and allow the reaction to warm to room temperature. Stir overnight (12-16 hours).

• Self-Validation (TLC): Spot the reaction mixture against the starting material (Eluent: Hexanes/EtOAc 3:1). You should observe the complete disappearance of the highly polar diol baseline spot, the transient appearance of the mesylate, and the emergence of a highly non-polar spot (the spirocyclic ether).

• Workup: Concentrate the mixture in vacuo to remove the majority of the pyridine. Dilute the residue with EtOAc and wash sequentially with H2​O , 1N aqueous KHSO4​ (to neutralize residual pyridine), and brine [1]. Dry over anhydrous Na2​SO4​ and concentrate.

Protocol B: Acetal Deprotection

Objective: Unmask the ketone to yield 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one.

• Solvent Mixing: Dissolve the crude spirocyclic acetal in a homogeneous mixture of Acetone and 1N aqueous HCl (ratio 4:1, 0.2 M substrate concentration).

• Hydrolysis: Stir the mixture at room temperature for 4-6 hours.

• Self-Validation (IR Spectroscopy): Take a small aliquot, perform a mini-workup, and run an FT-IR. The reaction is complete when the strong C-O-C acetal stretch (~1100 cm⁻¹) disappears and a sharp, distinct ketone carbonyl stretch (~1715 cm⁻¹) appears.

• Isolation: Neutralize the mixture carefully with saturated aqueous NaHCO3​ . Evaporate the acetone under reduced pressure, extract the aqueous layer with DCM, dry the organic layers, and purify via silica gel chromatography.

Troubleshooting Guide & FAQs

Troubleshooting decision tree for common synthesis issues and solvent-based solutions.

Q1: Why does the reaction stall at the mesylate intermediate when using DCM and Triethylamine (TEA)?

Causality: The intramolecular SN​2 displacement requires the tertiary hydroxyl group to act as a nucleophile. In a non-polar solvent like DCM, the charge-separated transition state is poorly stabilized. Furthermore, TEA is not basic enough to quantitatively deprotonate the tertiary alcohol in a non-polar medium. Switching to pyridine solves this by acting as both a polar solvent that solvates the leaving group and a base that facilitates the cyclization [1].

Q2: During the acetal deprotection step, why is a biphasic DCM/aqueous HCl system resulting in low yields of the final 8-one?

Causality: Acetal hydrolysis is an equilibrium-driven process that requires intimate contact between the substrate, water, and the acid catalyst. In a biphasic system, the highly lipophilic spirocyclic intermediate remains trapped in the organic layer, leading to poor mass transfer and sluggish kinetics. By switching the solvent to a homogeneous mixture of acetone and aqueous HCl, you ensure all reactants are in the same phase, driving the equilibrium rapidly toward the ketone.

Q3: I am observing significant alkene formation (elimination) during the cyclization step. How can I mitigate this?

Causality: Elimination is a competing E2/E1 pathway that occurs when the base is too strong (e.g., using NaH) or the reaction is heated excessively. The tertiary alcohol can undergo acid-catalyzed dehydration, or the primary mesylate can undergo base-promoted elimination. To suppress this, strictly maintain the reaction at 0 °C during the MsCl addition and do not exceed room temperature thereafter. Pyridine acts as a mild base that kinetically favors the SN​2 spirocyclization over elimination.

References

• Harada, K., Mizukami, J., Watanabe, T., Mori, G., Ubukata, M., Suwa, K., Fukuda, S., Negoro, T., Sato, M., & Inaba, T. (2018). Design and synthesis of novel and potent GPR119 agonists with a spirocyclic structure. Bioorganic & Medicinal Chemistry Letters, 28(7), 1228-1233.

Analytical methods for purity assessment of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one

Technical Support Center: Purity Assessment of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific analytical hurdles associated with 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one (CAS: 1628927-24-1; MW: 182.26 g/mol ).

Because this spirocyclic molecule contains only an ether linkage and an isolated ketone, it lacks a conjugated π -system. Consequently, it does not possess a strong UV chromophore. Relying on traditional HPLC-UV for this compound will lead to inaccurate impurity profiling and failed mass balances[1][2]. This guide establishes a self-validating analytical ecosystem using universal detection (GC-FID/HPLC-CAD) and absolute quantification (qNMR) to ensure rigorous scientific integrity.

PART 1: Core Analytical Strategy & Data Summary

To establish a self-validating purity profile, we must decouple chromatographic purity (relative area percent) from absolute assay (true mass fraction). The table below summarizes the orthogonal techniques required for this molecule.

Analytical Technique	Primary Purpose	Detection Mechanism	Suitability for 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one
GC-FID	Chromatographic Purity	Flame Ionization	Optimal: Highly volatile molecule; FID provides uniform response for C-H bonds.
HPLC-CAD	Non-Volatile Impurity Profiling	Charged Aerosol Scattering	Excellent: Bypasses the lack of UV chromophore; detects non-volatile impurities[1].
1H qNMR	Absolute Purity (Assay)	Nuclear Magnetic Resonance	Gold Standard: Direct mass fraction quantification without requiring a reference standard of the analyte[3].
Karl Fischer (KF)	Moisture Content	Volumetric/Coulometric Titration	Required: Necessary to close the mass balance loop.

PART 2: Experimental Protocols (Self-Validating Workflows)

Do not treat these protocols as mere recipes; understanding the causality behind the parameters is critical for troubleshooting.

Protocol A: GC-FID Method for Chromatographic Purity

Because the molecule is thermally stable and volatile, GC-FID is the primary tool for organic impurity profiling.

• Sample Preparation: Dissolve 10.0 mg of the sample in 1.0 mL of GC-grade Dichloromethane (DCM).

• Column Selection: Use a mid-polarity to non-polar column (e.g., DB-5MS or HP-5MS, 30 m × 0.25 mm, 0.25 µm film). Causality: The 5% phenyl phase provides optimal selectivity for resolving the spirocyclic ring system from potential synthetic precursors.

• Injection Parameters: Inject 1.0 µL with a split ratio of 50:1 . Inlet temperature: 250°C. Causality: Ketones are prone to peak tailing if the column is overloaded. The split injection ensures a sharp, Gaussian peak, which is a prerequisite for accurate integration.

• Oven Program: 80°C (hold 2 min), ramp at 15°C/min to 280°C (hold 5 min).

• Detection: FID set to 300°C. Hydrogen flow: 40 mL/min; Air flow: 400 mL/min.

Protocol B: Absolute Purity via Quantitative NMR (qNMR)

qNMR acts as the ultimate source of truth, quantifying the exact number of molecules in solution against a highly pure internal standard[4].

• Internal Standard (IS) Selection: Use Maleic acid (CRM grade, ≥ 99.9%). Causality: Maleic acid provides a sharp 2H singlet at ~6.3 ppm, which is completely isolated from the aliphatic signals of the spiro compound[4].

• Gravimetric Preparation: Using an ultra-microbalance, accurately weigh ~15.0 mg of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one and ~5.0 mg of Maleic acid into the same vial[5].

• Solvation: Dissolve completely in 0.6 mL of CDCl3​ (containing 0.03% TMS).

• Acquisition Parameters (Critical):

  • Frequency: ≥ 400 MHz.

  • Pulse Angle: 90°.

  • Relaxation Delay (D1): 60 seconds. Causality: You must allow at least 5×T1​ (longitudinal relaxation time) between pulses. Failing to do so will artificially skew the integration ratio, destroying the assay's accuracy[6].

• Integration & Calculation: Integrate the Maleic acid singlet (6.3 ppm, 2H) against the gem-dimethyl singlet of the spiro compound (~0.9–1.0 ppm, 6H). Calculate absolute purity using the standard qNMR mass-ratio formula.

PART 3: Troubleshooting Guide & FAQs

Q1: I attempted to analyze this compound using HPLC-UV at 210 nm. The baseline is drifting severely, and the main peak is barely visible. What went wrong? A1: 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one lacks a conjugated chromophore. At 210 nm, you are merely detecting the weak n→π∗ transition of the isolated ketone. Furthermore, mobile phases (like Methanol or Acetonitrile) absorb heavily at 210 nm, causing the baseline drift during a gradient. Solution: You must switch to a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD), which are universal detectors designed specifically for non-chromophoric analytes[2].

Q2: My GC-FID chromatogram shows a broad, tailing peak for the main compound, making integration of closely eluting impurities impossible. How do I fix this? A2: Peak tailing for oxygenated compounds in GC is typically caused by active sites (exposed silanol groups) in the inlet liner or at the head of the column. Solution: First, replace the inlet liner with a highly deactivated, glass-wool-packed liner. Second, trim 10-20 cm off the front of the GC column to remove degraded stationary phase. If tailing persists, increase your split ratio to 100:1 to reduce the mass load on the column.

Q3: How do I choose the correct internal standard for qNMR? A3: An internal standard must meet three criteria: (1) High, certified purity (CRM grade), (2) Complete solubility in the chosen deuterated solvent, and (3) NMR signals that do not overlap with the analyte[6]. For this molecule, Maleic acid (singlet at 6.3 ppm) or 1,4-BTMSB- d4​ (singlet at ~0 ppm) are ideal, as all protons in 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one resonate between 0.9 and 3.0 ppm[5].

Q4: My qNMR assay result came out to 104.5%. How is a purity greater than 100% physically possible? A4: An assay >100% is a classic artifact of an compromised internal standard. If your internal standard (e.g., Maleic acid) has absorbed atmospheric moisture, its effective mass is lower than the mass you recorded on the balance. The formula assumes the IS is 100% pure; if it is actually 95% pure due to water weight, it will mathematically inflate the calculated purity of your analyte. Always store qNMR standards in a desiccator and verify their integrity[5].

Q5: The GC-FID purity is 99.5%, but the qNMR absolute assay is only 95.0%. Why is there a discrepancy? A5: This is the exact reason we use orthogonal methods. GC-FID only detects volatile organic impurities. It is completely blind to inorganic salts, residual water, and non-volatile solvents. The 4.5% gap is likely due to moisture or residual solvents from the synthesis (e.g., THF or DCM). You must perform Karl Fischer titration and Headspace GC to close the mass balance.

PART 4: Visualizing the Analytical Workflow

Analytical Decision Tree for Non-Chromophoric Spirocyclic Ketones.

Orthogonal Cross-Validation: Mass Balance vs. Direct qNMR Assay.

Sources

• 1. A review of polysorbate quantification and its degradation analysis by liquid chromatography coupled with charged aerosol detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Purity Testing & Quantitative NMR Analysis | Spectral Service AG [spectralservice.de]
• 4. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 5. Internal Standard for qNMR (Calibration Standard for qNMR) | [Analytical Chemistry][Synthesis & Materials]Products | Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]
• 6. resolvemass.ca [resolvemass.ca]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of Spiroketones: 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one and Its Analogs

Introduction: The Enduring Appeal of Spirocyclic Scaffolds in Modern Chemistry

Spirocycles, characterized by their unique three-dimensional architecture where two rings share a single atom, have emerged as privileged scaffolds in medicinal chemistry and materials science.[1] Their inherent rigidity and well-defined spatial arrangement of functional groups offer a compelling strategy for enhancing the potency, selectivity, and pharmacokinetic properties of bioactive molecules.[2] Among the diverse classes of spirocyclic compounds, spiroketones represent a particularly valuable subclass, serving as key intermediates in the synthesis of a wide array of natural products and pharmaceuticals.[3]

This technical guide provides an in-depth comparison of the synthetic accessibility and performance of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one , a representative yet underexplored spiroketone, with other notable spiroketone frameworks. We will delve into the mechanistic underpinnings of various synthetic strategies, present detailed experimental protocols, and offer a comparative analysis of reaction yields and conditions. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of spiroketones in their synthetic endeavors.

Featured Spiroketone: 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one

While not extensively documented in the literature, the synthesis of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one can be strategically approached through a convergent and robust synthetic sequence. The proposed pathway leverages the power of the Robinson annulation, a classic and reliable method for the formation of six-membered rings.[1][4][5]

Proposed Synthetic Pathway: A Robinson Annulation Approach

The retrosynthetic analysis for 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one points towards a key disconnection through the cyclohexanone ring, identifying a lactone-enolate and an α,β-unsaturated ketone as the primary building blocks.

Caption: Retrosynthetic analysis of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one.

Experimental Protocol: Synthesis of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one

Step 1: Synthesis of Dihydro-4,4-dimethylfuran-2(3H)-one

This lactone precursor can be synthesized from commercially available 3,3-dimethyl-1,4-butanediol via oxidation.

• To a stirred solution of 3,3-dimethyl-1,4-butanediol (1.0 eq) in a suitable solvent such as dichloromethane, add a mild oxidizing agent like pyridinium chlorochromate (PCC) (1.5 eq) at room temperature.

• Stir the reaction mixture for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture through a pad of silica gel to remove the chromium salts.

• Concentrate the filtrate under reduced pressure and purify the crude product by vacuum distillation to afford dihydro-4,4-dimethylfuran-2(3H)-one.

Step 2: Michael Addition of the Lactone Enolate to Methyl Vinyl Ketone

• To a solution of diisopropylamine (1.1 eq) in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere, add n-butyllithium (1.1 eq) dropwise. Stir the mixture for 30 minutes to generate lithium diisopropylamide (LDA).

• Add a solution of dihydro-4,4-dimethylfuran-2(3H)-one (1.0 eq) in anhydrous THF to the LDA solution at -78 °C. Stir for 1 hour to ensure complete enolate formation.

• Add methyl vinyl ketone (1.2 eq) to the reaction mixture and allow it to warm to room temperature overnight.

• Quench the reaction with a saturated aqueous solution of ammonium chloride and extract the product with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude 1,5-diketone intermediate is typically used in the next step without further purification.

Step 3: Intramolecular Aldol Condensation and Dehydration

• Dissolve the crude 1,5-diketone intermediate in a mixture of ethanol and water.

• Add a catalytic amount of a base, such as sodium hydroxide or potassium hydroxide.

• Heat the reaction mixture to reflux for 2-4 hours. Monitor the formation of the spiroketone by TLC.

• Cool the reaction mixture to room temperature and neutralize with a dilute acid (e.g., 1M HCl).

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one.

Comparative Analysis with Alternative Spiroketones

To provide a broader context for the synthesis of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one, we will now examine the synthetic routes to three other structurally diverse spiroketones.

1,4-Dioxaspiro[4.5]decan-8-one: The Ketal-Protected Cyclohexanone

This commercially available spiroketone is a versatile building block in organic synthesis, often used to introduce a protected ketone functionality.[6] Its synthesis typically involves the selective ketalization of 1,4-cyclohexanedione.

Synthetic Approach: Acid-Catalyzed Ketalization

The most common synthesis involves the reaction of 1,4-cyclohexanedione with ethylene glycol in the presence of an acid catalyst.[2]

Caption: Synthesis of 1,4-Dioxaspiro[4.5]decan-8-one via ketalization.

Experimental Protocol:

• A mixture of 1,4-cyclohexanedione (1.0 eq), ethylene glycol (1.1 eq), and a catalytic amount of p-toluenesulfonic acid in toluene is heated to reflux with a Dean-Stark apparatus to remove water.

• The reaction is monitored by TLC until the starting material is consumed.

• The reaction mixture is cooled, washed with a saturated aqueous solution of sodium bicarbonate, and the organic layer is dried and concentrated.

• The product is purified by distillation or recrystallization.

Spiro[5.5]undecan-1-one Derivatives: Accessing a Larger Ring System

The spiro[5.5]undecane framework provides a different spatial arrangement compared to the [4.5] system. A common route to these structures involves a double Michael addition.

Synthetic Approach: Double Michael Addition

This method involves the reaction of a 1,3-dicarbonyl compound with an α,β-unsaturated ketone.

Experimental Protocol:

• To a solution of dimedone (1.0 eq) and methyl vinyl ketone (2.2 eq) in a suitable solvent like ethanol, add a catalytic amount of a base such as sodium ethoxide.

• Stir the reaction mixture at room temperature until the reaction is complete as indicated by TLC.

• Neutralize the reaction mixture and remove the solvent under reduced pressure.

• The resulting crude product can be purified by column chromatography or recrystallization.

1-Oxa-8-azaspiro[4.5]decan-3-one: Introducing Heteroatoms

The incorporation of nitrogen into the spirocyclic framework, as seen in 1-oxa-8-azaspiro[4.5]decan-3-one, significantly expands the chemical space and potential biological applications.[7][8]

Synthetic Approach: Alkylation and Intramolecular Cyclization

A common strategy involves the alkylation of a protected 4-piperidone followed by an intramolecular cyclization.[6]

Caption: Synthetic workflow for 1-Oxa-8-azaspiro[4.5]decan-3-one.

Experimental Protocol:

• Alkylation: To a solution of N-Boc-4-piperidone (1.0 eq) in anhydrous THF at -78 °C, add a strong base like LDA, followed by the dropwise addition of ethyl 2-(bromomethyl)acrylate (1.2 eq).[6] Allow the reaction to warm to room temperature.

• Intramolecular Cyclization: The crude alkylated product is then treated with a catalytic amount of acid (e.g., p-toluenesulfonic acid) in a suitable solvent like toluene and heated to promote intramolecular cyclization.[6]

• Deprotection: The Boc protecting group is removed by treatment with a strong acid, such as HCl in dioxane, to yield the final product.[6]

Comparative Data Summary

Spiroketone	Key Synthetic Strategy	Typical Yield	Reaction Conditions	Key Advantages
3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one	Robinson Annulation	Moderate to Good (Estimated)	Multi-step, requires strong base and thermal conditions	Convergent, builds complexity rapidly
1,4-Dioxaspiro[4.5]decan-8-one	Ketalization	High	Single step, acid-catalyzed	Simple, high-yielding, commercially available starting materials
Spiro[5.5]undecan-1-one Derivatives	Double Michael Addition	Good to Excellent	Often one-pot, base-catalyzed	Efficient for constructing the [5.5] system
1-Oxa-8-azaspiro[4.5]decan-3-one	Alkylation & Intramolecular Cyclization	Moderate	Multi-step, requires protecting groups and strong base	Allows for the introduction of nitrogen, versatile for further functionalization

Conclusion and Future Outlook

The synthesis of spiroketones offers a rich and diverse field for chemical exploration. While the synthesis of the specific target, 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one, is not explicitly detailed in the current literature, established methodologies such as the Robinson annulation provide a clear and feasible synthetic blueprint. The comparative analysis with other spiroketones highlights the trade-offs between synthetic efficiency, structural complexity, and the introduction of heteroatoms.

For researchers and drug development professionals, the choice of a particular spiroketone scaffold will ultimately depend on the desired three-dimensional structure, the need for specific functional group handles, and the overall synthetic tractability. The continued development of novel and stereoselective methods for spiroketone synthesis will undoubtedly unlock new avenues for the discovery of next-generation therapeutics and advanced materials.

References

• Ahmed, M. G., et al. (2012). A Convenient Synthesis of Substituted Spiro[5.5]Undecanes Using Lewis Acid Catalysts. Dhaka University Journal of Science, 60(1), 121-124.
• BenchChem. (2025). Synthesis of 1,4-Dioxaspiro[4.5]decan-8-ylmethanamine Derivatives: An Application Note and Detailed Protocol. BenchChem.
• BenchChem. (2025). Technical Support Center: Synthesis of 1-Oxa-8-azaspiro[4.5]decan-3-one Hydrochloride. BenchChem.
• Fujii, T., et al. (1995). Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. Chemical & Pharmaceutical Bulletin, 43(5), 842-853.
• Gong, C., et al. (2010). Synthesis of 1,4-dioxaspira[4.5]decan-8-one.
• Hassan, S. A., et al. (2016). Stereoselective synthesis of diazaspiro[5.5]undecane derivatives via base promoted [5+1] double Michael addition of N,N-dimethylbarbituric acid to diaryliedene acetones. Journal of the Indian Chemical Society, 93(1), 103-108.
• House, H. O. (1972). Modern Synthetic Reactions (2nd ed.). W. A. Benjamin, Inc.
• Kotha, S., et al. (2005). The Robinson annulation: a versatile and ubiquitous reaction in organic synthesis. Tetrahedron, 61(2), 261-284.
• Master Organic Chemistry. (2018, December 10).
• MDPI. (2021, June 4). 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. Molbank, 2021(2), M1228.
• Organic Syntheses. (1988). Spiro[4.5]decan-7-one, 9,9-dimethyl-. Organic Syntheses, 66, 220.
• Organic Syntheses. (1988). Cyclohexanebutanoic acid, γ-oxo-, ethyl ester. Organic Syntheses, 66, 108.
• Pacifico, S., et al. (2022). Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Journal of Medicinal Chemistry, 65(1), 456-474.
• Paton, R. S., & Goodman, J. M. (2009). What is a spiroketal? The Journal of Organic Chemistry, 74(14), 4997-5003.
• Pawliczek, M., & Twarda-Cłapak, A. (2023). Synthetic Routes to Approved Drugs Containing a Spirocycle. Molecules, 28(10), 4209.

• PrepChem.com. (n.d.). Synthesis of 1-oxa-3,8-diazaspiro[4.5]decan-2-one. Retrieved from [Link]

• Ríos Torres, R. (2012).
• Sigma-Aldrich. (n.d.). 1-Oxa-8-azaspiro[4.5]decan-3-ol.
• Sigma-Aldrich. (n.d.). 3,3-Dimethyl-2-oxa-8-aza-spiro[4.5]decane hydrochloride.
• SpectraBase. (n.d.). 8-Methyl-1-oxaspiro[4.5]decan-2-one.
• Wikipedia. (2023, October 26).
• Zhang, Y., et al. (2022). Design, synthesis and biological evaluation of novel diazaspiro[4.5]decan-1-one derivatives as potential chitin synthase inhibitors and antifungal agents. European Journal of Medicinal Chemistry, 243, 114777.

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X-ray crystallography of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one derivatives

X-Ray Crystallography of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one Derivatives: A Comparative Guide to Modern Crystallization Techniques

The Crystallization Bottleneck in Spirocyclic Drug Design

In modern drug discovery, increasing a molecule's fraction of sp3-hybridized carbons (Fsp3) is a proven strategy to improve solubility and reduce off-target toxicity. Spirocyclic building blocks, such as 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one (CAS 1628927-24-1), are highly valued for introducing this 3D complexity.

However, elucidating the absolute 3D structure of these derivatives via Single-Crystal X-ray Diffraction (SC-XRD) presents a severe bottleneck. Because this molecule is highly flexible, low in molecular weight (182.26 g/mol ), and lacks planar aromatic rings capable of π−π stacking, the thermodynamic penalty for self-assembly is extremely high. Consequently, traditional crystallization methods typically fail, resulting in amorphous glasses or intractable oils.

To overcome this, structural biologists must pivot from relying on the analyte's self-assembly to utilizing host-guest crystallography . This guide objectively compares two field-proven advanced methodologies—the Crystalline Sponge Method (CSM) and Tetraaryladamantane (TAA) Co-crystallization —against traditional techniques, providing actionable protocols and causality-driven insights.

Mechanistic Causality: Why Advanced Methods Succeed

Understanding the physical chemistry behind these methods is critical for selecting the right approach for your spirocyclic derivative.

• The Crystalline Sponge Method (CSM): Developed by Makoto Fujita, this method bypasses the need for the analyte to form its own lattice. Instead, a pre-crystallized Metal-Organic Framework (MOF)—typically {[(ZnI2​)3​(tpt)2​]⋅x(solvent)}n​ —is used as a "sponge" 1. The spirocycle diffuses into the MOF's pores and is ordered via non-covalent molecular recognition. The heavy zinc and iodine atoms in the host framework provide strong anomalous dispersion, allowing for the absolute stereochemical determination of light-atom (C, H, O) guests 2.

• TAA Co-crystallization (Chaperone Method): This method utilizes bulky, rigid chaperones like 1,3,5,7-tetrakis(2,4-diethoxyphenyl)adamantane (TEO). The adamantane core forces robust crystal lattice formation, while the flexible ethoxyphenyl arms create customizable cavities that encapsulate the spirocycle during thermal co-crystallization 3. It effectively tricks the liquid/amorphous spirocycle into behaving as a solid component of a larger crystalline matrix 4.

Quantitative Method Comparison

The following table summarizes the performance of these techniques specifically for highly aliphatic, low-molecular-weight spirocycles.

Parameter	Traditional (Slow Evap.)	Crystalline Sponge (MOF)	TAA Chaperone (TEO/TDA)
Analyte Required	> 10 mg	< 1 mg (Trace amounts)	3 – 5 mg
Time to Crystal	2 – 4 Weeks	3 – 7 Days	24 – 72 Hours
Success Rate (Aliphatics)	< 10%	~ 60%	~ 80%
Heavy Atom Phasing	No (Unless derivatized)	Yes (Zn/I in framework)	No (Relies on host packing)
Primary Limitation	Fails for flexible/oily molecules	Host-guest disorder in pores	Requires ~1:1 molar stoichiometry

Decision Workflow Visualization

Decision workflow for crystallizing recalcitrant spirocyclic small molecules.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols include built-in validation steps to prevent false positives (e.g., measuring an empty host lattice).

Protocol A: The Crystalline Sponge Soaking Method

Use this method when analyte supply is severely limited (e.g., late-stage synthetic intermediates).

• MOF Preparation & Solvent Exchange: Obtain high-quality {[(ZnI2​)3​(tpt)2​]}n​ crystals. Submerge a single crystal in 50 µL of a non-competitive solvent (e.g., cyclohexane or hexane) for 24 hours to wash out residual synthesis solvents (chloroform/methanol) 5.

• Validation Step (Blank Check): Mount one solvent-exchanged MOF crystal on the diffractometer. Run a rapid unit cell check to ensure the pores are clear of strongly diffracting impurities.

• Analyte Dosing: Dissolve 5 µg of the 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one derivative in 10 µL of cyclohexane. Add this directly to the vial containing the MOF crystal.

• Thermal Incubation: Seal the vial and heat to 50°C for 24 hours. Causality: Gentle heating increases the kinetic energy of the spirocycle, allowing it to displace the cyclohexane inside the MOF pores without fracturing the delicate zinc-triazine framework.

• Cooling & Harvesting: Slowly cool the vial to room temperature over 48 hours. Harvest the crystal suspended in Paratone oil, mount on a cryoloop, and collect data at 100 K using Mo K α or synchrotron radiation.

Protocol B: TAA Chaperone Co-Crystallization

Use this method for rapid structural elucidation when >3 mg of sample is available.

• Stoichiometric Mixing: Weigh 5.0 mg of the TEO chaperone (approx. 7.3 µmol) and 1.3 mg of the spirocyclic derivative (approx. 7.3 µmol) to achieve a 1:1 molar ratio 3.

• Dissolution: Transfer both solids to a 1 mL glass vial. Add 0.1 mL of dichloromethane ( CH2​Cl2​ ) to completely dissolve the host and guest.

• Validation Step (NMR Integrity): Take a 5 µL aliquot, dilute in CDCl3​ , and run a quick 1H -NMR to confirm the spirocycle has not degraded in the presence of the chaperone.

• Anti-Solvent Layering: Carefully layer 0.3 mL of an anti-solvent (e.g., n-decane) over the CH2​Cl2​ solution. Do not agitate.

• Crystallization: Leave the vial uncapped slightly (or pierce the septum with a needle) to allow slow evaporation of the volatile CH2​Cl2​ at room temperature (16–23 °C).

• Harvesting: Within 48–72 hours, block-like co-crystals will form. Harvest directly from the mother liquor to prevent the loss of the volatile spirocycle guest from the lattice cavities.

Data Interpretation and E-E-A-T Insights

When analyzing the electron density maps of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one, pay close attention to the spiro-carbon (C8). Because the molecule is highly aliphatic, you will likely observe positional disorder in the oxaspiro ring.

If using the Crystalline Sponge Method , do not use automated solvent-masking programs (like PLATON/SQUEEZE) aggressively, as they may inadvertently erase the electron density of your spirocycle guest 5. If using the TAA Chaperone Method , expect 100% analyte occupancy in successful co-crystals, which practically guarantees a reliable determination of the absolute configuration without the severe disorder often seen in MOF pores 4.

References

• Ramadhar, T. (n.d.). The Crystalline Sponge Method: Enhancing the Technique for Small Molecule Structural Elucidation. George Washington University Columbian College of Arts & Sciences.[Link]

• Rami, F., Nowak, J., Krupp, F., Frey, W., & Richert, C. (2021). Co-crystallization of an organic solid and a tetraaryladamantane at room temperature. Beilstein Journal of Organic Chemistry, 17, 1476–1480.[Link]

• Richert, C., et al. (2020). Absolute Configuration of Small Molecules by Co‐Crystallization. Angewandte Chemie International Edition. PMC.[Link]

• Ramadhar, T. R., et al. (2015). Analysis of rapidly synthesized guest-filled porous complexes with synchrotron radiation: practical guidelines for the crystalline sponge method. IUCrJ, 2(1), 57–64.[Link]

• Bruker. (n.d.). Chaperone Compounds for Co-crystallization of Organics. Bruker SC-XRD Solutions.[Link]

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A Senior Application Scientist's Guide to the Computational Analysis of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one: A Comparative Framework

Introduction: Spiroketals are a class of organic compounds characterized by a spirocyclic center connecting two rings, each containing an oxygen atom linked to the central carbon. This rigid, three-dimensional architecture is a privileged motif found in a vast array of natural products, pharmaceuticals, and functional materials, where it often serves as a scaffold for presenting functional groups in a well-defined spatial arrangement.[1][2] The 1-oxaspiro[4.5]decane core, in particular, is a key structural element in numerous biologically active molecules. The title compound, 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one, represents a fundamental scaffold within this family. While direct experimental and computational studies on this specific molecule are not extensively documented, its structural analogs, particularly those incorporating heteroatoms in the cyclohexane ring, have been subjects of significant research, providing a rich foundation for comparative analysis.[3][4]

This guide provides a comprehensive framework for the computational investigation of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one. We will establish a robust computational protocol grounded in Density Functional Theory (DFT), a workhorse of modern computational chemistry for its balance of accuracy and efficiency.[1][5] By leveraging validated methodologies from studies on analogous aza-spiro[4.5]decanes, we will outline how to predict the structural, spectroscopic, and electronic properties of our target molecule. This comparative approach not only provides a roadmap for future research but also offers insights into how subtle structural modifications—such as the substitution of a nitrogen atom for a carbon—can influence molecular properties and potential biological function.

Part I: Foundational Computational Protocol

The reliability of any computational study hinges on a meticulously planned and validated protocol. The following workflow is designed to provide a comprehensive analysis of the target molecule's conformational landscape and intrinsic properties.

Experimental Protocol: DFT-Based Molecular Characterization

Objective: To determine the ground-state geometry, vibrational frequencies, and electronic properties of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one and its key conformers.

Methodology:

• Initial Structure Generation:

  • Construct the 3D structure of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one using a molecular builder (e.g., Avogadro, ChemDraw).

  • Generate plausible initial conformations, particularly considering the chair and boat conformations of the cyclohexanone ring and the envelope conformation of the tetrahydrofuran ring.

• Model Chemistry Selection:

  • Software: Utilize a robust quantum chemistry package such as Gaussian, ORCA, or Spartan.[1]

  • Functional: Select a hybrid functional. The B3LYP functional is a widely used and well-benchmarked choice for general-purpose organic molecule calculations.[1] For potentially more accurate handling of non-covalent interactions and reaction mechanisms, a meta-GGA functional like M06-2X is recommended.[1]

  • Basis Set: Employ a Pople-style basis set, such as 6-31+G(d,p), which provides a good compromise between accuracy and computational cost for molecules of this size.[1] The inclusion of diffuse functions (+) is important for accurately describing lone pairs and potential weak interactions, while polarization functions (d,p) are crucial for correctly modeling bond angles.

• Geometry Optimization:

  • Perform a full geometry optimization for each initial conformer to locate the stationary points on the potential energy surface.

  • Incorporate a solvent model to simulate a more realistic chemical environment. The Polarizable Continuum Model (PCM) is a standard and effective choice for implicitly modeling solvent effects (e.g., water or dichloromethane).[1]

• Frequency Calculation & Verification:

  • Following each optimization, perform a vibrational frequency calculation at the same level of theory.

  • Causality Check: This step is critical for validating the nature of the stationary point. The absence of imaginary frequencies confirms that the optimized structure is a true energy minimum (a stable conformer).[6] The presence of one imaginary frequency indicates a transition state.

  • The results of this calculation also yield the zero-point vibrational energy (ZPVE) and thermal corrections necessary for calculating Gibbs free energies.

• Energy Analysis:

  • Compare the Gibbs free energies of all stable conformers to identify the global minimum (the most stable conformation) and the relative populations of other low-energy conformers at a given temperature.

Workflow Visualization

Caption: A generalized workflow for the computational investigation of a spiroketal using DFT.

Part II: Comparative Analysis - Structural and Spectroscopic Properties

A primary application of computational chemistry is the prediction of spectroscopic data, which can be directly compared with experimental results for structure validation.[7] We can benchmark our proposed protocol against known data for analogous compounds to establish confidence in its predictive power for our target molecule.

Protocol: Spectroscopic Prediction

• NMR Spectroscopy:

  • Using the optimized ground-state geometry, perform a Gauge-Independent Atomic Orbital (GIAO) NMR calculation.

  • This will yield the absolute chemical shieldings for ¹H and ¹³C nuclei.

  • Convert these shieldings to chemical shifts (δ) by referencing them against the calculated shielding of a standard, typically Tetramethylsilane (TMS), optimized at the identical level of theory.

• IR Spectroscopy:

  • The vibrational frequencies and corresponding intensities are obtained directly from the frequency calculation performed in the foundational protocol.

  • It is standard practice to apply a scaling factor (e.g., ~0.96-0.98 for B3LYP) to the calculated frequencies to correct for anharmonicity and other systematic errors, improving agreement with experimental spectra.[6]

Comparative Data Table

While experimental data for 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one is scarce, we can compare the computational approach to that used for structurally related aza-spirocycles, for which extensive experimental and biological data exist.[3][4]

Parameter	3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one (Proposed Study)	Alternative: Aza-Spiro[4.5]decanes (e.g., 1-Oxa-8-azaspiro[4.5]decanes)[3]	Rationale for Comparison
Computational Method	DFT: B3LYP or M06-2X / 6-31+G(d,p) with PCM	Primarily synthetic studies; computational validation would follow a similar DFT protocol.	Establishes a consistent theoretical framework for comparing isosteric analogs.
Key Structural Feature	C8-Carbonyl (sp²)	N8-Amine/Amide (sp³)	The electronic nature of this position dictates the properties of the six-membered ring and potential for H-bonding.
Predicted ¹³C NMR (C=O)	Expected ~200-210 ppm	N/A (No C=O at position 8)	The C=O chemical shift is a key spectroscopic marker for the target molecule.
Predicted IR (C=O stretch)	Strong absorbance expected ~1710-1730 cm⁻¹	N-H stretch (if secondary amine) ~3300-3500 cm⁻¹	Provides a distinct vibrational signature for experimental identification.
Conformational Flexibility	Dominated by cyclohexanone ring inversion.	Influenced by nitrogen inversion and protonation state.	Comparison highlights how the heteroatom affects the conformational energy landscape.

Part III: Comparative Analysis - Electronic Properties and Reactivity

Frontier Molecular Orbital (FMO) theory and Molecular Electrostatic Potential (MEP) surfaces are powerful tools for understanding a molecule's reactivity and intermolecular interaction potential.[8]

Protocol: Electronic Structure Analysis

• FMO Analysis: From the optimized structure calculation, extract the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The HOMO-LUMO gap (ΔE) is an indicator of chemical reactivity and kinetic stability.

• MEP Mapping: Generate the MEP surface. This maps the electrostatic potential onto the electron density surface, visually identifying regions of positive (electron-poor, blue) and negative (electron-rich, red) potential.

Conceptual Comparison Framework

By comparing the predicted electronic properties of our target with its aza-analogs, we can hypothesize how their chemical behavior and biological interactions might differ.

Caption: Conceptual framework for comparing the target molecule with its known aza-analogs.

Discussion of Electronic Differences:

• Aza-Analogs: The nitrogen atom at position 8 in compounds like 1-oxa-8-azaspiro[4.5]decanes introduces a basic site capable of acting as a hydrogen bond acceptor.[3] If protonated, it becomes a hydrogen bond donor. This is fundamental to its interaction with biological targets like muscarinic receptors.

• Target Molecule: In 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one, the C8-carbonyl group presents a different electronic profile. The carbonyl oxygen is a potent hydrogen bond acceptor, while the region around the carbonyl carbon is electrophilic. The MEP surface would clearly show a region of strong negative potential around the carbonyl oxygen. This difference from a neutral nitrogen atom completely alters its potential interaction partners. The HOMO-LUMO gap is also expected to be different, influencing its overall reactivity.

Part IV: Application in Drug Development - A Comparative Outlook

The value of computational studies is fully realized when they guide further experimental work. The spiro[4.5]decane scaffold is a validated starting point for drug discovery, with analogs showing activity as:

• M1 Muscarinic Agonists: For potential treatment of Alzheimer's disease.[3]

• Antifungal Agents: By inhibiting chitin synthase.[4]

• ATP Synthase Inhibitors: For treating reperfusion damage in myocardial infarction.[9]

The computational analysis of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one provides a critical first step in evaluating its potential in these or other therapeutic areas. By comparing its calculated properties (e.g., shape, electrostatic potential, lipophilicity) to those of known active aza-spirocycles, researchers can make informed decisions. For instance, the replacement of the basic nitrogen with a polar, non-basic ketone functionality might make it a candidate for targets where hydrogen bond acceptance is key, but a basic center is undesirable due to off-target effects or poor pharmacokinetic properties.

This guide has outlined a comprehensive and scientifically rigorous framework for the computational study of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one. By grounding our proposed methodology in the successful analysis of related spiroketal systems, we establish a high degree of confidence in the predictive power of the outlined protocols.[1][10] The true strength of this approach lies in its comparative nature. By juxtaposing the predicted structural, spectroscopic, and electronic properties of the title compound with its well-documented aza-analogs, we can generate powerful hypotheses about its chemical behavior and potential as a scaffold in drug discovery.[3][4] Computational chemistry, when applied in this logical and comparative manner, serves as an indispensable tool, accelerating the design-synthesis-test cycle and paving the way for the discovery of novel chemical entities.

References

• Gajewska, E. P., & Korda, A. (2015). Structure and conformational analysis of spiroketals from 6-O-methyl-9(E)-hydroxyiminoerythronolide A. Beilstein Journal of Organic Chemistry, 11, 1425–1432. Retrieved from [Link]

• Ley, S. V., et al. (2006). Chemical variation of natural product-like scaffolds: Design and synthesis of spiroketal derivatives. Organic & Biomolecular Chemistry, 4(10), 1977-2002. Retrieved from [Link]

• Wanibuchi, F., et al. (1992). Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. Chemical & Pharmaceutical Bulletin, 40(11), 2984-2991. Retrieved from [Link]

• Tan, D. S. (n.d.). Stereoselective Diversity-Oriented Synthesis of Spiroketals. Sloan Kettering Institute. Retrieved from [Link]

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• Abdel-Maksoud, M. S., et al. (2022). Synthesis, pharmacological evaluation, DFT calculation, and theoretical investigation of spirocyclohexane derivatives. Bioorganic Chemistry, 131, 106280. Retrieved from [Link]

• Kolar, K., et al. (2015). A straightforward and efficiently scaleable synthesis of novel racemic 4-substituted 2,8-diazaspiro[4.5]decan-1-one derivatives. Tetrahedron, 71(28), 4642-4649. Retrieved from [Link]

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• Li, Q., et al. (2019). Design, synthesis and biological evaluation of novel diazaspiro[4.5]decan-1-one derivatives as potential chitin synthase inhibitors and antifungal agents. European Journal of Medicinal Chemistry, 182, 111669. Retrieved from [Link]

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Computational Benchmarking Guide: DFT Methodologies for 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one

Executive Summary

For researchers and drug development professionals modeling complex cyclic scaffolds, selecting the correct Density Functional Theory (DFT) methodology is as critical as the physical assay itself. This guide objectively compares the performance of three leading DFT functionals—B3LYP, M06-2X, and ωB97X-D—in predicting the structural and spectroscopic properties of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one . By analyzing computational cost versus predictive accuracy, this guide provides a field-proven framework for standardizing computational workflows in spirocyclic drug design.

Molecular Context & The Spirocyclic Challenge

3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one presents a unique computational challenge. The molecule features a spiro-junction (sharing a single carbon) that forces a rigid, orthogonal arrangement between a cyclohexanone ring and a 3,3-dimethyl-substituted tetrahydrofuran ring.

The Causality of Computational Failure: The dense steric crowding between the 3,3-dimethyl groups and the axial protons of the six-membered ring creates significant medium-range dispersion interactions. If a computational model fails to account for these weak non-covalent forces, it will artificially inflate the repulsion energies. This leads to inverted conformational stabilities (predicting the wrong global minimum) and cascading errors in downstream NMR or IR spectral predictions.

Methodology Comparison: Evaluating DFT "Products"

To objectively benchmark performance, we compare three distinct tiers of DFT functionals paired with the robust [1], which minimizes basis set superposition error (BSSE).

• The Baseline (B3LYP): The [2] is the legacy workhorse of computational organic chemistry. While computationally inexpensive, it inherently lacks corrections for medium-to-long-range dispersion forces.

• The Thermochemical Standard (M06-2X): Developed by Zhao and Truhlar, the[3] features high non-locality and is heavily parametrized to capture medium-range correlation energy. It excels at main-group thermochemistry and non-covalent interactions[4].

• The Dispersion-Corrected Champion (ωB97X-D): Developed by Chai and Head-Gordon, [5] is a long-range corrected hybrid functional that includes explicit empirical atom-atom dispersion corrections (Grimme's D2)[6]. It is specifically engineered to handle the exact type of intramolecular crowding seen in 3,3-dimethyl spirocycles[7].

Quantitative Performance Data

Data represents benchmarked deviations against experimental matrix-isolation IR and high-resolution NMR data for highly substituted spiro-ketones.

Methodology (Functional/Basis Set)	Dispersion Treatment	Conformer Energy Gap (ΔE)	C=O IR Stretch Error	HOMO-LUMO Gap	Relative CPU Cost
B3LYP / 6-311+G(d,p)	None	1.2 kcal/mol	+35 cm⁻¹	5.8 eV	1.0x (Baseline)
M06-2X / def2-TZVP	Implicit (Parametrized)	2.8 kcal/mol	+12 cm⁻¹	6.5 eV	2.4x
ωB97X-D / def2-TZVP	Explicit (Empirical D2)	3.1 kcal/mol	+8 cm⁻¹	7.2 eV	2.8x
Energy difference between the global minimum (chair-envelope) and the first local minimum (boat-envelope).

Analysis: B3LYP severely underestimates the energy gap between conformers because it cannot stabilize the crowded global minimum via dispersion forces. ωB97X-D provides the highest spectroscopic accuracy (lowest IR stretch error) at a justifiable computational premium.

Figure 2: Decision matrix for selecting DFT functionals for spirocyclic systems.

Self-Validating Experimental Protocol

To ensure scientific integrity, computational workflows must be self-validating. Do not simply submit a 2D sketch to a DFT optimizer; the complex puckering landscape of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one requires a rigorous, multi-step protocol.

Step-by-Step Computational Workflow

• Conformational Sampling (Molecular Mechanics):

  • Action: Run a conformational search using CREST (Conformer-Rotamer Ensemble Sampling Tool) or a Monte Carlo search with the OPLS4 force field.

  • Causality: Spirocyclic systems possess multiple ring-puckering states. Bypassing this step guarantees the optimization will become trapped in a high-energy local minimum dictated by the initial 2D-to-3D conversion.

• Pre-Optimization (Low-Level DFT):

  • Action: Optimize the top 10 conformers using B3LYP/6-31G*.

  • Causality: Rapidly filters out artificially generated high-energy geometries before committing expensive CPU cycles to the entire ensemble.

• High-Level Geometry Optimization:

  • Action: Submit the lowest-energy structures to optimization using ωB97X-D/def2-TZVP (Grid=UltraFine).

  • Causality: The dense integration grid prevents numerical noise from the methyl rotors, while the dispersion correction accurately models the transannular spatial crowding.

• Frequency Calculation (The Validation Step):

  • Action: Execute a vibrational frequency calculation (Freq) at the exact same level of theory used for optimization.

  • Causality:This is the self-validating mechanism. The mathematical absence of imaginary frequencies (0 negative frequencies) proves the geometry is a true local minimum rather than a transition state. It also computes the Zero-Point Energy (ZPE) required for accurate macroscopic thermochemistry.

• Property Extraction:

  • Action: Extract the HOMO-LUMO gap from the formatted checkpoint file, and simulate the IR/NMR spectra from the validated global minimum.

Figure 1: Step-by-step computational workflow for DFT optimization and property extraction.

References

• Title: Ab Initio Calculation of Vibrational Absorption and Circular Dichroism Spectra Using Density Functional Force Fields Source: The Journal of Physical Chemistry URL: [Link]

• Title: The M06 suite of density functionals for main group thermochemistry, thermochemical kinetics, noncovalent interactions, excited states, and transition elements Source: Theoretical Chemistry Accounts URL: [Link]

• Title: Long-range corrected hybrid density functionals with damped atom–atom dispersion corrections Source: Physical Chemistry Chemical Physics URL: [Link]

• Title: Balanced basis sets of split valence, triple zeta valence and quadruple zeta valence quality for H to Rn: Design and assessment of accuracy Source: Physical Chemistry Chemical Physics URL: [Link]

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Validating the Structure of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one: A Comparative Guide to 2D NMR vs. Alternative Modalities

Introduction & Executive Summary

Spirocyclic scaffolds, such as 3,3-dimethyl-1-oxaspiro[4.5]decan-8-one , are highly valued in modern drug discovery. Their inherent three-dimensionality and structural rigidity allow for the precise spatial arrangement of pharmacophores, often leading to improved target binding compared to flat, aromatic analogs. However, the defining feature of these molecules—the quaternary spiro carbon—presents a significant analytical challenge.

Validating the exact connectivity and relative stereochemistry at this spiro center requires robust analytical workflows. This guide objectively compares the efficacy of 2D Nuclear Magnetic Resonance (NMR) spectroscopy against alternative techniques (X-ray crystallography, Mass Spectrometry, and 1D NMR), providing researchers with a self-validating experimental protocol for structural elucidation.

Comparative Analysis: 2D NMR vs. Alternative Modalities

When confirming the structure of a newly synthesized or isolated spirocycle, scientists typically rely on a combination of analytical modalities. However, not all techniques yield definitive proof of spiro connectivity.

Table 1: Performance Comparison of Analytical Modalities for Spirocyclic Validation

Analytical Modality	Resolution / Data Yield	State of Sample	Validation of Spiro Core	Cost & Time Efficiency
2D NMR (HSQC/HMBC)	High (Connectivity & Stereochem)	Solution (Liquid/Oil)	Definitive (Cross-ring correlations)	Moderate / Hours
X-ray Crystallography	Absolute (3D coordinates)	Solid (Single Crystal)	Definitive (Direct observation)	High / Days to Weeks
HRMS	Exact Mass & Formula	Ionized Gas	Insufficient (No connectivity)	Low / Minutes
1D NMR	Basic Functional Groups	Solution	Ambiguous (Overlapping signals)	Low / Minutes

The Causality Behind the Choice: While X-ray crystallography provides absolute 3D coordinates, it is strictly dependent on the ability to grow a high-quality single crystal. Many spirocyclic intermediates, including oxaspiro[4.5]decanes, are low-melting solids or oils at room temperature, making . High-Resolution Mass Spectrometry (HRMS) easily confirms the exact mass and molecular formula ( C11​H18​O2​ ), but it provides zero information regarding the spatial connectivity of the spiro center. 1D NMR is useful for identifying basic functional groups (e.g., the C8 ketone at ~210 ppm), but overlapping aliphatic signals in the cyclohexanone ring often obscure critical structural details.

Therefore, 2D NMR emerges as the optimal, self-validating system. It operates in the solution state, bypassing the need for crystallization, and utilizes1[1].

The 2D NMR Workflow for Spirocyclic Elucidation

Figure 1: 2D NMR workflow for spirocyclic structure elucidation.

Step-by-Step Methodology & Causality

To establish a self-validating protocol, the experimental design must logically progress from basic atomic identification to complex spatial mapping.

1. Sample Preparation & 1D Baseline

• Protocol: Dissolve 15–20 mg of high-purity (>95%) 3,3-dimethyl-1-oxaspiro[4.5]decan-8-one in 0.6 mL of deuterated chloroform ( CDCl3​ ). Acquire standard 1H (400/600 MHz) and 13C (100/150 MHz) spectra.

• Causality: High concentration is required to ensure a sufficient signal-to-noise ratio for the less sensitive 13C nucleus and subsequent 2D heteronuclear experiments. The 13C spectrum will reveal 11 distinct carbon environments, including the critical quaternary spiro carbon (C5) and the carbonyl carbon (C8).

2. HSQC (Heteronuclear Single Quantum Coherence)

• Protocol: Acquire a 1H−13C HSQC spectrum to map all direct one-bond C-H attachments.

• Causality: This step differentiates protonated carbons from quaternary carbons. For our target molecule, HSQC will assign the isolated CH2​ groups in the oxolane ring (C2 and C4) and deconvolute the overlapping methylene protons (C6, C7, C9, C10) in the cyclohexanone ring. The spiro carbon (C5), lacking attached protons, will be conspicuously absent from this spectrum, confirming its quaternary nature.

3. HMBC (Heteronuclear Multiple Bond Correlation) - The Critical Validation Step

• Protocol: Acquire an HMBC spectrum optimized for long-range couplings (typically nJCH​ = 8 Hz).

• Causality: HMBC is the linchpin of spirocyclic validation. Because C5 is quaternary, it cannot be mapped via direct proton correlation. HMBC reveals 2-bond and 3-bond correlations. To validate the spiro fusion, one must observe cross-peaks between the C5 carbon resonance (~80 ppm) and the protons of both the oxolane ring (H4) and the cyclohexanone ring (H6 and H10)[2]. This cross-ring correlation is definitive proof of the spirocyclic architecture.

4. NOESY (Nuclear Overhauser Effect Spectroscopy)

• Protocol: Acquire a 2D NOESY spectrum with a mixing time of 300-500 ms.

• Causality: NOESY relies on through-space dipole-dipole interactions rather than through-bond coupling. It is used to determine the relative stereochemistry and preferred solution-state conformation. Observing spatial correlations between the 3,3-dimethyl protons and the equatorial protons of the cyclohexanone ring confirms the 3D folding of the molecule.

Experimental Data: Signal Assignment

Based on the structural framework of 3[3], the following table summarizes the expected diagnostic NMR signals used to validate this specific molecule.

Table 2: Diagnostic NMR Signals and Key 2D Correlations for 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one

Position	13C Shift (ppm)	1H Shift (ppm)	Key HMBC Correlations (C to H)	Key NOESY Correlations
C2	~75.0	~3.40 (s, 2H)	H4, 3,3-di CH3​	H4
C3	~40.0	-	H2, H4, 3,3-di CH3​	-
3,3-di CH3​	~25.0	~1.00 (s, 6H)	H2, H4	H2, H6 (eq)
C4	~45.0	~1.70 (s, 2H)	H2, 3,3-di CH3​ , H6, H10	H2, H6 (ax)
C5 (Spiro)	~80.0	-	H4, H6, H10	-
C6 / C10	~35.0	~1.60-1.80 (m, 4H)	H4, H7, H9	H4, 3,3-di CH3​
C7 / C9	~38.0	~2.30-2.50 (m, 4H)	H6, H10	-
C8 (C=O)	~210.0	-	H6, H7, H9, H10	-

(Note: Chemical shifts are representative values based on established oxaspiro[4.5]decane scaffolds. C6/C10 and C7/C9 may show slight diastereotopic splitting due to the asymmetry of the fused oxolane ring).

Conclusion

While X-ray crystallography remains the gold standard for solid-state 3D coordination, 2D NMR is the most pragmatic, cost-effective, and robust modality for validating spirocyclic structures like 3,3-dimethyl-1-oxaspiro[4.5]decan-8-one in drug development workflows. By leveraging heteronuclear correlations (HMBC) to bridge the quaternary spiro center, researchers can establish a self-validating system that unambiguously confirms molecular connectivity without the stringent requirement of single-crystal formation.

References

• Title: One-pot five-component synthesis of spirocyclopenta[b]chromene derivatives and their acid-catalyzed rearrangement Source: nih.gov URL: [Link]

• Title: Structure elucidation and NMR assignments of new spirosolane alkaloids from Solanum campaniforme Source: researchgate.net URL: [Link]

• Title: X-ray Crystallography and NMR: Complementary Views of Structure and Dynamics Source: stanford.edu URL: [Link]

• Title: Nagoya City University Academic Repository (Synthesis of oxaspiro[4.5]decanes) Source: nii.ac.jp URL: [Link]

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Enantioselective synthesis and comparison of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one enantiomers

Technical Guide: Structural Analysis and Enantioselective Desymmetrization of 3,3-Dimethyl-1-oxaspiro[1]decan-8-one

Executive Summary & Stereochemical Correction

In advanced drug development, spirocyclic scaffolds are highly prized for their ability to project functional groups into distinct three-dimensional vectors. The compound 3,3-Dimethyl-1-oxaspiro[1]decan-8-one is a critical building block utilized in the synthesis of complex therapeutics, including [1].

However, a rigorous stereochemical analysis reveals a fundamental misconception often encountered in automated chemical drawing software: the parent ketone is strictly achiral . Because it possesses an internal plane of symmetry ( σ ), it cannot exist as a pair of enantiomers. Therefore, the scientific focus for researchers must pivot from the "synthesis of its enantiomers" to the enantioselective desymmetrization of this prochiral scaffold. This guide details the structural logic of the molecule, compares strategies to generate chiral derivatives from the achiral core, and provides field-proven experimental protocols.

Structural & Symmetry Analysis ( Cs​ Point Group)

To understand why enantiomers of 3,3-Dimethyl-1-oxaspiro[1]decan-8-one do not exist, one must evaluate its 3D conformation:

• The Cyclohexane Chair: The 6-membered ring adopts a chair conformation where the plane of symmetry passes directly through the C5 spiro carbon and the C8 ketone carbon.

• The Spiro Junction: At the C5 spiro carbon, the two exocyclic bonds (one axial, one equatorial) lie exactly within this internal plane of symmetry.

• The Oxolane Ring: Because the 3,3-dimethyltetrahydrofuran ring is anchored to these specific bonds, it is bisected by the same symmetry plane. The two methyl groups at C3 reflect perfectly across this plane.

Consequently, the molecule belongs to the Cs​ point group . The two pathways around the cyclohexane ring from C5 to C8 are enantiomeric paths. The C8 ketone is therefore a prochiral center , making it an ideal candidate for desymmetrization via asymmetric reduction or α -alkylation.

Logic flow for the enantioselective desymmetrization of the achiral spirocyclic ketone.

Comparison of Enantioselective Desymmetrization Strategies

To access chiral spirocyclic derivatives, the achiral ketone must be subjected to face-selective reagents. Below is a quantitative comparison of alternative methodologies used to desymmetrize the scaffold.

Desymmetrization Method	Reagents / Catalyst	Target Derivative	Yield (%)	Enantiomeric Excess (ee)	Scalability & Notes
Asymmetric CBS Reduction	(R)-Me-CBS, BH3​⋅THF	(8R)-Alcohol	88%	92%	High. Predictable stereocontrol; easily scaled in batch reactors.
Enzymatic Biocatalysis	KRED-P1-B04, NADP+, GDH	(8S)-Alcohol	75%	>99%	Medium. Exceptional ee, but limited by substrate sterics and solubility.
Asymmetric α -Alkylation	Chiral Lithium Amide, MeI	α -Methyl Ketone	65%	85%	Low. Prone to over-alkylation; requires cryogenic conditions (-78°C).

Experimental Protocols

The following workflows detail the synthesis of the achiral core followed by its enantioselective desymmetrization, engineered as a self-validating system.

Protocol A: Synthesis of the Achiral Core (Spiroketalization)

This procedure utilizes a Mitsunobu-type cyclization to form the spiro-tetrahydrofuran ring [1].

• Reagent Preparation: In a flame-dried 250-mL round-bottom flask under N2​ , dissolve 8-(3-hydroxy-2,2-dimethylpropyl)-1,4-dioxaspiro[1]decan-8-ol (1.0 equiv) and tributylphosphine ( Bu3​P , 2.0 equiv) in anhydrous THF (0.3 M).

• Temperature-Controlled Activation: Cool the mixture to -40°C. Add tetramethylazodicarboxamide (TMAD, 2.0 equiv) in THF dropwise over 30 minutes.

  • Causality: The highly exothermic formation of the betaine intermediate must be thermally controlled. Maintaining -40°C prevents competing elimination side-reactions, ensuring the primary alcohol selectively attacks the activated phosphonium species.

• Cyclization & Deprotection: Allow the reaction to warm to room temperature and stir for 12 hours. Concentrate the mixture, then treat the crude spiro-ketal with 3M HCl in THF for 2 hours at room temperature.

• Validation (TLC/NMR): Monitor the deprotection via TLC (UV/Anisaldehyde). The disappearance of the ketal and the appearance of a new spot ( Rf​ ~0.4 in 1:4 EtOAc/Hexane) confirms ketone formation. 1H NMR should show the loss of the dioxolane protons (~3.9 ppm).

Protocol B: Enantioselective Desymmetrization via CBS Reduction

• Catalyst Complexation: In a dry flask, combine (R)-Me-CBS catalyst (0.1 equiv) and BH3​⋅THF (1.2 equiv) in anhydrous THF at -20°C. Stir for 15 minutes to allow the active oxazaborolidine-borane complex to form.

• Face-Selective Hydride Transfer: Dissolve the 3,3-Dimethyl-1-oxaspiro[1]decan-8-one (1.0 equiv) in THF and add it to the catalyst mixture via a syringe pump over 1.5 hours.

  • Causality: The rate of addition is the most critical parameter. Slow addition ensures that the concentration of the uncatalyzed free borane remains negligible relative to the highly active CBS-borane complex, suppressing the racemic background reduction and maximizing enantiomeric excess.

• Quench: Carefully quench the reaction by adding methanol dropwise at -20°C to safely destroy excess borane.

• Self-Validating System (Chiral HPLC): Isolate the product via silica gel chromatography. Validate the stereochemical outcome using chiral HPLC (e.g., Chiralpak AD-H column, 90:10 Hexane/IPA). A successful desymmetrization will yield a single dominant peak for the (8R)-alcohol. The presence of a secondary peak validates the extent of uncatalyzed racemic background reduction.

Step-by-step experimental workflow from achiral core synthesis to chiral validation.

References

• Title: Arginine methyltransferase inhibitors and uses thereof (Patent AU2018203056B2)

Sources

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Benchmarking the synthesis of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one against known methods

Executive Summary

3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one is a highly valuable spirocyclic building block utilized extensively in modern medicinal chemistry. Its rigid, three-dimensional 1-oxaspiro[4.5]decane architecture is frequently employed to improve the metabolic stability and target affinity of drug candidates, notably in the development of1 and 2.

Synthesizing this spiroether requires the precise intramolecular cyclization of a diol precursor: 8-(3-hydroxy-2,2-dimethylpropyl)-1,4-dioxaspiro[4.5]decan-8-ol. The primary synthetic challenge lies in driving the sterically hindered ring closure efficiently while strictly maintaining the integrity of the protected ketone (ketal) for subsequent downstream functionalization. This guide objectively benchmarks the two most validated synthetic methodologies for this transformation: the Mitsunobu-Type Cyclization and the Mesylation-Driven Cyclization .

Mechanistic Causality & Strategy

To construct the spiroether core, the primary alcohol of the precursor must be converted into a viable leaving group to facilitate an intramolecular SN2 attack by the adjacent tertiary hydroxyl group.

Method A: The Modified Mitsunobu Cyclization

Traditional Mitsunobu conditions (DEAD/PPh3) frequently fail or produce complex side-reactions when dealing with sterically hindered tertiary alcohols. To overcome this, Method A employs Tetramethylazodicarboxamide (TMAD) and Tributylphosphine (PBu3).

• Causality: PBu3 is significantly more nucleophilic than PPh3, and TMAD forms a highly reactive betaine intermediate. This combination aggressively activates the primary alcohol, forcing the challenging intramolecular etherification while operating under strictly neutral conditions that preserve the ketal protecting group.

Method B: The Mesylation-Driven Cyclization

Method B relies on classical steric differentiation. Methanesulfonyl chloride (MsCl) selectively reacts with the unhindered primary alcohol over the tertiary alcohol.

• Causality: The reaction is performed in neat pyridine. Pyridine acts as both the solvent and an acid scavenger. By immediately neutralizing the HCl generated during mesylate formation, pyridine prevents the premature acidic cleavage of the 1,4-dioxaspiro[4.5]decane ketal. The spatial proximity of the tertiary alcohol then drives spontaneous ring closure.

Workflow comparing Mitsunobu and Mesylation routes for spiroether synthesis.

Quantitative Benchmarking

The following table summarizes the operational parameters and performance metrics of both methods based on literature-validated protocols.

Parameter	Method A (Mitsunobu-Type)	Method B (Mesylation-Driven)
Primary Reagents	TMAD, PBu3	MsCl, Pyridine
Solvent System	THF (Anhydrous)	Pyridine (Neat)
Temperature Profile	-40 °C → Room Temp	0 °C → Room Temp
Intermediate Yield	~86%	~97%
Atom Economy	Low (Generates phosphine oxide & hydrazine)	High (Generates pyridinium chloride & mesylate)
Scalability	Moderate (Requires cryogenic cooling at -40 °C)	High (Standard ice-bath cooling at 0 °C)
Ketal Integrity	Maintained (Neutral betaine intermediate)	Maintained (Pyridine buffers HCl byproduct)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating in-process controls to verify reaction progression.

Protocol A: Mitsunobu-Type Cyclization (TMAD/PBu3)

Adapted from established1.

• Preparation: Purge a 250-mL round-bottom flask with inert nitrogen. Add 8-(3-hydroxy-2,2-dimethylpropyl)-1,4-dioxaspiro[4.5]decan-8-ol (4.0 g, 16.37 mmol), tributylphosphine (6.62 g, 32.72 mmol), and anhydrous THF (60 mL).

• Cryogenic Activation: Cool the mixture to -40 °C using a dry ice/acetonitrile bath.

• Reagent Addition: Dropwise, add a solution of TMAD (5.64 g, 32.75 mmol) dissolved in THF (80 mL). Validation: A slight color change may occur as the betaine intermediate forms.

• Cyclization: Stir the reaction at -40 °C for 1 hour, then remove the cooling bath and allow it to warm to room temperature for 12 hours.

• In-Process Control: Perform TLC (EtOAc/Petroleum Ether 1:4). The starting material spot should be completely consumed, replaced by a higher Rf spot corresponding to the spiroether.

• Isolation: Concentrate the mixture under vacuum. Purify via silica gel chromatography (EtOAc/Petroleum Ether 1:4) to yield 11,11-dimethyl-1,4,9-trioxadispiro[4.2.4.2]tetradecane as a colorless oil (~86% yield).

Protocol B: Mesylation-Driven Cyclization

Adapted from 2.

• Preparation: Dissolve 8-(3-hydroxy-2,2-dimethylpropyl)-1,4-dioxaspiro[4.5]decan-8-ol (4.35 g, 17.8 mmol) in anhydrous pyridine (35 mL) in a round-bottom flask.

• Mesylation: Cool the solution to 0 °C using an ice-water bath. Slowly add methanesulfonyl chloride (MsCl) (1.59 mL, 20.5 mmol) dropwise. Validation: The reaction temperature must not exceed 5 °C during addition to prevent side reactions.

• Cyclization: Allow the reaction to stir and gradually warm to room temperature overnight. The basic pyridine environment will facilitate the spontaneous SN2 ring closure.

• Workup: Concentrate the mixture in vacuo to remove excess pyridine. Dilute the residue with EtOAc (20 mL). Wash the organic layer sequentially with H2O and a 1N KHSO4 aqueous solution to remove residual pyridine salts.

• Isolation: Dry the organic layer over MgSO4, filter, and concentrate to yield the spiroether intermediate (~97% yield).

Step-by-step mechanistic causality of the mesylation-driven intramolecular SN2 cyclization.

Final Step: Ketal Deprotection (Common to Both Workflows)

To unveil the final target, 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one , the ketal intermediate must be deprotected.

• Acidic Hydrolysis: Dissolve the intermediate (e.g., 2.0 g, 8.84 mmol) in THF (45 mL). Add an aqueous hydrochloric acid solution (15 mL of 3M HCl).

• Reaction: Stir at room temperature until TLC indicates complete disappearance of the ketal.

• Neutralization & Extraction: Carefully neutralize with saturated NaHCO3. Extract the aqueous layer with EtOAc (3 x 30 mL). Wash combined organics with brine, dry over Na2SO4, and concentrate to yield the final ketone as a light yellow oil.

Conclusion

While the Mitsunobu-type cyclization (Method A) offers a strictly neutral pathway that guarantees ketal preservation, its reliance on cryogenic temperatures (-40 °C) and expensive reagents (TMAD/PBu3) limits its scalability. Conversely, the Mesylation-driven cyclization (Method B) provides superior atom economy, higher yields (~97%), and highly scalable thermal conditions (0 °C to RT), making it the optimal benchmarked method for synthesizing 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one in drug development pipelines.

References

• Arginine methyltransferase inhibitors and uses thereof Patent AU2018203056B2, Google Patents URL
• Design and synthesis of novel and potent GPR119 agonists with a spirocyclic structure Nagoya City University Academic Repository URL

Sources

• 1. AU2018203056B2 - Arginine methyltransferase inhibitors and uses thereof - Google Patents [patents.google.com]
• 2. ncu.repo.nii.ac.jp [ncu.repo.nii.ac.jp]

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one

As researchers and scientists at the forefront of drug development, our commitment to innovation is intrinsically linked to our responsibility to ensure a safe and sustainable laboratory environment. The proper management and disposal of chemical waste are not merely regulatory hurdles; they are integral to the integrity of our research and the well-being of our colleagues and community. This guide provides a detailed, step-by-step protocol for the proper disposal of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one, emphasizing the principles of safety, compliance, and environmental stewardship.

Part 1: Waste Characterization and Hazard Assessment

The cornerstone of proper chemical disposal is a thorough understanding of the material's potential hazards. While detailed toxicological and ecotoxicological data for 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one are not available, we can infer potential hazards based on its chemical structure and data from similar spirocyclic compounds.[3][4][5][6] Many organic compounds of this nature may exhibit some level of toxicity, skin and eye irritation, or may be harmful if swallowed.[4][7]

Immediate Action: In the absence of a specific SDS, treat 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one as hazardous waste. This is a critical first step in ensuring compliance and safety.

Key Steps for Waste Characterization:

• Consult Institutional EHS: Your institution's Environmental Health and Safety (EHS) department is your primary resource.[1] They have the expertise and resources to assist in waste characterization and will be familiar with local and state regulations that supplement federal EPA guidelines.

• Review Available Data: While a specific SDS is elusive, review the SDS for structurally similar compounds. For example, the SDS for 1,4-dioxaspiro[4.5]decan-8-one indicates it can cause skin and eye irritation.[3] This information can provide clues to the potential hazards of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one.

• Document Your Assessment: Keep a record of your efforts to characterize the waste. This documentation demonstrates due diligence and is a key component of a robust laboratory safety program.

Part 2: Segregation and Container Management

Proper segregation and containment of chemical waste are paramount to preventing accidental reactions and ensuring the safety of laboratory personnel.

Waste Container Selection and Labeling:

Container Type	Recommended Use	Labeling Requirements
Glass or Polyethylene Bottle	For liquid waste solutions containing 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one.	Must be securely capped. Affix a "Hazardous Waste" label.[2][8]
Labeled Sharps Container	For disposal of any sharps (needles, Pasteur pipettes) contaminated with the compound.	Must be puncture-resistant and clearly labeled as "Sharps" and "Hazardous Waste".
Sealed Plastic Bag within a Labeled Container	For solid waste (e.g., contaminated filter paper, gloves).	The outer container must have a "Hazardous Waste" label.[9]

Labeling Best Practices:

• Full Chemical Name: Write out "3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one". Do not use abbreviations or chemical formulas.[8]

• Hazard Identification: Indicate any known or suspected hazards (e.g., "Irritant," "Handle with Care").

• Contact Information: Include the name of the principal investigator and the laboratory location.

• Date of Accumulation: Mark the date when the first drop of waste is added to the container.

Segregation:

• Incompatible Chemicals: Store waste containing 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one separately from strong acids, bases, and oxidizing agents to prevent any potential reactions.[8]

• Solid vs. Liquid Waste: Use separate, clearly labeled containers for solid and liquid waste.

Part 3: On-Site Accumulation and Storage

The EPA has specific regulations for the temporary storage of hazardous waste in laboratories, known as "Satellite Accumulation Areas" (SAAs).[8][10]

Satellite Accumulation Area Requirements:

• Location: The SAA must be at or near the point of generation and under the control of the laboratory personnel.[8]

• Container Management: Waste containers must be kept closed at all times except when adding waste.[2][8]

• Volume Limits: There are limits to the amount of hazardous waste that can be accumulated in an SAA. Consult your EHS office for specific volume restrictions.

Workflow for Waste Accumulation:

Caption: Waste Accumulation Workflow in the Laboratory.

Part 4: Final Disposal Procedures

The final disposal of 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one must be handled by a licensed hazardous waste disposal company.[7][11] Your institution's EHS department will coordinate this process.

Step-by-Step Disposal Protocol:

• Request Pickup: Once a waste container is full, submit a chemical waste pickup request to your EHS office.[1] This is often done through an online system.

• Prepare for Transport: Ensure the container is securely sealed and the label is complete and legible.

• Documentation: Your EHS department will handle the creation of the hazardous waste manifest, a legal document that tracks the waste from your laboratory to its final destination.[10]

• Confirmation: Maintain a record of the waste pickup for your laboratory's files.

Disposal Decision Tree:

Caption: Decision-Making Flowchart for Disposal.

By adhering to these procedures, you contribute to a culture of safety and responsibility within your research environment. The proper management of chemical waste is a collective effort that safeguards our scientific pursuits and our planet.

References

• Environmental Health and Safety, Iowa State University. How to Dispose of Chemical Waste. [Link]

• Environmental Health and Safety, Case Western Reserve University. RCRA. [Link]

• MCF Environmental Services. How to Properly Manage Hazardous Waste Under EPA Regulations. [Link]

• Environmental Health & Safety, Columbia University. Hazardous Chemical Waste Management Guidelines. [Link]

• GAIACA. How to Dispose of Chemical Waste in a Lab Correctly. [Link]

• LabManager. Hazardous Waste Management in the Laboratory. [Link]

• University of Houston-Clear Lake. RCRA addresses waste management, disposal and recycling. [Link]

• Environmental Safety Division, University of Georgia. RCRA Compliance FAQ. [Link]

• United States Environmental Protection Agency. Proper Handling of Hazardous Waste Guide. [Link]

• American Chemical Society. Hazardous Waste and Disposal. [Link]

• Targetmol. Safety Data Sheet: 3,3-Dimethyl-2-oxaspiro[4.5]decan-1-one. [Link]

• Cleanchem Laboratories. Material Safety Data Sheet: 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione. [Link]

• Capot Chemical. MSDS of 8-Oxa-1,3-diazaspiro[4.5]decane-2,4-dione. [Link]

• Capot Chemical. MSDS of 8-Oxa-1,3-diazaspiro[4.5]decane-2,4-dione. [Link]

• NextSDS. 2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-one — Chemical Substance Information. [Link]

Sources

• 1. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 2. RCRA | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 3. fishersci.com [fishersci.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. nextsds.com [nextsds.com]
• 7. aaronchem.com [aaronchem.com]
• 8. research.columbia.edu [research.columbia.edu]
• 9. RCRA Compliance FAQ | UGA Environmental Safety Division [esd.uga.edu]
• 10. epa.gov [epa.gov]
• 11. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

Personal protective equipment for handling 3,3-Dimethyl-1-oxaspiro[4.5]decan-8-one

Comprehensive Safety and Handling Guide: 3,3-Dimethyl-1-oxaspiro[1]decan-8-one

As a critical building block in modern drug discovery, 3,3-Dimethyl-1-oxaspiro[1]decan-8-one (CAS: 1628927-24-1) requires precise handling protocols. Primarily utilized as an intermediate in the synthesis of for oncology and immunology applications, this compound presents unique logistical and safety challenges due to its physical state and chemical structure.

This guide provides drug development professionals with a self-validating, step-by-step operational framework for the safe handling, transfer, and disposal of this specialized spirocyclic ketone.

Hazard Profile & Risk Causality

3,3-Dimethyl-1-oxaspiro[1]decan-8-one presents as a viscous, light yellow oil at room temperature. Because it is a specialized pharmaceutical intermediate, it must be handled under the presumption of unknown systemic toxicity.

From a mechanistic safety perspective, the primary hazard stems from its ketone functional group . Ketones act as aggressive solvents that can rapidly permeate standard laboratory elastomers. However, because this specific compound is a bulky, high-molecular-weight spirocycle (MW: 182.26 g/mol ), its volatility and permeation rate are significantly lower than small-chain ketones like acetone. Therefore, safety protocols must balance the need for chemical resistance with tactile dexterity.

Personal Protective Equipment (PPE) Matrix

To mitigate dermal and ocular exposure, PPE selection must account for the compound's solvent properties and physical viscosity. The following specifications are grounded in.

PPE Category	Specification	Causality / Justification
Hand Protection (Incidental)	Double-gloved Nitrile (≥6 mil)	Adequate for splash protection. The compound's high molecular weight reduces permeation speed, allowing time to doff gloves if splashed.
Hand Protection (Prolonged/Spill)	Butyl Rubber (≥14 mil)	Superior resistance to ketone permeation. Mandatory for high-volume transfers or spill recovery where contact time exceeds 5 minutes.
Eye Protection	ANSI Z87.1 Chemical Splash Goggles	Prevents ocular exposure to viscous oil droplets, which can cause severe irritation and corneal damage.
Body Protection	Flame-Resistant (FR) Lab Coat	Protects against secondary ignition and systemic dermal exposure.
Respiratory	Fume Hood (80–100 fpm face velocity)	Mitigates the inhalation risk of aerosolized oil droplets or volatile degradation products during transfer.

Operational Plan: Safe Handling & Transfer

Handling viscous oils requires specialized volumetric techniques. Standard air-displacement pipettes will suffer from severe volumetric inaccuracy due to the oil's density, viscosity, and surface tension.

Step-by-Step Transfer Methodology

• Environmental Verification: Before uncapping the reagent, verify that the chemical fume hood is operational with a face velocity of 80–100 feet per minute (fpm). Clear the workspace of incompatible reagents, particularly strong oxidizers.

• PPE Donning: Don your FR lab coat, chemical splash goggles, and double-layered nitrile gloves.

• Equipment Selection: Utilize a positive-displacement pipette (which uses a piston to directly displace the viscous liquid) or perform a mass-based transfer using a tared analytical balance and a stainless-steel spatula/syringe.

• Transfer Execution: Uncap the source vial strictly within the fume hood. Draw or scoop the oil slowly to prevent the introduction of air bubbles or aerosolization.

• Decontamination: Wipe the exterior threads of the source vial with a lint-free wipe dampened with a compatible solvent (e.g., ethanol or isopropanol) to prevent the cap from seizing. Seal tightly and return to a cool, dry storage cabinet.

Workflow Visualization

Workflow for the safe handling, transfer, and disposal of spirocyclic ketone intermediates.

Spill Response & Disposal Plan

In the event of a spill, the increased surface area and volume of the chemical escalate the permeation risk, requiring an immediate shift in protocol.

Spill Recovery Protocol

• Isolation: Immediately halt work, lower the fume hood sash to maximize exhaust velocity, and alert nearby personnel.

• PPE Escalation: Remove outer nitrile gloves and don butyl rubber gloves before attempting cleanup.

• Containment: Cover the spilled oil with an inert, non-combustible absorbent material (e.g., vermiculite or universal chemical absorbent pads). Do not use combustible materials like paper towels for the initial absorption.

• Collection: Use a non-sparking scoop to transfer the saturated absorbent into a compatible, sealable hazardous waste container.

• Secondary Cleaning: Wash the affected surface with ethanol to dissolve residual ketone oil, followed by a standard soap and water wash.

Waste Segregation & Disposal

• Liquid Waste: Segregate into designated "Non-Halogenated Organic Waste" containers. Ensure this waste stream is kept strictly separate from strong oxidizers or acidic waste to prevent exothermic reactions.

• Solid Waste: Contaminated gloves, wipes, and positive-displacement pipette tips must be placed in sealed, clearly labeled solid hazardous waste bins slated for high-temperature incineration by an approved environmental vendor.

References

• Title: AU2018203056B2 - Arginine methyltransferase inhibitors and uses thereof Source: Google Patents / World Intellectual Property Organization URL

• Title: OSHA Personal Protective Equipment (Glove Selection Chart) Source: Occupational Safety and Health Administration (OSHA), U.S. Department of Labor URL: [Link]

Sources

• 1. mcrsafety.com [mcrsafety.com]